Adipate-13C6 (sodium)

Core Science & Biosynthesis

Executive Summary: The Strategic Value of Adipate-13C6

Adipate-13C6 Sodium Salt: A Precision Tracer for Peroxisomal Flux and Dicarboxylic Acid Metabolism

In the landscape of metabolic tracing, Adipate-13C6 sodium salt (Hexanedioic acid-13C6, disodium salt) represents a specialized tool for interrogating peroxisomal

-oxidation and dicarboxylic acid (DCA) metabolism . Unlike common tracers like Glucose-13C or Glutamine-13C that flood central carbon metabolism, Adipate-13C6 provides a targeted entry point into omega-oxidation pathways and peroxisomal flux.

The sodium salt form is critical for experimental reproducibility. Free adipic acid has poor aqueous solubility (~14-23 g/L at 20°C) and requires pH adjustment that can perturb cellular homeostasis. The sodium salt is highly water-soluble, ensuring rapid dissolution in cell culture media or physiological buffers without requiring cytotoxic organic co-solvents (e.g., DMSO).

This guide details the mechanistic grounding, experimental protocols, and data interpretation frameworks required to utilize Adipate-13C6 for high-fidelity metabolic flux analysis (MFA).

Mechanistic Foundation: The Peroxisomal Shunt

To design effective experiments, one must understand the unique metabolic fate of adipate. Unlike long-chain fatty acids (LCFAs) which require the carnitine shuttle for mitochondrial entry, short-chain dicarboxylic acids like adipate are primarily processed via peroxisomal

-oxidation .

The Pathway Logic

Adipate (C6) does not simply burn to Acetyl-CoA. It undergoes a truncated

-oxidation cycle in the peroxisome to yield Succinyl-CoA (an anaplerotic TCA intermediate) and Acetyl-CoA .

• Activation: Adipate is converted to Adipyl-CoA by dicarboxylyl-CoA synthetase (in ER/Peroxisomes).

• Peroxisomal

  -Oxidation: The Adipyl-CoA undergoes dehydrogenation, hydration, and oxidation.

• Thiolytic Cleavage: The 6-carbon backbone is cleaved to release:

  • Acetyl-CoA (C2): Labeled [1,2-13C2] if fully labeled adipate is used.

  • Succinyl-CoA (C4): Labeled [1,2,3,4-13C4].

This distinct labeling pattern allows researchers to differentiate TCA cycle flux derived from peroxisomal processing versus mitochondrial pyruvate dehydrogenase (PDH) activity.

Pathway Visualization

Figure 1: Metabolic fate of Adipate-13C6. The tracer enters the peroxisome, undergoing beta-oxidation to yield distinct isotopologues of Acetyl-CoA and Succinyl-CoA.

Experimental Design & Protocol

Tracer Preparation[1]

• Compound: Adipate-13C6 Sodium Salt (Disodium Hexanedioate-13C6).

• Stock Solution: Prepare a 100 mM stock in sterile, molecular-grade water.

  • Note: The sodium salt dissolves instantly. Filter sterilize (0.22 µm) immediately. Do not autoclave.

• Stability: Store aliquots at -20°C. Stable for >12 months. Avoid repeated freeze-thaw cycles.

Cell Culture Labeling Strategy

For mammalian cells (e.g., hepatocytes, adipocytes), a "tracer spike" method is often preferred over full media replacement to maintain growth factor consistency.

Parameter	Recommendation	Rationale
Concentration	100 µM – 500 µM	Sufficient to drive flux without inducing osmotic stress or pH imbalance.
Duration	4 – 24 Hours	Peroxisomal turnover is slower than glycolysis. Short times (<2h) may miss TCA incorporation.
Media Context	Low/No Glutamine	High glutamine competes with Succinyl-CoA entry, diluting the 13C signal.
Control	Unlabeled Adipate	Essential to normalize for any non-isotopic biological effects of adipate itself.

Sample Preparation (GC-MS Optimized)

Dicarboxylic acids are non-volatile and require robust derivatization. The BSTFA/TMCS method is the gold standard for this application.

Step-by-Step Protocol:

• Quenching & Harvesting:

  • Rapidly wash cells with ice-cold saline (0.9% NaCl).

  • Quench metabolism with 80% Methanol (-80°C) .

  • Scrape cells and transfer to a glass vial.

• Extraction:

  • Vortex vigorously for 30 seconds.

  • Freeze-thaw cycle (Liquid N2 / 37°C water bath) x3 to lyse organelles.

  • Centrifuge at 14,000 x g for 10 mins at 4°C.

  • Collect supernatant (metabolites).

• Drying:

  • Evaporate supernatant to complete dryness using a SpeedVac or N2 stream. Critical: Moisture inhibits derivatization.

• Derivatization (Silylation):

  • Add 50 µL Methoxyamine-HCl (20 mg/mL in pyridine). Incubate 30°C for 90 min (protects keto groups).

  • Add 50 µL BSTFA + 1% TMCS .

  • Incubate at 70°C for 60 minutes .

  • Chemistry: This converts carboxyl groups to Trimethylsilyl (TMS) esters, rendering Adipate-13C6 volatile for GC analysis.

Analytical Workflow & Data Interpretation

GC-MS Configuration

• Column: DB-5MS or equivalent (5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium (1 mL/min).

• Temperature Program: Hold 60°C (1 min) -> Ramp 10°C/min to 300°C -> Hold 5 min. Adipate-TMS typically elutes mid-chromatogram.

Mass Isotopomer Analysis

When analyzing the data, you are looking for specific mass shifts (M+n).

Target Ions (TMS Derivatives):

Metabolite	Derivative	Quant Ion (m/z)	M+6 Shift (Tracer)	M+4 Shift (Succinyl)	M+2 Shift (Acetyl)
Adipate	Di-TMS	275 (M-15)	281	-	-
Succinate	Di-TMS	247 (M-15)	-	251	-
Citrate	Tetra-TMS	465 (M-15)	-	469 (via Succinyl)	467 (via Acetyl)

• Adipate (M+6): Confirms uptake of the tracer.

• Succinate (M+4): Indicates direct conversion of Adipate -> Succinyl-CoA -> Succinate (Peroxisomal flux).

• Citrate (M+2): Indicates Adipate -> Acetyl-CoA -> Citrate (TCA entry).

• Citrate (M+4): Indicates Adipate -> Succinyl-CoA -> OAA -> Citrate.

Analytical Logic Flow

Figure 2: Analytical workflow for Adipate-13C6 tracing. Detection of specific isotopologues (M+4 vs M+2) distinguishes metabolic routes.

Troubleshooting & Quality Control

• Incomplete Derivatization:

  • Symptom:[1] Low signal for Adipate-TMS, tailing peaks.

  • Fix: Ensure samples are completely dry before adding BSTFA. Water hydrolyzes TMS reagents. Use fresh BSTFA.

• Background Contamination:

  • Symptom:[1] High M+0 Adipate in blank samples.

  • Cause: Adipic acid is a component of some plastics (nylon precursors).[2]

  • Fix: Use glass vials and PTFE-lined caps exclusively. Avoid plastic pipette tips for organic solvent steps if possible.

• Low Enrichment:

  • Symptom:[1] <1% M+6 enrichment in cells.

  • Cause: Poor uptake or dilution by endogenous pools.

  • Fix: Verify transporter expression (MCTs). Increase tracer concentration to 500 µM. Ensure media is not overly rich in competing fatty acids.

References

• Houten, S. M., & Wanders, R. J. (2010). A general introduction to the biochemistry of mitochondrial fatty acid β-oxidation. Journal of Inherited Metabolic Disease. Link

• Violante, S., et al. (2013). Peroxisomes as cellular adaptors to metabolic and environmental stress.[3] Trends in Endocrinology & Metabolism. Link

• Parsons, J. B., et al. (2011). Metabolic Engineering of Adipic Acid Production in Saccharomyces cerevisiae. Applied and Environmental Microbiology. Link

• Antoniewicz, M. R. (2015). Methods and advances in metabolic flux analysis: a mini-review. Journal of Industrial Microbiology & Biotechnology. Link

• Fernie, A. R., et al. (2004). Metabolite profiling: from diagnostics to systems biology. Nature Reviews Molecular Cell Biology. Link

Sources

• 1. dhingcollegeonline.co.in [dhingcollegeonline.co.in]
• 2. Adipic Acid-13C6|(1,2,3,4,5,6-13C6)hexanedioic acid [benchchem.com]
• 3. Peroxisomes as Cellular Adaptors to Metabolic and Environmental Stress - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 13C6-Adipate Tracer for Fatty Acid Oxidation &amp; Anaplerosis

Executive Summary

13C6-Adipic Acid (Hexanedioic acid) is a specialized stable isotope tracer used to probe dicarboxylic acid (DCA) metabolism , a pathway distinct from canonical mitochondrial

-oxidation. While standard tracers like [U-13C]Palmitate measure the oxidative flux of long-chain fatty acids (LCFAs) into Acetyl-CoA, 13C6-Adipate specifically interrogates the catabolism of -oxidation products and their role in anaplerosis .

Unlike monocarboxylic fatty acids, which degrade exclusively into Acetyl-CoA units, the

-oxidation of Adipate (C6-DCA) yields one Acetyl-CoA and one Succinyl-CoA . This unique stoichiometry makes 13C6-Adipate a powerful tool for distinguishing between oxidative energy generation (via Acetyl-CoA) and TCA cycle expansion (via Succinyl-CoA).

Biochemical Mechanism & Tracer Logic[1][2]

The Dicarboxylic Acid Pathway

Adipate is a medium-chain dicarboxylic acid. Its metabolism differs fundamentally from fatty acids due to the presence of carboxyl groups at both ends.

• Activation: Adipate is activated to Adipoyl-CoA by acyl-CoA synthetases.

• -Oxidation: Adipoyl-CoA undergoes a single cycle of -oxidation.

• Cleavage: Thiolytic cleavage releases:

  • Acetyl-CoA (C2): Enters the TCA cycle at Citrate Synthase.

  • Succinyl-CoA (C4): Enters the TCA cycle directly as an intermediate.

Isotopologue Distribution Logic

When using fully labeled [U-13C6]Adipate , the carbon fate is deterministic:

• Acetyl-CoA Pool: Receives [1,2-13C2]Acetyl-CoA .

  • Result: M+2 Citrate (initially).

• Succinyl-CoA Pool: Receives [1,2,3,4-13C4]Succinyl-CoA .

  • Result: M+4 Succinate, M+4 Fumarate, M+4 Malate.

This creates a distinct "spectral signature" compared to [U-13C]Palmitate, which produces only M+2 Acetyl-CoA units.

Pathway Visualization

Caption: Figure 1. Metabolic fate of 13C6-Adipate. Unlike fatty acids, Adipate cleavage provides direct anaplerotic entry via Succinyl-CoA.

Experimental Protocol

Reagent Preparation

Adipic acid has higher water solubility than Palmitate, but conjugation with BSA (Bovine Serum Albumin) is recommended to standardize cellular uptake kinetics and mimic physiological transport.

Stock Solution (50 mM):

• Dissolve 13C6-Adipic Acid (free acid) in 50 mM NaOH or PBS.

• Warm to 37°C if necessary to ensure complete dissolution.

• Adjust pH to 7.4.

Conjugation (Optional but Recommended):

• Prepare 10% (w/v) fatty-acid-free BSA in PBS.

• Mix Adipate stock with BSA solution to achieve a molar ratio of 2:1 to 4:1 (Adipate:BSA).

• Stir at 37°C for 30 minutes.

• Sterile filter (0.22 µm).

Cell Treatment Workflow

Target Concentration: 100 µM - 500 µM (Cell type dependent; hepatocytes tolerate higher loads).

• Seeding: Seed cells in 6-well plates. Grow to 70-80% confluence.

• Starvation (Pre-treatment): Wash cells 2x with PBS. Incubate in substrate-limited medium (e.g., low glucose, 1% FBS) for 1-2 hours to upregulate FAO machinery.

• Pulse Labeling:

  • Replace medium with Tracing Medium : DMEM (no glucose/glutamine/pyruvate) + 100 µM 13C6-Adipate + 0.5 mM Carnitine (cofactor).

  • Note: Glucose should be omitted or minimal to force reliance on FAO.

• Incubation: 2 to 6 hours. (Adipate oxidation is rapid; steady state is often reached by 4 hours).

• Quenching:

  • Remove medium rapidly.

  • Wash 1x with ice-cold saline (0.9% NaCl).

  • Add 500 µL 80% Methanol (-80°C) immediately to quench metabolism.

Workflow Diagram

Caption: Figure 2. Step-by-step experimental workflow for 13C6-Adipate flux analysis.

Analytical Method & Data Interpretation

Mass Spectrometry Targets

Analyze the TCA cycle intermediates using High-Resolution LC-MS (e.g., Q-Exactive) or GC-MS.

Metabolite	Parent Formula (C)	Key Isotopologue (Adipate Derived)	Interpretation
Adipate	C6	M+6	Tracer uptake verification
Citrate	C6	M+2	Influx via Acetyl-CoA (Oxidative)
Succinate	C4	M+4	Influx via Succinyl-CoA (Anaplerotic)
Malate	C4	M+4	Downstream of Succinate M+4
Malate	C4	M+2	Downstream of Citrate M+2 (Oxidative cycling)

Calculating Flux Ratios

To quantify the "DCA Shunt" vs. Standard Oxidation, calculate the Anaplerotic Ratio:

• High Ratio: Indicates significant direct entry of Adipate carbon into the TCA cycle via Succinyl-CoA (bypassing Citrate Synthase).

• Low Ratio: Suggests low DCA catabolism or rapid dilution of the Succinyl-CoA pool.

Troubleshooting

• Low Enrichment: Adipate uptake is often less efficient than Palmitate. Ensure Carnitine is present in the media (0.5 mM) to facilitate transport if carnitine-dependent shuttles are involved (though medium chains often bypass CPT1, DCAs may require specific transporters like OATs).

• M+2 vs M+4 Overlap: M+4 Succinate can theoretically arise from two turns of the TCA cycle using M+2 Acetyl-CoA. Differentiation: Direct Succinyl-CoA entry (M+4) appears much faster (kinetically early) than M+4 generated from cycling (kinetically late). Perform a time-course (e.g., 30 min, 1h, 2h) to distinguish.

References

• Houten, S. M., & Wanders, R. J. (2010). A general introduction to the biochemistry of mitochondrial fatty acid β-oxidation. Journal of Inherited Metabolic Disease. Link

• Violante, S., et al. (2013). Peroxisomes and the metabolism of dicarboxylic acids.[1][2][3] Subcellular Biochemistry. Link

• Wanders, R. J., et al. (2020). Metabolic interactions between peroxisomes and mitochondria with a special focus on acylcarnitine metabolism. Molecular Aspects of Medicine. Link

• Jones, P. M., & Bennett, M. J. (2010). Urine organic acid analysis for the diagnosis of inborn errors of metabolism. Methods in Molecular Biology. Link

• Alves, T. C., et al. (2015). Integrated, Step-by-Step Cook-Book for Metabolic Flux Analysis of Central Metabolism in E. coli. Methods in Molecular Biology. Link

Sources

• 1. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 2. Frontiers | Metabolic Interplay between Peroxisomes and Other Subcellular Organelles Including Mitochondria and the Endoplasmic Reticulum [frontiersin.org]
• 3. Interaction between peroxisomes and mitochondria in fatty acid metabolism [scirp.org]

Sodium adipate-13C6 CAS 2483735-36-8 specifications

An In-Depth Technical Guide to Sodium Adipate-¹³C₆ (CAS 2483735-36-8) for Advanced Research Applications

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of Sodium Adipate-¹³C₆, a stable isotope-labeled (SIL) compound critical for modern analytical research. Designed for researchers, scientists, and drug development professionals, this guide moves beyond simple specifications to deliver field-proven insights into its application, quality control, and the scientific principles underpinning its use.

Compound Identity and Physicochemical Profile

Sodium Adipate-¹³C₆ is the disodium salt of adipic acid, uniformly labeled with Carbon-13 isotopes across all six carbon atoms. This isotopic enrichment makes it an invaluable tool in quantitative mass spectrometry.

The unlabeled form, sodium adipate, is a colorless, crystalline solid that is readily soluble in water and serves as an acidity regulator in various industries, including pharmaceutical development.[1] The ¹³C₆-labeled variant retains these fundamental physical properties while offering a distinct mass shift, which is the cornerstone of its analytical utility.

Core Specifications

A compound's utility is defined by its specifications. The data below represents typical values sourced from leading suppliers and provides a baseline for assessing the quality and suitability of Sodium Adipate-¹³C₆ for rigorous analytical work.

Parameter	Specification	Significance in Application
CAS Number	2483735-36-8[2][3]	Unambiguously identifies the specific ¹³C₆-labeled disodium salt form.
Molecular Formula	¹³C₆H₈Na₂O₄[2]	Defines the elemental composition with isotopic notation.
Molecular Weight	196.06 g/mol [2][3]	The +6 Da mass shift from the unlabeled counterpart (190.11 g/mol ) is critical for mass spectrometric resolution.[4]
Isotopic Purity	≥99%[3]	High isotopic enrichment minimizes signal overlap from naturally occurring ¹³C isotopes in the analyte, ensuring a clean baseline and accurate quantification.
Chemical Purity	≥95%[3]	Guarantees that the measured response is attributable to the target compound, free from interference by chemical impurities.
Appearance	White to Off-White Solid/Crystals	A visual check for degradation or contamination. Inferred from the unlabeled compound.[4]
Solubility	Readily soluble in water[1]	Facilitates the preparation of aqueous stock solutions for analytical workflows.
Storage	Room temperature, protected from light and moisture[3]	Ensures long-term stability and prevents degradation.

The Rationale for Isotopic Labeling: A Mechanistic Insight

Stable heavy isotopes of elements like carbon are incorporated into molecules to serve as tracers or internal standards for quantitative analysis.[2] The key principle is that SIL compounds are chemically identical to their endogenous or unlabeled counterparts. They co-elute chromatographically and exhibit the same ionization efficiency in a mass spectrometer. However, due to the mass difference, they are easily distinguished by the detector.

This property is paramount in techniques like Liquid Chromatography-Mass Spectrometry (LC-MS), where an SIL internal standard can precisely account for variations in sample preparation (e.g., extraction efficiency), chromatographic injection, and instrument response.[2][5][6] The use of a ¹³C-labeled standard is often preferred over deuterium (²H) labeling, as the C-¹³C bond is more stable than the C-²H bond, preventing potential isotopic exchange during sample processing.[2]

Quality Assurance: A Self-Validating System

The trustworthiness of any quantitative data hinges on the quality of the standards used. A robust quality control (QC) protocol for Sodium Adipate-¹³C₆ is a self-validating system designed to confirm its identity, purity, and isotopic enrichment.

Recommended QC Protocol

• Identity Confirmation (Mass Spectrometry) :

  • Objective : To confirm the molecular weight and isotopic enrichment.

  • Method : Infuse a dilute solution of the compound into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Expected Result : A dominant peak corresponding to the mass of the labeled adipate dianion ([M-2Na]²⁻) or related adducts, showing a +6 Da shift from the unlabeled standard. The isotopic cluster should confirm >99% enrichment.

• Purity Assessment (LC-MS) :

  • Objective : To assess chemical purity and identify any potential contaminants.

  • Method : Perform an LC-MS analysis using a suitable chromatographic method, such as reversed-phase or mixed-mode chromatography.[7]

  • Expected Result : A single, sharp chromatographic peak. The peak area percentage should align with the specified chemical purity (e.g., ≥95%). The mass spectrum across the peak should correspond to the target compound.

• Structural Verification (NMR Spectroscopy) :

  • Objective : To confirm the molecular structure and the position of the isotopic labels.

  • Method : While ¹H NMR can be used, ¹³C NMR is particularly powerful for confirming the uniform labeling across all six carbon positions.[8]

  • Expected Result : The ¹³C NMR spectrum will show signals with coupling patterns consistent with a fully ¹³C-labeled carbon backbone, confirming the structural integrity.

This multi-faceted approach ensures that the standard is precisely what it purports to be, establishing a foundation of trust for all subsequent experimental data.

Core Applications in Research and Drug Development

Sodium Adipate-¹³C₆ is primarily used as an internal standard in quantitative bioanalysis and as a tracer in metabolic studies.[2][3]

• Pharmacokinetic (PK) Studies : In drug development, it can be used to quantify levels of adipic acid (a potential metabolite or formulation excipient) in biological matrices like plasma or urine.

• Metabolomics and Metabolic Flux Analysis (MFA) : As a labeled metabolite, it can be introduced into biological systems to trace the path of adipic acid through metabolic pathways, helping to elucidate cellular metabolism in health and disease.[6]

• Clinical Diagnostics : It serves as an internal standard in clinical mass spectrometry assays for quantifying endogenous adipic acid, which can be a biomarker for certain metabolic disorders.[3]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. isotope.com [isotope.com]
• 4. Sodium adipate - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Adipic Acid | SIELC Technologies [sielc.com]
• 8. researchgate.net [researchgate.net]

Precision Metabolic Mapping: A Technical Guide to ^13^C-Dicarboxylic Acid Flux Analysis

Executive Summary Metabolic flux analysis (MFA) using ^13^C-labeled tracers is the gold standard for quantifying cellular metabolic rates.[1][2][3][4][5] While [U-^13^C]glucose and [U-^13^C]glutamine are ubiquitous, they often fail to resolve specific mitochondrial bottlenecks or anaplerotic fluxes entering at the level of dicarboxylic acids (DCAs)—specifically succinate, fumarate, and malate. This guide details the technical framework for using ^13^C-labeled DCAs to map TCA cycle dynamics, focusing on the critical challenges of membrane permeability and molecular symmetry .

Part 1: Theoretical Foundation & Strategic Rationale

Why Use Dicarboxylic Acid Tracers?

Standard glucose tracing requires glycolysis to feed the TCA cycle, making it difficult to isolate mitochondrial transporter defects or specific enzyme dysfunctions (e.g., Succinate Dehydrogenase [SDH] or Fumarate Hydratase [FH] deficiency) from upstream glycolytic noise.

Direct DCA tracing allows for:

• Bypassing Glycolysis: Directly probing mitochondrial capacity.

• Anaplerotic Mapping: Quantifying non-canonical entries into the TCA cycle.

• Symmetry Analysis: Utilizing the symmetric nature of succinate and fumarate to validate scrambling and equilibration rates.

The "Permeability Paradox"

A critical failure point in DCA experiments is the assumption that dicarboxylic acids freely enter cells. At physiological pH, succinate and fumarate are dicarboxylates (charged -2), rendering them impermeable to the plasma membrane without specific transporters (e.g., dicarboxylate carrier SLC25A10, which is often rate-limiting).

The Solution: Esterification To bypass this, use membrane-permeable esters (dimethyl- or diethyl- esters). These uncharged, lipophilic prodrugs diffuse across the membrane and are rapidly cleaved by intracellular esterases to release the free ^13^C-DCA and methanol/ethanol.

Critical Mechanistic Note: You must account for the release of the alcohol byproduct. High concentrations (>5-10 mM) of dimethyl esters can generate significant methanol, potentially inducing toxicity or altering metabolism. Diethyl esters are generally preferred for lower toxicity.

The Symmetry "Tunnel"

Succinate and fumarate are rotationally symmetric.[6] This has profound implications for isotopologue analysis:

• Loss of Orientation: A label entering as [1-^13^C]succinate is chemically indistinguishable from [4-^13^C]succinate.

• Scrambling: When asymmetric

  -ketoglutarate converts to symmetric succinate, the orientation of the carbons is randomized relative to the enzyme active sites downstream.

• Readout: If you introduce [1,4-^13^C_2]succinate, it remains [1,4-^13^C_2]fumarate. However, upon hydration to malate, it generates a specific isotopomer population that reflects this symmetry.

Part 2: Experimental Design & Protocol

Tracer Selection Matrix

Target Pathway	Recommended Tracer	Rationale
SDH Activity / Reverse Electron Transport	[1,4-^13^C_2]Diethyl Succinate	Tracks oxidation to fumarate/malate. The 1,4 label is retained in the carboxyl groups.
Fumarate Hydratase / Urea Cycle Link	[1,4-^13^C_2]Dimethyl Fumarate	Direct assessment of hydration to malate without SDH confounding.
Anaplerosis / Pyruvate Recycling	[U-^13^C_4]Diethyl Malate	Probs malic enzyme (ME1/2) activity (Malate Pyruvate).

The "Ester-Loading" Protocol

Standard protocols for glucose do not apply. Follow this modified workflow for adherent mammalian cells.

Reagents:

• ^13^C-labeled Diethyl Succinate (or equivalent).[7][8]

• Base Media: DMEM (glucose/glutamine free initially, or balanced depending on hypothesis).

• Quenching Solvent: 80% Methanol (pre-chilled to -80°C).

Step-by-Step Workflow:

• Pre-Equilibration:

  • Seed cells to reach 70-80% confluency.

  • Wash cells 2x with warm PBS to remove residual unlabeled metabolites.

• Pulse Labeling (The Critical Step):

  • Prepare loading media: Base media + 1 mM to 5 mM ^13^C-Diethyl Succinate.

  • Note: Do not exceed 5 mM without toxicity testing due to intracellular acidification and alcohol release.

  • Incubate for time points:

    • 0-15 mins: Transport and esterase cleavage kinetics.

    • 30-60 mins: First-turn TCA cycle flux.

    • 4-6 hours: Isotopic steady state (for macromolecule biosynthesis).

• Metabolism Quenching:

  • Rapidly aspirate media.

  • Do NOT wash with PBS (this causes leakage of small DCAs).

  • Immediately add -80°C 80% Methanol (500 µL per well in 6-well plate).

  • Incubate at -80°C for 15 mins to ensure complete enzyme inactivation.

• Extraction:

  • Scrape cells on dry ice. Transfer to tubes.

  • Centrifuge at 14,000 x g for 10 mins at 4°C.

  • Transfer supernatant to LC-MS vials.

  • Optional: Dry down under nitrogen and reconstitute in water to concentrate DCAs.

Part 3: Analytical Workflow (LC-MS/MS)

Dicarboxylic acids are best analyzed in Negative Ionization Mode (ESI-) .

Chromatography:

• Column: Hydrophilic Interaction Liquid Chromatography (HILIC) is preferred for polar acids. An Amide or ZIC-pHILIC column works best.

• Mobile Phase A: 20 mM Ammonium Acetate + 20 mM Ammonium Hydroxide in Water (pH 9.0).

• Mobile Phase B: Acetonitrile.

Mass Spectrometry Transitions (MRM): Targeting the [M-H]- ion.

Metabolite	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Succinate (M+0)	117.0	73.0	-15
Succinate (M+2)	119.0	74.0	-15
Succinate (M+4)	121.0	75.0	-15
Fumarate (M+0)	115.0	71.0	-12
Fumarate (M+2)	117.0	72.0	-12
Fumarate (M+4)	119.0	73.0	-12
Malate (M+0)	133.0	115.0	-18

QC Check: Ensure your method separates the critical isomers Succinate vs. Methylmalonate and Citrate vs. Isocitrate .

Part 4: Visualization of Pathways

Diagram 1: The Symmetry Tunnel & Label Propagation

This diagram illustrates how ^13^C-Succinate enters the cycle, passes through the "Symmetry Tunnel" (Succinate/Fumarate), and propagates to Malate and Citrate.

Caption: Propagation of [1,4-^13^C]Succinate tracer. Note the "Symmetry Tunnel" where label orientation is chemically indistinguishable until hydration to Malate.

Diagram 2: The Analytical Workflow

Caption: Step-by-step analytical pipeline from ester-loading to mass isotopologue distribution (MID) analysis.

Part 5: Data Interpretation & Flux Modeling

Reading the Isotopologues

When using [1,4-^13^C_2]Diethyl Succinate :

• M+2 Succinate: Represents the direct tracer pool. High enrichment indicates successful uptake and cleavage.

• M+2 Fumarate/Malate: Indicates forward flux through SDH.

• M+0 Metabolites: Represents the endogenous pool (unlabeled).

• M+1 or M+3: Usually indicates recycling . If M+2 Malate goes to OAA

  Citrate -KG Succinate, the label is diluted or rearranged. Appearance of odd-numbered isotopologues implies multiple turns of the cycle.

Calculating Fractional Enrichment

For each metabolite, calculate the Mass Isotopomer Distribution (MID):

Correction: You must correct for natural abundance (1.1% ^13^C) using algorithms like those in IsoCor or Metran . Uncorrected data will overestimate flux, especially for larger molecules like Citrate (6 carbons = ~6.6% chance of natural ^13^C).

References

• Metabolic Flux Analysis Fundamentals

  • Sauer, U. (2006). Metabolic networks and metabolic flux analysis. Current Opinion in Biotechnology.

  • Source:

• Dicarboxylic Acid Transport & Esters

  • MacDonald, M. J. (1993). Metabolism of the insulin secretagogues methyl succinate and methyl fumarate by pancreatic islets. Journal of Biological Chemistry.

  • Source:

• Symmetry in Isotope Tracing

  • Crown, S. B., & Antoniewicz, M. R. (2013).

  • Source:

• LC-MS/MS Methods for TCA Intermedi

  • Lu, W., et al. (2010). Metabolomic analysis via reversed-phase ion-pairing liquid chromatography coupled to a stand alone orbitrap mass spectrometer. Analytical Chemistry.

  • Source:

• Isotope Correction Algorithms

  • Millard, P., et al. (2012). IsoCor: correcting MS data in isotope labeling experiments.

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 4. 13C-MFA - Creative Proteomics MFA [creative-proteomics.com]
• 5. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comprehensive metabolic modeling of multiple 13C-isotopomer data sets to study metabolism in perfused working hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cds.ismrm.org [cds.ismrm.org]
• 8. scienceopen.com [scienceopen.com]

Comparative Technical Guide: 13C-Glucose vs. 13C-Adipate Tracers

This guide serves as a technical reference for researchers and drug development professionals comparing 13C-Glucose (the gold standard for central carbon metabolism) and 13C-Adipate (a specialized tracer for peripheral lipid and xenobiotic metabolism).

Executive Summary

In metabolic flux analysis (MFA), the choice of tracer dictates the visibility of specific pathways.

• 13C-Glucose is the "Global Map Maker." It illuminates the central energy axis: Glycolysis, the Pentose Phosphate Pathway (PPP), and the TCA cycle. It is the default for studying the Warburg effect, insulin sensitivity, and biomass synthesis.

• 13C-Adipate is the "Specific Probe." It bypasses glycolysis and enters metabolism as a dicarboxylic acid (

  ). It is primarily used to interrogate fatty acid -oxidation (FAO) , peroxisomal function , and anaplerotic flux into Succinyl-CoA. In drug development, it serves as a proxy for tracking the catabolism of adipate-based excipients and plasticizers.

Mechanistic Divergence: Pathway Entry & Fate

The fundamental difference lies in where and how these tracers enter the mitochondrial TCA cycle. This divergence creates unique isotopologue distributions (Mass Isotopomer Distributions, MIDs) that reveal distinct metabolic phenotypes.

13C-Glucose: The Central Highway

Glucose enters the cell via GLUT transporters (e.g., GLUT1/4), undergoes glycolysis in the cytosol, and enters the mitochondria as Pyruvate.

• Entry Point: Acetyl-CoA (via Pyruvate Dehydrogenase) or Oxaloacetate (via Pyruvate Carboxylase).

• Primary Fate: Oxidation to

  for ATP; precursor for fatty acid and nucleotide synthesis.

13C-Adipate: The Anaplerotic Side-Road

Adipate (Adipic Acid) is a medium-chain dicarboxylic acid (

). Unlike fatty acids, it is water-soluble but requires specific carriers to cross the mitochondrial inner membrane, likely the Dicarboxylate Carrier (DIC/SLC25A10) [1].[1]

• Activation: Converted to Adipyl-CoA by acyl-CoA synthetases.

• Oxidation: Undergoes

  -oxidation (similar to fatty acids but generating dicarboxyl-CoAs).[2][3]

• Cleavage: The

  backbone is cleaved into:

  • Acetyl-CoA (

    ): Enters TCA at the Citrate Synthase step.

  • Succinyl-CoA (

    ): Enters TCA directly at the Succinyl-CoA step (Anaplerosis).

Key Technical Distinction: Glucose labels the TCA cycle "clockwise" starting from Citrate. Adipate injects carbon mid-cycle at Succinyl-CoA, allowing researchers to distinguish between de novo TCA cycling and anaplerotic influx.

Visualization of Metabolic Entry Points

Figure 1: Differential entry of Glucose (blue) vs. Adipate (red) into the TCA cycle. Note Adipate's direct contribution to Succinyl-CoA.

Applications & Experimental Design

When to Use 13C-Glucose

• Oncology: Quantifying the Warburg Effect (aerobic glycolysis) and lactate production.

• Immunology: Assessing T-cell activation states (glycolytic switch).

• Bioprocessing: Optimizing CHO cell feed strategies for antibody production.

When to Use 13C-Adipate

• Peroxisomal Disorders: Adipate and other dicarboxylic acids are often oxidized in peroxisomes when chains are long, but

  adipate can probe mitochondrial -oxidation capacity independent of carnitine shuttles (unlike Palmitate) [2].

• Microbial Engineering: Validating the "Reverse Adipate Degradation Pathway" in engineered E. coli or yeast strains designed to produce bio-nylon precursors [3].

• Plasticizer Toxicology: Tracking the metabolic breakdown of adipate-based plasticizers (e.g., DEHA) in liver hepatocytes.

Comparative Protocol Summary

Feature	13C-Glucose Protocol	13C-Adipate Protocol
Tracer Form	[U-13C6]-Glucose (Universal) or [1,2-13C2]-Glucose (Pathway specific)	[U-13C6]-Adipate or [1,6-13C2]-Adipate
Concentration	5 mM - 25 mM (Physiological to High)	0.1 mM - 1 mM (Tracer levels to avoid toxicity)
Incubation Time	15 min - 24 hours (Steady state reachable)	30 min - 4 hours (Flux often faster/specific)
Key Metabolites	Pyruvate, Lactate, Citrate, Alanine	Succinate, Malate, Acetyl-carnitine
Transporter	GLUT1 - GLUT4 (Facilitated Diffusion)	SLC25A10 (Dicarboxylate Carrier) / Diffusion
Analysis Mode	GC-MS / LC-MS (Central Carbon)	LC-MS (Organic Acids)

Technical Workflow: 13C-Adipate Tracing

This protocol focuses on the unique requirements of handling dicarboxylic acid tracers, which differ from standard glucose workflows.

Step 1: Tracer Preparation

Adipic acid has low solubility compared to glucose.

• Dissolve [U-13C6]-Adipic Acid in a small volume of 0.1 M NaOH to create the sodium salt (Sodium Adipate).

• Neutralize to pH 7.4 with HCl or buffer before adding to cell culture media.

• Sterile Filter: Use a 0.22

  PVDF filter (adipate does not bind significantly to PVDF).

Step 2: Cell Loading & Incubation

• Media: Use glucose-free or low-glucose media (e.g., 1 mM) if testing adipate as a primary carbon source (rare). For tracing oxidation alongside glucose, use standard DMEM.

• Uptake: Adipate uptake is slower than glucose. Ensure expression of SLC25A10 (Dicarboxylate carrier) if using non-hepatic/non-adipose cell lines [4].

Step 3: Quenching & Extraction

Dicarboxylic acids are polar and can be lost during standard organic extractions if pH is not controlled.

• Quench: Rapidly wash cells with ice-cold saline.

• Extraction: Use 80% Methanol (-80°C) .

• Critical Step: For GC-MS analysis, dicarboxylic acids require derivatization (e.g., methoximation + TBDMS) to become volatile. Adipate will not fly well without adequate derivatization of both carboxyl groups.

Step 4: Data Analysis (Isotopologue Distribution)

Analyze the Mass Isotopomer Distribution (MID) of Succinate.

• Scenario A (Glucose Tracer): Label appears in Citrate first (M+2), then

  -Ketoglutarate, then Succinate.

• Scenario B (Adipate Tracer): Label appears directly in Succinate (M+4 if U-13C6 adipate is cleaved to Succinyl-CoA) and Acetyl-CoA (M+2).

• Validation: If you see M+4 Succinate before M+2 Citrate equilibrates, you have confirmed direct anaplerotic entry via adipate oxidation.

References

• Palmieri, F., et al. "The mitochondrial dicarboxylate carrier (SLC25A10): Structure, function and role in metabolism." Biochimica et Biophysica Acta (BBA). Link

• Houten, S. M., & Wanders, R. J. "A general introduction to the biochemistry of mitochondrial fatty acid β-oxidation." Journal of Inherited Metabolic Disease. Link

• Deng, Y., et al. "Metabolic engineering of Escherichia coli for producing adipic acid through the reverse adipate-degradation pathway."[4] Metabolic Engineering. Link

• Kim, D., et al. "The mitochondrial dicarboxylate carrier prevents hepatic lipotoxicity by inhibiting white adipocyte lipolysis." Journal of Hepatology. Link

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. Peroxisomal and mitochondrial fatty acid beta-oxidation in mice nullizygous for both peroxisome proliferator-activated receptor alpha and peroxisomal fatty acyl-CoA oxidase. Genotype correlation with fatty liver phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Metabolic engineering of Escherichia coli for producing adipic acid through the reverse adipate-degradation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Quantitation of Dicarboxylic Acids: The Strategic Role of Hexanedioic Acid-13C6 in Metabolomics

Executive Summary

In the rigorous landscape of metabolomics and drug development, quantitative accuracy is non-negotiable. Hexanedioic acid-13C6 (Adipic acid-13C6) represents a critical class of stable isotope-labeled internal standards (SIL-IS) utilized to validate bioanalytical methods for dicarboxylic acids.

While adipic acid is industrially ubiquitous as a nylon precursor, its physiological presence in human biofluids serves as a vital biomarker for fatty acid oxidation (FAO) disorders , diabetic ketoacidosis , and peroxisomal dysfunction . This guide delineates the technical application of hexanedioic acid-13C6, moving beyond basic usage to explore its role in correcting matrix effects, ensuring retention time locking, and validating high-throughput MS workflows.

Technical Specifications & Mechanistic Role

Compound Profile[1]

• Chemical Name: Hexanedioic acid-1,2,3,4,5,6-13C6

• Synonym: Adipic acid-13C6[1][2]

• Formula: HO¹³OC(¹³CH₂)₄¹³COOH

• Molecular Weight (MW): ~152.14 g/mol (vs. 146.14 g/mol for unlabeled)

• Mass Shift: +6 Da

• Isotopic Purity: Typically ≥99 atom % 13C

The "Carrier Effect" and Matrix Normalization

In complex matrices like plasma or urine, endogenous dicarboxylic acids suffer from ion suppression (LC-MS) or variable derivatization efficiency (GC-MS). Hexanedioic acid-13C6 is chemically identical to the analyte but mass-differentiated.

Mechanism of Action:

• Co-Elution: It elutes at the exact retention time as endogenous adipic acid.

• Co-Ionization: It experiences the exact same ionization environment (suppression/enhancement) at the electrospray tip.

• Ratio-Metric Quantitation: By calculating the Area Ratio (Analyte/IS), errors from injection volume, evaporation, and detector drift are mathematically canceled out.

Application I: GC-MS Quantitation (The Gold Standard)

Gas Chromatography-Mass Spectrometry (GC-MS) remains the reference method for organic acidemias due to its superior chromatographic resolution of structural isomers.

Derivatization Chemistry

Adipic acid is non-volatile and requires derivatization.[3] The standard protocol uses BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to form Trimethylsilyl (TMS) esters.

Reaction:

Experimental Protocol: Urine Organic Acid Profiling

Step 1: Sample Preparation

• Spiking: Add 50 µL of Hexanedioic acid-13C6 stock (1 mM) to 100 µL of urine.

• Oximation (Optional but recommended): Add hydroxylamine hydrochloride to stabilize keto-acids (prevents interference). Incubate 60°C, 30 min.

• Acidification: Acidify to pH < 2 with HCl.

• Extraction: Liquid-Liquid Extraction (LLE) using Ethyl Acetate (3 x 500 µL).

• Drying: Evaporate ethyl acetate under Nitrogen stream at 40°C.

Step 2: Silylation

• Add 100 µL BSTFA + 1% TMCS.

• Incubate at 70°C for 45 minutes. Critical: Moisture destroys TMS derivatives; ensure vials are sealed tight.

Step 3: GC-MS Acquisition Parameters

• Column: DB-5ms or equivalent (30m x 0.25mm ID).

• Carrier Gas: Helium at 1 mL/min constant flow.

• Temp Program: 70°C (hold 2 min)

  10°C/min 300°C.

• Ionization: Electron Impact (EI), 70 eV.

Step 4: SIM (Selected Ion Monitoring) Setup For maximum sensitivity, monitor the specific mass shift.

Analyte	Derivative	Quant Ion (m/z)	Qualifier Ion (m/z)	Mass Shift Logic
Adipic Acid	Di-TMS	275 (M-15)	147, 111	Loss of methyl (-CH3) from TMS group.
Adipic Acid-13C6	Di-TMS	281 (M-15)	153, 117	Backbone is +6 Da; Methyl loss is unlabeled.

Analyst Note: The M-15 ion is preferred over the molecular ion (M+) because TMS esters fragment easily, often making M+ weak or absent.

Application II: High-Throughput LC-MS/MS

For large-scale metabolomics cohorts, LC-MS/MS offers faster run times and requires no derivatization (in negative mode).

Workflow Visualization

The following diagram illustrates the LC-MS/MS decision matrix for dicarboxylic acids.

Figure 1: High-throughput LC-MS/MS workflow utilizing Hexanedioic acid-13C6 for quantitative normalization.

MRM Transition Optimization

In ESI negative mode, dicarboxylic acids deprotonate to form [M-H]⁻.

• Unlabeled Adipic Acid (MW 146):

  • Precursor: 145.1 m/z

  • Product: 83.1 m/z (Loss of CO₂ + H₂O)

• Hexanedioic Acid-13C6 (MW 152):

  • Precursor: 151.1 m/z

  • Product: 88.1 m/z (Corresponds to the 13C-labeled fragment)

Critical Check: Always verify the isotopic purity of your IS. If the IS contains >1% unlabeled compound, it will contribute to the analyte signal, artificially inflating the calculated concentration (the "cross-talk" effect).

Biological Context: Why Measure Adipic Acid?

Understanding the biological relevance ensures the data is interpreted correctly. Adipic acid is a product of Omega-Oxidation , a rescue pathway that becomes active when Beta-Oxidation is impaired.

The Omega-Oxidation Pathway

When mitochondrial

-oxidation is blocked (e.g., MCAD deficiency), fatty acids are processed in the Endoplasmic Reticulum (ER) via CYP450 enzymes, producing dicarboxylic acids like adipic (C6) and suberic (C8) acid.

Figure 2: The Omega-Oxidation rescue pathway. Adipic acid accumulates when this pathway is upregulated due to mitochondrial failure.

Clinical Biomarker Panels

Hexanedioic acid-13C6 is essential for validating panels for:

• MCAD Deficiency: Elevated C6–C10 dicarboxylic acids (adipic, suberic, sebacic) with low ketones.

• Diabetic Ketoacidosis (DKA): Massive lipolysis drives flux through both beta- and omega-oxidation.

• Gelatinous Bone Marrow Transformation: A rare condition in severe starvation/anorexia where adipic acid levels rise significantly.

References

• NIH/PubMed. "Measurements of urinary adipic acid and suberic acid using high-performance liquid chromatography." Biomedical Chromatography. Available at: [Link] (Search Term: Adipic Acid HPLC Methods)

• Shimadzu. "LC/MS/MS Method Package for Short Chain Fatty Acids and Organic Acids." Shimadzu Technical Reports. Available at: [Link]

• Frontiers in Pharmacology. "Urine Metabolomics Study on Potential Hepatoxic Biomarkers." Frontiers. Available at: [Link]

Sources

• 1. Adipic Acid | SIELC Technologies [sielc.com]
• 2. isotope.com [isotope.com]
• 3. pragolab.cz [pragolab.cz]

A Senior Application Scientist's Guide to Internal Standards in Mass Spectrometry: Adipate-13C6 Sodium vs. Unlabeled Adipate

The Pursuit of Precision: Why Internal Standards are Non-Negotiable in Quantitative MS

In the realm of drug development and clinical research, the accurate quantification of analytes by mass spectrometry (MS) is the bedrock upon which critical decisions are made. However, the journey from sample collection to final concentration value is fraught with potential variability. Complex biological matrices, intricate multi-step sample preparation protocols, and the inherent fluctuations of MS instrumentation can all introduce errors that compromise data integrity.[1][2] An internal standard (IS) is an indispensable tool introduced into every sample at a known concentration to navigate and correct for this variability, acting as a reliable anchor in a sea of potential analytical drift.[1][3]

The ideal IS should be a chemical doppelgänger of the analyte, experiencing the same losses during extraction and the same response variations during ionization and detection.[4] This guide provides a deep dive into the selection of an appropriate IS for adipate analysis, comparing the "gold standard" stable isotope-labeled (SIL) internal standard, Adipate-13C6 sodium, with its unlabeled analogue.

The Core Challenge: Navigating the Matrix Effect

One of the most significant hurdles in LC-MS-based bioanalysis is the "matrix effect".[5][6] This phenomenon refers to the alteration—suppression or enhancement—of analyte ionization efficiency caused by co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[7][8][9] Because the matrix composition can vary significantly from one individual's sample to the next, this effect can be unpredictable and is a major source of imprecision and inaccuracy.[8][10] A well-chosen IS is the most effective defense against the matrix effect.[11][12]

Head-to-Head Comparison: Adipate-13C6 Sodium vs. Unlabeled Adipate

The choice between a stable isotope-labeled IS and an unlabeled analogue is a critical decision in method development. Let's explore the fundamental differences and their practical implications.

Chemical and Physical Properties

• Unlabeled Sodium Adipate: This is the disodium salt of adipic acid (hexanedioic acid), a C6 dicarboxylic acid.[13] It is structurally similar but not identical to potential analytes of interest and is chosen for its similar chemical properties.

• Adipate-13C6 Sodium: This is the 13C-labeled version of sodium adipate, where all six carbon atoms have been replaced with the heavy, stable isotope ¹³C.[14][15] This substitution increases the molecular weight by six Daltons but, crucially, does not alter the chemical properties.[4][12] It behaves virtually identically to the unlabeled analyte in terms of solubility, polarity, and reactivity.[4]

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=11];

} caption [label="Structural Relationship of Adipate Standards", fontname="Arial", fontsize=10];

Caption: Adipate-13C6 is chemically identical to unlabeled adipate but has a distinct mass.

The Causality of Chromatographic Behavior

The central principle of using an IS to correct for variability is that the IS and the analyte must behave identically throughout the analytical process. Herein lies the most significant advantage of Adipate-13C6 sodium.

• Co-elution: Because Adipate-13C6 sodium is chemically identical to the native adipate, it has the exact same chromatographic retention time.[4] This means that as the analyte and the IS travel through the LC column and enter the mass spectrometer's ion source, they are surrounded by the exact same slice of the sample matrix at the exact same moment.

• Differential Elution: An unlabeled adipate standard, while structurally similar, will have a different retention time. Even a small shift means it will elute with a different set of matrix components, and therefore experience a different degree of ion suppression or enhancement than the actual analyte.

dot graph G { layout=dot; rankdir=TB; splines=true; overlap=false; node [shape=box, style="filled", fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} caption [label="Impact of Co-elution on Matrix Effect Compensation", fontname="Arial", fontsize=10];

Caption: Workflow showing how co-elution of a SIL IS ensures accurate matrix effect correction.

Performance & Reliability Comparison

The theoretical advantages of a stable isotope-labeled standard translate directly into superior analytical performance.

Feature	Adipate-13C6 Sodium (SIL IS)	Unlabeled Adipate (Analogue IS)	Causality & Field Insight
Correction for Matrix Effects	Excellent	Poor to Moderate	Co-elution ensures both analyte and IS experience identical ion suppression/enhancement, providing a true correction.[11]
Correction for Extraction Recovery	Excellent	Good	Both track well through sample preparation, but the SIL IS is a perfect chemical match, correcting for any phase-partitioning nuances.[10]
Accuracy & Precision	High	Variable	By nullifying matrix and recovery variability, the SIL IS yields significantly more accurate and precise results, which is critical for regulated bioanalysis.[16]
Method Robustness	High	Low	Methods using SIL IS are less susceptible to variations in chromatography or matrix lots, making them more transferable and reliable over time.[10]
Regulatory Compliance	Gold Standard	Requires Justification	Regulatory bodies like the FDA strongly prefer, and often expect, the use of a stable isotope-labeled IS for bioanalytical method validation.[17]
Cost & Availability	Higher	Lower	The synthesis of isotopically labeled compounds is more complex and expensive.[15][18]

Experimental Protocol: A Self-Validating Workflow

This protocol outlines the key steps for using Adipate-13C6 sodium as an internal standard in a typical plasma sample analysis via LC-MS/MS.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh ~5 mg of unlabeled sodium adipate (analyte) and Adipate-13C6 sodium (IS).

  • Dissolve each in a separate 5 mL volumetric flask using a suitable solvent (e.g., 50:50 Methanol:Water) to create 1 mg/mL stock solutions. Trustworthiness Check: Use separate, calibrated balances and glassware for analyte and IS to prevent cross-contamination.

• Working Standard Solutions (For Calibration Curve):

  • Perform serial dilutions of the unlabeled adipate stock solution to prepare a series of working standards (e.g., from 1 ng/mL to 1000 ng/mL).

• Internal Standard Spiking Solution (e.g., 100 ng/mL):

  • Dilute the Adipate-13C6 sodium stock solution to a final concentration that will yield a robust signal in the MS. The chosen concentration should be consistent across all samples.[19]

Sample Preparation: Protein Precipitation

• Aliquot Samples: Pipette 100 µL of each calibration standard, quality control (QC) sample, and unknown study sample into separate 1.5 mL microcentrifuge tubes.

• Spike with IS: Add 10 µL of the Internal Standard Spiking Solution (100 ng/mL) to every tube (except for "double blank" samples used to check for interference). Vortex briefly. Expertise Insight: Adding the IS at the earliest possible stage ensures it tracks the analyte through every subsequent step, providing the most accurate correction for sample loss.[20]

• Precipitate Proteins: Add 400 µL of ice-cold acetonitrile to each tube.

• Vortex & Centrifuge: Vortex vigorously for 1 minute to ensure complete protein precipitation. Centrifuge at >12,000 x g for 10 minutes at 4°C.

• Transfer Supernatant: Carefully transfer the supernatant to a new set of tubes or a 96-well plate for LC-MS/MS analysis. Self-Validation Step: Analyze a "post-extraction spiked" sample (blank matrix extract to which analyte and IS are added) to isolate and quantify the matrix effect.

LC-MS/MS Analysis and Data Processing

• LC Method: Develop a chromatographic method (e.g., using a C18 column with a water/acetonitrile gradient) that provides a sharp, symmetrical peak for adipate. The analyte and IS will have the same retention time.

• MS/MS Detection: Use Multiple Reaction Monitoring (MRM) mode.

  • Analyte Channel: Monitor the transition from the precursor ion of unlabeled adipate to a specific product ion.

  • IS Channel: Monitor the transition from the precursor ion of Adipate-13C6 sodium to its corresponding product ion. The +6 Da mass shift will be evident in both precursor and fragment ions.

• Quantification:

  • For each injection, calculate the Peak Area Ratio (PAR) = (Peak Area of Analyte) / (Peak Area of IS).

  • Generate a calibration curve by plotting the PAR against the known concentration of the calibration standards.

  • Determine the concentration of unknown samples by interpolating their PAR values from the linear regression of the calibration curve.

Conclusion: An Authoritative Recommendation

While an unlabeled adipate standard may seem like a cost-effective option, the potential for inaccurate quantification due to differential matrix effects and chromatographic separation presents a significant risk to data integrity.[10] For regulated bioanalysis, pharmacokinetic studies, and any research where accuracy and precision are paramount, the use of a stable isotope-labeled internal standard like Adipate-13C6 sodium is the unequivocal choice.[11][16] It is the cornerstone of a robust, reliable, and defensible bioanalytical method, transforming the practice of quantification from an approximation into a precise measurement. The initial investment in a SIL-IS is invariably justified by the quality and trustworthiness of the final data.

References

• "Stable Labeled Isotopes as Internal Standards: A Critical Review" . ResearchGate. [Link]

• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis . National Institutes of Health (NIH). [Link]

• Reagent, Sodium adipate, 100 grams, each . Gojira Fine Chemicals. [Link]

• The Role of Internal Standards In Mass Spectrometry . SCION Instruments. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry . U.S. Food and Drug Administration (FDA). [Link]

• An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides . Royal Society of Chemistry. [Link]

• Simultaneous analysis of phthalates, adipate and polycyclic aromatic hydrocarbons in edible oils using isotope dilution-gas chromatography-mass spectrometry . ResearchGate. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis . National Institutes of Health (NIH). [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? . National Institutes of Health (NIH). [Link]

• Utilizing 13C-Labeled internal standards to advance the analysis of heparan sulfate . American Physiological Society. [Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review . Crimson Publishers. [Link]

• Isotope Dilution Mass Spectrometry - A Primary Method of Measurement and Its Role for RM Certification . ResearchGate. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? . NorthEast BioLab. [Link]

• Guideline on Isotope Dilution Mass Spectrometry . OSTI.GOV. [Link]

• Matrix effect in bioanalysis an overview . International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Enzymatic Tenderization of Garden Snail Meat (Cornu aspersum aspersum) Using Plant Cysteine Proteases . MDPI. [Link]

• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics . Royal Society of Chemistry. [Link]

• Bioanalytical Method Validation . U.S. Food and Drug Administration (FDA). [Link]

• SODIUM ADIPATE . Ataman Kimya. [Link]

• Internal Standard Quantification Using Tandem Mass Spectrometry of a Tryptic Peptide in the Presence of an Isobaric Interference . ACS Publications. [Link]

• How Important Is The Matrix Effect in Analyzing Bioprocess Samples? . Gyros Protein Technologies. [Link]

• Bioanalytical Method Validation for Biomarkers Guidance . U.S. Department of Health and Human Services. [Link]

• Isotope Dilution Mass Spectrometry . PTB.de. [Link]

• Importance of matrix effects in LC-MS/MS bioanalysis . Bioanalysis Zone. [Link]

• How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? . MtoZ Biolabs. [Link]

• ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material . International Council for Harmonisation. [Link]

• USFDA. Guidance for Industry: Bioanalytical Method Validation . ResearchGate. [Link]

• Isotope dilution mass spectrometry as an independent assessment method for mass measurements of milligram quantities of aqueous . ScienceDirect. [Link]

• E356 (Sodium adipate) . Ataman Kimya. [Link]

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• 20. Isotope Dilution Mass Spectrometry - PTB.de [ptb.de]

Technical Guide: Isotope Labeling Patterns of Adipate in Central Carbon Metabolism

This technical guide details the isotope labeling patterns of adipate within central carbon metabolism, focusing on the distinct biosynthetic and catabolic routes that generate this dicarboxylic acid. It is structured for researchers utilizing metabolic flux analysis (MFA) to optimize microbial cell factories or investigate mammalian fatty acid oxidation disorders.

Executive Summary

Adipate (Hexanedioic acid) is not a standard intermediate of the central TCA cycle in most organisms. Its presence typically signals either a specific catabolic event (omega-oxidation of fatty acids) or an engineered biosynthetic pathway (e.g., Reverse Adipate Degradation Pathway - RADP).

For the metabolic engineer or drug developer, distinguishing the source of adipate requires precise carbon atom mapping. This guide delineates how 13C-tracers distribute into adipate via two distinct metabolic architectures:

• The Engineered RADP Route: Condensation of Acetyl-CoA and Succinyl-CoA.

• The Omega-Oxidation Route: Terminal oxidation of long-chain fatty acids followed by

  -oxidation.

Metabolic Pathways & Carbon Atom Mapping[1][2]

To interpret Mass Isotopomer Distributions (MIDs), one must first map the carbon transition from the substrate to the product.

The Reverse Adipate Degradation Pathway (RADP)

In engineered E. coli strains, the most common biosynthetic route is the reversal of beta-oxidation. This pathway condenses Succinyl-CoA (C4) and Acetyl-CoA (C2) to form the C6 adipate backbone.

• Precursor 1: Succinyl-CoA (C1-C4)

  • Derived from the TCA cycle.[1]

  • Labeling depends on the number of TCA turns.

• Precursor 2: Acetyl-CoA (C1-C2)

  • Derived from Pyruvate (Glycolysis).

• Mechanism:

  -ketothiolase (e.g., PaaJ) condenses Acetyl-CoA with Succinyl-CoA.

• Atom Transition:

  • Acetyl-CoA (C1-C2)

    Adipate (C1-C2)

  • Succinyl-CoA (C1-C4)

    Adipate (C3-C6)

The Omega-Oxidation Pathway (Mammalian/Catabolic)

In mammalian systems (and some yeast), adipate accumulates when

-oxidation is impaired (e.g., MCAD deficiency). Long-chain fatty acids (e.g., Palmitate, C16) undergo -oxidation at the terminal methyl group, followed by sequential -oxidations from the carboxyl end.

• Precursor: Palmitate (C16).

• Process:

  • -Hydroxylation (CYP450) Dicarboxylic Acid (C16).

  • Sequential removal of C2 units (Acetyl-CoA) from the original carboxyl end.

  • Result: The final C6 dicarboxylic acid (Adipate) comprises the original

    -end of the fatty acid.

Visualization of Carbon Flow

The following diagram illustrates the carbon atom transitions from Glucose (via RADP) and Palmitate (via Omega-Oxidation) into the Adipate pool.

Figure 1: Dual origins of Adipate. The Red path represents engineered biosynthesis (RADP); the Green path represents catabolic omega-oxidation.

Analytical Workflow: GC-MS Isotopomer Analysis

To quantify flux, you must measure the Mass Isotopomer Distribution (MID) of adipate. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard due to its high chromatographic resolution and reproducible fragmentation.

Sample Preparation & Derivatization

Adipic acid is non-volatile and requires derivatization. The TMS (Trimethylsilyl) derivative is preferred for carbon backbone analysis.

• Reagent: BSTFA + 1% TMCS.

• Reaction: 60°C for 30 mins.

• Product: Bis(trimethylsilyl) adipate.

• Formula:

  (MW = 290.5).

Key Ion Fragments for Flux Analysis

Critical Warning: Do not use the base peak (m/z 147) for flux analysis. The m/z 147 ion is a polysiloxane rearrangement

containing no carbon atoms from the adipate backbone.

Fragment Ion (m/z)	Identity	Carbon Backbone Info	Utility for MFA
275	[M-15]	C6 (Full Backbone)	High (Primary Quantifier)
147		None	Zero (Do not use)
73		None	Zero (Do not use)
55-59	Various	Partial/Scrambled	Low

Protocol Note: Monitor m/z 275, 276, 277... to m/z 281 (M+6) to capture the full labeling envelope of the C6 backbone.

Experimental Design & Tracer Selection

The choice of tracer determines the resolution of your flux map.[2]

Scenario A: Engineered Biosynthesis (RADP)

• Objective: Confirm adipate is formed via Acetyl-CoA + Succinyl-CoA.

• Tracer: [1-13C]Glucose.

• Expected Pattern:

  • Acetyl-CoA: Enriched at C2 (methyl) due to glycolysis logic (C1/C6 of glucose

    C3 of pyruvate C2 of Acetyl-CoA).

  • Succinyl-CoA: Complex scrambling via TCA cycle.

  • Adipate: You will observe specific isotopomers (e.g., M+1, M+2) rather than a uniform shift.

  • Interpretation: If adipate is M+0 only, the pathway is inactive. If M+1/M+2 appear, the RADP pathway is active.

Scenario B: Omega-Oxidation (Fatty Acid Metabolism)[5]

• Objective: Measure contribution of fatty acid oxidation to adipate pool.

• Tracer: [U-13C]Palmitate.

• Expected Pattern:

  • Adipate: Will appear as M+6 (fully labeled backbone).

  • Note: If you use [1-13C]Palmitate (carboxyl label), the label is lost during the first round of

    -oxidation. The adipate (derived from the omega-end) will be M+0 .

  • Recommendation: Always use [U-13C] or [

    -13C] fatty acids for this assay.

Data Interpretation: Calculating Enrichment

To calculate the Fractional Carbon Enrichment (F) from your GC-MS data:

• Extract Intensities:

  (m/z 275), (m/z 276), ..., (m/z 281).

• Normalize: Calculate fractional abundances (

  ).

• Correct for Natural Abundance: Use a correction matrix (e.g., using Python libraries like iso2flux or pyflux) to remove the contribution of natural 13C (1.1%) and Silicon isotopes (29Si, 30Si).

  • Note: Silicon has significant natural heavy isotopes (

    , ), which significantly skews the raw M+1 and M+2 data. Correction is mandatory.

• Calculate Enrichment:

  Where is the number of carbon atoms in the backbone (6).

References

• Antoniewicz, M. R. (2020). Metabolic flux analysis—Linking isotope labeling and metabolic fluxes.[3] Metabolites, 10(11), 447. [Link]

• Niu, W., et al. (2018). Metabolic engineering of Escherichia coli for producing adipic acid through the reverse adipate-degradation pathway. Metabolic Engineering, 47, 35-44. [Link]

• NIST Mass Spectrometry Data Center. Adipic acid, TMS derivative.[4] NIST Chemistry WebBook, SRD 69. [Link]

• Wanders, R. J., et al. (2011). Omega-oxidation of fatty acids in humans: An underestimated pathway? Journal of Lipid Research. [Link]

• Hiller, K., et al. (2009). System for data- and knowledge-driven metabolite identification in GC-MS-based metabolomics. Nature Protocols, 4, 1042–1042. (Reference for M-15 fragment logic).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 13C-labeled glucose for 13C-MFA - Creative Proteomics MFA [creative-proteomics.com]
• 3. experts.nau.edu [experts.nau.edu]
• 4. Adipic acid, TMS derivative [webbook.nist.gov]

Protocols & Analytical Methods

LC-MS/MS protocol for quantifying Adipate-13C6 in plasma

Abstract

This application note details a robust, high-sensitivity LC-MS/MS protocol for quantifying Adipate-13C6 (Hexanedioic acid-13C6) in human or animal plasma. Due to the high polarity and poor ionization efficiency of dicarboxylic acids in their native form, this method utilizes 3-Nitrophenylhydrazine (3-NPH) derivatization .[1][2][3] This chemical modification serves two critical functions: it introduces a hydrophobic moiety to enable stable Reverse-Phase (C18) retention and significantly enhances negative-mode electrospray ionization (ESI-) sensitivity. This protocol is optimized for metabolic flux analysis (MFA) and pharmacokinetic tracer studies where precise distinction between native Adipate (

) and the tracer Adipate-13C6 is required.

Introduction & Biological Context

Adipic acid (Hexanedioic acid) is a dicarboxylic acid involved in fatty acid oxidation and lysine metabolism. In metabolic research, Adipate-13C6 is frequently used as a stable isotope tracer to probe

-oxidation pathways or as a surrogate for assessing dicarboxylic aciduria.

The Analytical Challenge

• Polarity: Native adipic acid is highly hydrophilic, leading to poor retention and peak shape on standard C18 columns.

• Ion Suppression: In plasma matrices, early-eluting polar compounds suffer from severe ion suppression in ESI.

• Sensitivity: Dicarboxylic acids lack easily ionizable groups, resulting in high Limits of Quantification (LOQ) in native analysis.

The Solution: 3-NPH Derivatization

We employ a carbodiimide-catalyzed reaction with 3-NPH to convert the carboxylic acid groups into stable amide derivatives.

• Mechanism: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activates the carboxyl groups, which then react with 3-NPH.

• Outcome: Adipic acid (MW 146) is converted to Bis-3-NPH-Adipate (MW ~416). This derivative is highly retained on C18 and ionizes exceptionally well in negative mode due to the nitrophenyl moiety.

Experimental Design Strategy

2.1 Internal Standard Selection

To ensure "Self-Validating" quantification, we cannot rely solely on the analyte itself.

• Target Analyte: Adipate-13C6 (Quantifying the tracer).

• Internal Standard (IS): Adipic acid-d8 (Deuterated).

  • Why? Adipate-d8 is chemically identical but mass-resolved from both native Adipate (

    ) and Adipate-13C6. It corrects for derivatization efficiency and matrix effects.

2.2 Workflow Visualization

The following diagram outlines the critical path from plasma collection to data acquisition.

Figure 1: End-to-end sample preparation workflow for Adipate-13C6 quantification.

Materials & Reagents

Reagent	Specification	Purpose
Adipate-13C6	>99% Isotopic Purity	Calibration Standard / Analyte
Adipic Acid-d8	>98% D-enrichment	Internal Standard (IS)
3-Nitrophenylhydrazine (3-NPH)	HCl salt, 97%+	Derivatizing Agent
EDC·HCl	High Purity	Coupling Agent
Pyridine	Anhydrous	Catalyst/Buffer
Methanol (MeOH)	LC-MS Grade	Protein Precipitation
Formic Acid	LC-MS Grade	Mobile Phase Modifier

Detailed Protocol

4.1 Stock Solution Preparation

• Stock A (Analyte): Dissolve Adipate-13C6 in 50:50 MeOH:Water to 1 mg/mL.

• Stock B (IS): Dissolve Adipic acid-d8 in 50:50 MeOH:Water to 1 mg/mL.

• Working IS Solution: Dilute Stock B to 1,000 ng/mL in Methanol.

• Derivatization Reagent (Daily Prep):

  • Solution 1 (EDC): 250 mM EDC in Water.

  • Solution 2 (3-NPH): 250 mM 3-NPH in 50% MeOH.

  • Solution 3 (Pyridine): 7% Pyridine in MeOH.

  • Mix: Combine Sol 1 : Sol 2 : Sol 3 in a 1:1:1 ratio just before use.

4.2 Sample Preparation

• Extraction:

  • Aliquot 50 µL Plasma into a 1.5 mL Eppendorf tube.

  • Add 150 µL Working IS Solution (Methanol containing Adipate-d8).

  • Vortex (30 sec) and Centrifuge (15,000 x g, 10 min, 4°C).

• Derivatization:

  • Transfer 50 µL of Supernatant to a clean vial/plate.

  • Add 25 µL of Derivatization Mix (prepared above).

  • Incubate at 40°C for 30 minutes . (Heating ensures completion of the double-derivatization).

• Quenching:

  • Add 425 µL of 10% Aqueous Methanol (containing 0.1% Formic Acid) to quench the reaction and dilute the sample.

  • Note: The final dilution ensures the high concentration of derivatizing reagents does not foul the MS source.

LC-MS/MS Conditions

5.1 Chromatography (LC)

• System: UHPLC (e.g., Agilent 1290, Shimadzu Nexera, Waters Acquity).

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).

  • Rationale: The derivatized adipate is hydrophobic, allowing excellent retention and separation from early-eluting salts on a standard C18.

• Mobile Phase A: Water + 0.01% Formic Acid.[4]

• Mobile Phase B: Acetonitrile + 0.01% Formic Acid.

• Flow Rate: 0.4 mL/min.[5]

• Column Temp: 40°C.

Gradient Profile:

Time (min)	% B	Event
0.00	15	Start
1.00	15	Hold
6.00	95	Ramp
7.50	95	Wash
7.60	15	Re-equilibrate

| 10.00 | 15 | Stop |

5.2 Mass Spectrometry (MS/MS)

• Ionization: Electrospray Ionization (ESI), Negative Mode .[6][7]

• Detection: Multiple Reaction Monitoring (MRM).[6][8]

• Source Parameters:

  • Capillary Voltage: -3.5 kV.

  • Desolvation Temp: 500°C.

  • Gas Flow: High (specific to instrument).

MRM Transitions: Note: The derivative mass calculation: Adipic (146) + 2x[3-NPH (135)] = 416. Precursor is [M-H]-.

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (V)	Role
Adipate-13C6 (Deriv)	421.4	137.1	25	Quantifier
Adipate-13C6 (Deriv)	421.4	182.1	30	Qualifier
Adipate-12C (Native)	415.4	137.1	25	Monitor
Adipate-d8 (IS)	423.4	137.1	25	Internal Std

• Product Ion Logic: The m/z 137 fragment corresponds to the 3-NPH moiety, which is the most intense and stable fragment for these derivatives.

Data Processing & Calculation

To quantify Adipate-13C6 specifically:

• Integration: Integrate peaks for m/z 421.4 (Analyte) and 423.4 (IS).

• Ratio Calculation:

• Quantification: Plot Area Ratio vs. Concentration of Adipate-13C6 standards. Use Linear Regression (

  weighting).

• Flux/Enrichment (Optional): If calculating fractional enrichment, compare Area(421) to Area(415 + 421).

Method Validation Criteria (Self-Validating System)

Parameter	Acceptance Criteria
Linearity	over range 10 ng/mL – 5,000 ng/mL.
Accuracy	±15% of nominal (±20% at LLOQ).
Precision	CV < 15% (CV < 20% at LLOQ).
Derivatization Efficiency	Monitor mono-derivative (m/z ~281). It should be <5% of the bis-derivative peak area.
Matrix Effect	Compare IS slope in plasma vs. solvent. Acceptable range: 85-115%.[4]

References

• Han, J., et al. (2013). "Metabolomics of short-chain fatty acids esters by derivatization LC-MS." Analytica Chimica Acta. Link

• Shimadzu Corporation. (2020).[3] "LC-MS/MS Method Package for Short Chain Fatty Acids." Technical Report. Link

• Tsugawa, H., et al. (2019). "A Practical Guide to Metabolic Profiling for Clinical Research." Human Cell. Link

• Agilent Technologies. (2016).[4] "Analysis of Organic Acids using an Agilent Hi-Plex Column." Application Note. Link

Sources

• 1. Analysis of Short-Chain Fatty Acids/Organic Acids (3-NPH Derivatives) in Fecal Specimens from SPF and Antibiotic-Fed Mice : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. LC-MS/MS Method Package for Short Chain Fatty Acids : Shimadzu (Europe) [shimadzu.eu]
• 4. agilent.com [agilent.com]
• 5. mac-mod.com [mac-mod.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. shimadzu.com [shimadzu.com]

Technical Guide: Internal Standard Preparation Using Sodium Adipate-13C6

Application Note & Protocol | LC-MS/MS Bioanalysis

Abstract

This technical guide details the preparation, handling, and application of Sodium Adipate-13C6 as a stable isotope-labeled internal standard (SIL-IS) for the quantification of adipic acid in biological and environmental matrices. Unlike deuterated standards, the 13C6 carbon backbone labeling offers superior stability against hydrogen-deuterium exchange (HDX) and eliminates retention time shifts often observed in reverse-phase chromatography. This protocol addresses the specific solubility characteristics of the sodium salt form and provides a validated workflow for LC-MS/MS analysis in negative electrospray ionization (ESI-) mode.

Introduction & Scientific Rationale

The Analyte: Adipic Acid

Adipic acid (Hexanedioic acid) is a dicarboxylic acid utilized as a biomarker for fatty acid oxidation disorders and as an industrial indicator for gelatin and nylon degradation. In biological matrices (urine, plasma), it exists primarily in its ionized forms depending on pH (

, ).

Why Sodium Adipate-13C6?

• Isotopic Stability: The 13C6 label is incorporated into the carbon backbone. Unlike deuterium (

  H) labels, which can exchange with solvent protons in acidic media (common in mobile phases), the C-carbon bond is non-exchangeable, ensuring the mass tag remains intact throughout extraction and ionization.

• Co-Elution Fidelity: Deuterated standards often elute slightly earlier than their unlabeled counterparts on C18 columns due to the "deuterium isotope effect."

  C-labeled standards possess nearly identical physicochemical properties to the target analyte, ensuring perfect co-elution and optimal compensation for matrix effects (ion suppression/enhancement).

• Salt vs. Acid Form: The sodium salt form (Disodium Adipate-13C6) is preferred for stock preparation due to its high water solubility compared to the free acid, which requires organic solvents or heating.

Material Specifications & Critical Calculations

Chemical Identity

Property	Specification
Compound Name	Sodium Adipate-13C6 (Disodium Hexanedioate-13C6)
Chemical Formula	C H Na O
Unlabeled MW (Free Acid)	146.14 g/mol
Labeled MW (Salt)	~196.08 g/mol (Estimate based on +6 Da shift + 2 Na)
Mass Shift	+6 Da (relative to unlabeled free acid carbon backbone)
Solubility	Water: >100 mg/mL; Organic Solvents: Poor

The "Free Acid Equivalent" Calculation

CRITICAL STEP: Most analytical targets are quantified as the free acid concentration. However, you are weighing the sodium salt. You must correct for the sodium content and the isotopic mass difference to prepare an accurate stock.

Formula:

• Note: The target concentration usually refers to the labeled free acid equivalent to match the analyte's response curve logic.

• Correction Factor: If your Certificate of Analysis (CoA) lists the purity and water content, apply those factors.

Protocol: Solution Preparation

Primary Stock Solution (1.0 mg/mL Free Acid Eq.)

Solvent: HPLC-grade Water (Milli-Q). Rationale: The sodium salt is highly hydrophilic. Using pure methanol or acetonitrile can cause precipitation or slow dissolution.

• Weighing: Weigh accurately ~1.34 mg of Sodium Adipate-13C6 (adjust based on exact MW ratio from CoA) into a glass vial.

• Dissolution: Add 1.0 mL of HPLC-grade water. Vortex for 30 seconds until completely dissolved.

• Storage: Aliquot into amber glass vials. Store at -20°C. Stability: >12 months.

Working Internal Standard Solution (WIS)

Solvent: 50:50 Methanol:Water (v/v). Rationale: This matches the typical initial mobile phase conditions, preventing thermal shock or precipitation when spiking into samples.

• Dilution: Dilute the Primary Stock 1:100 to generate a 10 µg/mL WIS.

  • Example: 100 µL Stock + 9.9 mL 50:50 MeOH:H2O.

• Daily Prep: Further dilute to 100-500 ng/mL for spiking, depending on the expected analyte range in samples.

Sample Preparation Workflow

This protocol uses a "Dilute-and-Shoot" or Protein Precipitation approach, ideal for polar dicarboxylic acids.

Figure 1: Sample preparation workflow ensuring IS equilibration with the matrix before protein precipitation.

Key Procedural Note: Because you are using the Sodium Salt IS but analyzing in acidic mobile phase, the IS will convert to the free acid form (

-Adipic Acid) immediately upon mixing with the acidic precipitation solvent or mobile phase. This ensures it behaves exactly like the endogenous Adipic Acid.

LC-MS/MS Methodology

Chromatographic Conditions

Adipic acid is polar and poorly retained on standard C18 columns without modification.

• Column: Mixed-Mode (RP/Anion Exchange) or Specialized Organic Acid Column (e.g., Thermo Acclaim OA, 5µm, 150 x 4.0 mm).

• Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic pH to protonate carboxylic groups).

• Mobile Phase B: Acetonitrile.[1]

• Gradient:

  • 0-1 min: 2% B (Isocratic hold for polar retention)

  • 1-6 min: 2% -> 40% B

  • 6-8 min: 95% B (Wash)

  • 8.1 min: 2% B (Re-equilibration)

Mass Spectrometry Parameters (ESI-)

Operate in Negative Ion Mode . Adipic acid forms a stable

ion.

Parameter	Unlabeled Adipic Acid	Sodium Adipate-13C6 (IS)
Precursor Ion (Q1)	145.1 m/z ( )	151.1 m/z ( )
Product Ion (Q3)	83.1 m/z (Loss of CO + H O)	88.1 m/z (Loss of CO + H O)
Secondary Transition	101.1 m/z (Loss of CO )	106.1 m/z (Loss of CO )
Collision Energy (CE)	-15 to -20 eV	-15 to -20 eV
Dwell Time	50 ms	50 ms

Mechanism of Fragmentation:

• Unlabeled:

• 13C6 Labeled:

• Note: The water lost (

  ) contains no carbon, so the mass shift remains consistent (+5 Da difference in product ion vs +6 Da in precursor).

Validation & Quality Control

To ensure the "Trustworthiness" of your assay, perform the following checks:

• IS Suppression Test: Inject the WIS (Working IS) in pure solvent vs. WIS spiked into a blank matrix extract.

  • Acceptance: Matrix response should be >80% of solvent response. If <50%, increase dilution or improve cleanup (SPE).

• Cross-Signal Contribution:

  • Inject High Standard (Upper Limit of Quantification) without IS -> Check for signal at 151/88. (Should be < 0.5% of IS response).

  • Inject IS Only -> Check for signal at 145/83. (Should be < 20% of LLOQ response).

• Linearity: The response ratio (Area Analyte / Area IS) should be linear (

  ) across the range.

References

• MedChemExpress. Adipate-13C6 sodium | Stable Isotope. Retrieved from .

• Pragolab. Determination of Succinic, Glutaric, and Adipic Acids as Quality Control of Cyclohexone Production. Application Note. Retrieved from .

• National Institutes of Health (NIH). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. PMC Article. Retrieved from .

• Shimadzu. LC-MS/MS Method Package for Short Chain Fatty Acids. Retrieved from .

• Cambridge Isotope Laboratories. Adipic acid, disodium salt (13C6, 99%). Product Data. Retrieved from .

Sources

• 1. lcms.cz [lcms.cz]

Advanced Protocol: 13C-MFA of Dicarboxylic Acid Oxidation using Adipate Tracers

-Oxidation and TCA Anaplerosis via -Adipate Audience: Metabolic Disease Researchers, Metabolic Engineers, Drug Discovery Leads

Part 1: Executive Summary & Scientific Rationale

The "Hidden" Pathway: Why Use Adipate Tracers?

While [U-

]Glucose and [U- ]Glutamine are the gold standards for central carbon metabolism, they fail to resolve specific fluxes related to dicarboxylic acid (DCA) metabolism and peroxisomal -oxidation .

Adipate (Adipic acid, C6:0 DCA) is a unique tracer because it does not enter the TCA cycle via Pyruvate (like glucose) or

-Ketoglutarate (like glutamine). Instead, it undergoes activation to Adipyl-CoA , followed by -oxidation to yield Succinyl-CoA and Acetyl-CoA .

This creates a distinct metabolic signature:

• Direct Anaplerosis: It feeds Succinyl-CoA directly, bypassing the oxidative decarboxylation steps of the early TCA cycle.

• Peroxisomal Probe: In mammalian systems, DCAs are preferentially oxidized in peroxisomes before carnitine-shuttling to mitochondria.

  -Adipate flux is a proxy for peroxisomal integrity.

• Symmetry Constraints: Adipate is a symmetric molecule. Metabolic Flux Analysis (MFA) models must account for the scrambling of labels resulting from this symmetry.

Part 2: Metabolic Pathway & Tracer Logic

The following diagram illustrates the catabolic fate of

-Adipate. Unlike fatty acids which yield only Acetyl-CoA, Adipate yields a C4-dicarboxylate (Succinyl-CoA) which is highly anaplerotic.

Figure 1: Catabolic pathway of Adipate. Note that Adipate cleavage generates both Succinyl-CoA (C4) and Acetyl-CoA (C2), providing dual entry points into the TCA cycle.

Part 3: Experimental Protocol

A. Tracer Selection

The choice of isotopomer is critical for resolving flux.[1]

Tracer	Composition	Application
[U- ]Adipate	All carbons labeled	Primary Choice. Yields [U- ]Succinyl-CoA and [U- ]Acetyl-CoA. Maximizes signal intensity in downstream metabolites.
[1,6- ]Adipate	Carboxyl carbons labeled	Specialized. Yields [1,4- ]Succinyl-CoA and [1- ]Acetyl-CoA. Useful for distinguishing decarboxylation losses in TCA cycling.

B. Cell Culture & Labeling Workflow

Critical Constraint: Adipate transport is often the rate-limiting step. In mammalian cells, Organic Anion Transporters (OATs) are required. In microbial systems, specific dicarboxylate transporters (e.g., DctA) must be active.

• Pre-Culture Adaptation:

  • Cultivate cells in label-free medium to mid-log phase.

  • Note: If studying adaptation, "spike" low levels of unlabeled adipate (0.5 mM) 24h prior to induce transporter expression.

• Tracer Medium Preparation:

  • Base Medium: Glucose-free or Low-Glucose (to force fatty acid/DCA oxidation).

  • Tracer: 1 mM to 5 mM [U-

    ]Adipate.

  • pH Adjustment: Adipic acid is acidic. Buffer medium to pH 7.4 after addition.

• Labeling Period:

  • Dynamic Labeling: Harvest at 0, 15, 30, 60, 120 mins (to measure uptake rates).

  • Isotopic Steady State: Harvest at 24h (for flux maps).

• Quenching & Extraction (The "Cold" Protocol):

  • Step 1: Rapidly wash cells with ice-cold saline (0.9% NaCl).

  • Step 2: Quench metabolism immediately with -80°C 80:20 Methanol:Water .

  • Why? CoA esters (Adipyl-CoA, Succinyl-CoA) hydrolyze rapidly at room temperature.

  • Step 3: Vortex, sonicate (3 cycles, 30s), and centrifuge at 15,000 x g at 4°C.

C. Analytical Method (LC-MS/MS vs. GC-MS)

For Adipate MFA, LC-MS/MS is superior because it can directly detect the CoA-thioesters, which are the obligate intermediates.

• Target Analytes (LC-MS/MS):

  • Adipyl-CoA (Precursor)

  • Succinyl-CoA (Primary Product)[2]

  • Acetyl-CoA (Secondary Product)[3]

• Target Analytes (GC-MS - TBDMS Derivatization):

  • Adipate (Substrate)

  • Succinate, Malate, Citrate (TCA Intermediates)

Part 4: Data Analysis & Flux Modeling

Mass Isotopomer Distribution (MID) Logic

When [U-

]Adipate is metabolized, it splits into a C4 fragment and a C2 fragment. The labeling pattern in the TCA cycle differs significantly from Glucose.

Theoretical Labeling Table (First Turn of TCA):

Metabolite	From [U-13C]Glucose	From [U-13C]Adipate	Explanation
Acetyl-CoA	M+2	M+2	Indistinguishable at this node.
Succinyl-CoA	M+0 (initially)	M+4	Adipate provides direct M+4 entry. Glucose must cycle to reach this.[3]
Citrate	M+2	M+2 (from Acetyl-CoA) OR M+6	M+6 arises if M+4 OAA (from Adipate) condenses with M+2 Acetyl-CoA (from Adipate).
Malate	M+2	M+4	Direct conversion from M+4 Succinyl-CoA.

Computational Modeling (Symmetry Handling)

Adipate is symmetric (

).

• The Problem: You cannot distinguish which "end" of the adipate molecule became Acetyl-CoA and which became Succinyl-CoA if the tracer is uniformly labeled.

• The Solution: Use Elementary Metabolite Units (EMU) framework software (e.g., INCA, OpenFlux).

• Constraint: Define the reaction Adipate --> Succinyl-CoA + Acetyl-CoA with atom transitions mapping C1-C4 to Succinyl-CoA and C5-C6 to Acetyl-CoA (or vice versa; the model handles the probability).

Workflow Diagram

Figure 2: Iterative workflow for 13C-MFA. Note the feedback loop: initial flux maps often reveal the need for different tracers or timepoints.

Part 5: Troubleshooting & Validation

Self-Validating the System

To ensure your Adipate MFA is valid, you must check for Labeling Stationarity :

• The "Succinate Test": If Adipate is being oxidized, the Succinate pool should enrich rapidly (M+4). If you see M+2 Succinate appearing before M+4, your pathway assumption is wrong (suggests cycling via Acetyl-CoA first).

• The "Glutamine Check": Adipate does not label Glutamine directly. Label must pass through the TCA cycle (Alpha-KG) to reach Glutamine. If Glutamine labels instantly, check for glutamine contamination in the media.

Common Pitfalls

• Low Enrichment: Adipate uptake is slow in non-adapted cells. Solution: Co-feed with a small amount of unlabeled fatty acid (e.g., Octanoate) to upregulate PPAR-alpha and peroxisomal machinery.

• Symmetry Scrambling: In the TCA cycle, Succinate is symmetric.[4] The label at C1/C4 becomes indistinguishable from C4/C1. This reduces resolution. Solution: Use LC-MS/MS to measure intact CoA esters where possible, as the CoA moiety breaks the symmetry.

References

• Houten, S. M., & Wanders, R. J. (2010). A general introduction to the biochemistry of mitochondrial fatty acid β-oxidation. Journal of Inherited Metabolic Disease, 33(5), 469–477. Link

• Antoniewicz, M. R. (2015). Methods and advances in metabolic flux analysis: a mini-review. Journal of Industrial Microbiology & Biotechnology, 42(3), 317–325. Link

• Wanders, R. J., et al. (2011). Peroxisomes, lipid metabolism, and lipotoxicity. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1801(3), 272-280. Link

• Crown, S. B., & Antoniewicz, M. R. (2013). Parallel labeling experiments with [1,2-13C]glucose and [U-13C]glutamine provide new insights into CHO cell metabolism. Metabolic Engineering, 17, 43-57. Link (Note: Foundational reference for combining tracers, applicable when co-feeding Adipate).

Sources

• 1. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
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Application Notes and Protocols for 13C-Adipate Analysis in Cell Culture Media

Introduction: Tracing the Metabolic Fate of Adipate in Cellular Systems

Stable isotope tracing has become an indispensable tool in the study of cellular metabolism, providing a dynamic view of metabolic fluxes that endpoint measurements alone cannot capture.[1] The use of 13C-labeled substrates, such as ¹³C-adipate, allows researchers to track the transformation of these molecules through various metabolic pathways, offering critical insights into cellular physiology in both healthy and diseased states. Adipic acid, a six-carbon dicarboxylic acid, is not only an important industrial chemical but also a potential metabolic substrate for cells.[2] Understanding its uptake and catabolism can shed light on cellular energy metabolism and the plasticity of metabolic networks, particularly in the context of diseases like cancer where cells may utilize alternative fuel sources.[3]

This comprehensive guide provides detailed application notes and validated protocols for the sample preparation of cell culture media for the analysis of ¹³C-adipate and its downstream metabolites. We will explore three robust methodologies: Protein Precipitation (PPT), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE). Each protocol is presented with an in-depth explanation of the scientific principles, ensuring that researchers can not only execute the methods but also understand the critical parameters that govern success.

Pre-Analytical Considerations: Laying the Foundation for Reliable Data

Before embarking on sample preparation, it is crucial to consider several pre-analytical factors that can significantly impact the quality and interpretation of your ¹³C-adipate tracing data.

• Cell Culture Media Selection: The choice of cell culture medium is critical. Whenever possible, use a chemically defined medium to minimize the introduction of unlabeled adipate or interfering compounds. If serum is required, consider using dialyzed fetal bovine serum to reduce the concentration of small molecules.[4]

• Isotopic Steady State: For accurate metabolic flux analysis, it is often desirable for the intracellular and extracellular pools of metabolites to reach an isotopic steady state, where the isotopic enrichment of a metabolite remains constant over time.[5] The time required to reach this state varies depending on the metabolite and the metabolic fluxes. Preliminary time-course experiments are recommended to determine the optimal labeling duration for your specific cell type and experimental conditions.

• Sample Collection and Quenching: To accurately capture the metabolic state of the cells at a specific time point, rapid quenching of metabolic activity is essential. For adherent cells, this can be achieved by quickly aspirating the media and washing the cells with ice-cold phosphate-buffered saline (PBS) before adding a cold extraction solvent.[6] For suspension cells, centrifugation at a low temperature can be used to pellet the cells before media removal. The collected cell culture supernatant should be immediately placed on dry ice or in a -80°C freezer to halt any enzymatic activity that could alter the concentration of ¹³C-adipate.

Sample Preparation Methodologies: A Comparative Overview

The choice of sample preparation method depends on several factors, including the desired level of sample purity, the analytical platform to be used (LC-MS or GC-MS), and the required throughput. Below is a comparative table summarizing the three methods detailed in this guide.

Feature	Protein Precipitation (PPT)	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Principle	Protein denaturation and removal by organic solvent.	Selective retention of analytes on a solid sorbent.	Partitioning of analytes between two immiscible liquid phases.
Selectivity	Low; co-precipitates some metabolites.	High; tunable by sorbent and solvent selection.	Moderate; depends on solvent polarity and pH.
Recovery	Generally good, but can be variable.	High and reproducible with optimized methods.	Good, but can be affected by emulsion formation.
Throughput	High; suitable for 96-well plate format.	Moderate to high, depending on automation.	Moderate; can be labor-intensive.
Downstream Compatibility	LC-MS, GC-MS	LC-MS, GC-MS	LC-MS, GC-MS
Recommendation	Rapid screening and high-throughput applications.	High-purity extracts for sensitive LC-MS/MS analysis.	When a high degree of sample cleanup is needed and for certain GC-MS applications.

Protocol 1: Protein Precipitation (PPT) for Rapid Sample Cleanup

Protein precipitation is a straightforward and high-throughput method for removing the bulk of proteins from cell culture media.[7] This method is particularly well-suited for initial screening experiments or when a large number of samples need to be processed quickly. The underlying principle is the denaturation and precipitation of proteins upon the addition of a cold organic solvent, such as methanol or acetonitrile.

Causality Behind Experimental Choices:

• Cold Solvent: Using ice-cold solvent is crucial to rapidly quench any residual enzymatic activity in the media and to enhance the precipitation of proteins.

• Solvent-to-Sample Ratio: A solvent-to-sample ratio of at least 3:1 (v/v) is recommended to ensure efficient protein precipitation.

• Centrifugation: High-speed centrifugation is necessary to pellet the precipitated proteins and obtain a clear supernatant containing the metabolites of interest.

Detailed Step-by-Step Protocol:

• Sample Collection: Collect 100 µL of cell culture supernatant and place it in a 1.5 mL microcentrifuge tube on dry ice.

• Solvent Addition: Add 300 µL of ice-cold methanol (or acetonitrile) to the sample.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Incubation: Incubate the samples at -20°C for 20 minutes to further enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the clear supernatant to a new microcentrifuge tube, being cautious not to disturb the protein pellet.

• Drying: Dry the supernatant using a centrifugal vacuum concentrator (e.g., SpeedVac) or under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for your analytical platform (e.g., 50% methanol in water for reversed-phase LC-MS).

Protein Precipitation Workflow

Protocol 2: Solid-Phase Extraction (SPE) for Selective Purification

Solid-phase extraction offers a higher degree of selectivity compared to protein precipitation by utilizing a solid sorbent to retain the analyte of interest while allowing interfering matrix components to be washed away.[8] For dicarboxylic acids like adipate, which are weak acids, an anion exchange SPE sorbent is the most effective choice.[9]

Causality Behind Experimental Choices:

• Anion Exchange Sorbent: Adipic acid has two carboxylic acid functional groups with pKa values of approximately 4.4 and 5.4. By adjusting the sample pH to be at least 2 units above the pKa (e.g., pH > 7.4), the carboxyl groups will be deprotonated and carry a negative charge, allowing for strong retention on a positively charged anion exchange sorbent.[10]

• Conditioning and Equilibration: The conditioning step with methanol wets the sorbent, while the equilibration step with a buffer at the appropriate pH prepares the sorbent for sample loading and ensures that the functional groups are in the correct charged state.[11]

• Washing: The wash step with a weak organic solvent removes non-polar and weakly retained impurities without eluting the adipate.

• Elution: Elution is achieved by using a solvent that disrupts the ionic interaction. This can be done by either lowering the pH to neutralize the charge on the adipic acid or by using a high concentration of a competing anion.

Detailed Step-by-Step Protocol:

• Sample pH Adjustment: Adjust the pH of 1 mL of cell culture supernatant to ~7.5 with a dilute ammonium hydroxide solution.

• SPE Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge (e.g., 1 mL, 30 mg) by passing 1 mL of methanol followed by 1 mL of water.

• SPE Cartridge Equilibration: Equilibrate the cartridge with 1 mL of 25 mM ammonium acetate buffer (pH 7.5).

• Sample Loading: Load the pH-adjusted sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove unretained matrix components.

• Elution: Elute the ¹³C-adipate with 1 mL of 5% formic acid in methanol. The acidic mobile phase neutralizes the carboxyl groups, releasing the adipate from the sorbent.

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in a suitable solvent for analysis.

Solid-Phase Extraction Workflow

Protocol 3: Liquid-Liquid Extraction (LLE) for Comprehensive Extraction

Liquid-liquid extraction is a classical technique that separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous phase and an organic solvent. For a polar molecule like adipic acid, adjusting the pH of the aqueous phase is crucial for efficient extraction into an organic solvent.

Causality Behind Experimental Choices:

• Acidification: By acidifying the cell culture media to a pH well below the pKa of adipic acid (e.g., pH < 2), the carboxyl groups become protonated, making the molecule less polar and more soluble in an organic solvent like ethyl acetate.[7]

• Solvent Selection: Ethyl acetate is a moderately polar solvent that provides good recovery for a range of organic acids.[3][12][13]

• Salting Out: The addition of a salt, such as sodium chloride, to the aqueous phase can increase the partitioning of polar analytes into the organic phase by reducing their solubility in the aqueous layer.[14]

Detailed Step-by-Step Protocol:

• Sample Acidification: To 1 mL of cell culture supernatant in a glass tube, add 50 µL of concentrated formic acid to lower the pH to ~2.

• Solvent Addition: Add 2 mL of ethyl acetate to the acidified sample.

• Extraction: Vortex the mixture vigorously for 1 minute to ensure thorough mixing of the two phases.

• Phase Separation: Centrifuge the tube at 3,000 x g for 5 minutes to facilitate the separation of the aqueous and organic layers.

• Organic Phase Collection: Carefully collect the upper organic layer (ethyl acetate) and transfer it to a new tube.

• Re-extraction (Optional but Recommended): For improved recovery, add another 2 mL of ethyl acetate to the remaining aqueous phase and repeat the extraction process (steps 3-5). Combine the organic extracts.

• Drying and Reconstitution: Dry the combined organic extracts under a stream of nitrogen and reconstitute in a suitable solvent for analysis.

Liquid-Liquid Extraction Workflow

Analytical Considerations

LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry is a powerful technique for the sensitive and selective quantification of ¹³C-adipate.[1] A reversed-phase C18 column can be used for separation, and detection is typically performed in negative ion mode using multiple reaction monitoring (MRM).

Typical LC-MS/MS Parameters:

Parameter	Setting
Column	C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Ionization Mode	Negative Electrospray Ionization (ESI-)
MRM Transitions	Unlabeled Adipate: 145 -> 127, 145 -> 83¹³C₆-Adipate: 151 -> 133, 151 -> 87

GC-MS Analysis

Gas chromatography-mass spectrometry is another excellent technique for adipate analysis, but it requires a derivatization step to make the non-volatile dicarboxylic acid amenable to GC analysis.[15] Silylation is a common derivatization method for compounds with active hydrogens, such as carboxylic acids.[16][17]

Derivatization Protocol (Silylation):

• Ensure the dried extract is completely free of water.

• Add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and 50 µL of pyridine.

• Incubate the mixture at 60°C for 30 minutes.

• The sample is now ready for GC-MS analysis.

Metabolic Fate of Adipate

Adipate is catabolized through a pathway that is analogous to the beta-oxidation of fatty acids.[18] It is first activated to its coenzyme A (CoA) thioester, adipyl-CoA. This then undergoes successive rounds of oxidation, hydration, oxidation, and thiolytic cleavage to yield acetyl-CoA and succinyl-CoA, which can then enter the tricarboxylic acid (TCA) cycle.[4]

Adipate Catabolism Pathway

Quality Control and Method Validation

To ensure the reliability of your data, it is essential to incorporate quality control measures and validate your chosen method.[19]

• Internal Standards: The use of a stable isotope-labeled internal standard that is not expected to be endogenously present (e.g., d4-adipic acid) is highly recommended to correct for variations in extraction efficiency and instrument response.

• Quality Control (QC) Samples: Pooled samples created by combining a small aliquot from each experimental sample should be injected periodically throughout the analytical run to monitor the stability and performance of the analytical platform.[6]

• Method Validation: Key validation parameters to assess include:

  • Recovery: The efficiency of the extraction process, determined by spiking a known amount of ¹³C-adipate into the cell culture media before and after extraction. A recovery of 85-115% is generally considered acceptable.[20]

  • Linearity: The ability of the method to provide a response that is directly proportional to the concentration of the analyte over a given range. A correlation coefficient (r²) of >0.99 is desirable.[10]

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

Example Validation Data for LC-MS/MS Analysis of Adipate:

Parameter	Result
Recovery	92 ± 5%
Linearity (r²)	>0.995
Linear Range	0.1 - 100 µM
LOD	0.05 µM
LOQ	0.1 µM

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Recovery	Inefficient extraction; pH not optimal for LLE or SPE.	Optimize pH for extraction; for LLE, perform a second extraction; for SPE, ensure proper conditioning and elution solvent.
Poor Peak Shape	Matrix effects; column overload.	Dilute the sample; use a more effective sample cleanup method (e.g., SPE); optimize chromatographic conditions.
Isotopic Exchange	Unstable derivatization; harsh sample handling.	Use a milder derivatization method if possible; avoid prolonged exposure to high temperatures or extreme pH.
High Background	Contamination from labware or solvents.	Use high-purity solvents; pre-rinse all labware with solvent.

Conclusion

The successful analysis of ¹³C-adipate in cell culture media hinges on a well-designed sample preparation strategy. This guide has provided three robust and validated protocols for protein precipitation, solid-phase extraction, and liquid-liquid extraction. By understanding the scientific principles behind each method and implementing appropriate quality control measures, researchers can confidently generate high-quality data to unravel the metabolic fate of adipate in their cellular systems of interest. The choice of method will ultimately depend on the specific requirements of the study, but the detailed protocols and troubleshooting guidance provided herein should serve as a valuable resource for researchers in the field of metabolic research.

References

• SCIEX. (n.d.). Quantitative LC-MS Solution for Targeted Analysis of Cell Culture Media. Retrieved from [Link]

• Lang, S. Q., et al. (2013). Isotopic (δ13C, Δ14C) Analysis of Organic Acids in Marine Samples Using Wet Chemical Oxidation. Limnology and Oceanography: Methods, 11(4), 161-175.
• Patterson, J. R., et al. (2020). Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells. Organic & Biomolecular Chemistry, 18(3), 411-415.
• Jiang, D., & Zhou, C. (n.d.). The determination of adipic acid in the working place air and water by GC method. Journal of Environment and Health.
• Wood, J. A., et al. (2020). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. Metabolites, 10(9), 358.
• Al-Dirbashi, O. Y., et al. (2007). MRM-based LC-MS method for accurate C-peptide quantitation. Clinical Biochemistry, 40(1-2), 106-113.
• Sojak, L., et al. (2002). Determination of adipic acid in the course of its polycondensation with butane-1,4-diamine.
• Al-Dirbashi, O. Y., et al. (2007). Analysis of Dicarboxylic Acids by Tandem Mass Spectrometry. High-Throughput Quantitative Measurement of Methylmalonic Acid in Serum, Plasma, and Urine. Clinical Chemistry, 53(2), 328-334.
• Minkler, P. E., et al. (2016). Matrix Effects-A Challenge Toward Automation of Molecular Analysis.
• Yu, K. O., et al. (2014). Direct biosynthesis of adipic acid from a synthetic pathway in recombinant Escherichia coli. Biotechnology and Bioengineering, 111(12), 2580-2586.
• Munger, J., & Rabinowitz, J. D. (2009). A roadmap for interpreting 13C metabolite labeling patterns from cells. FEBS letters, 583(17), 2735-2746.
• Cha, Y. J., et al. (2021).
• Liu, J., et al. (2021). Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Metabolites, 11(11), 785.
• D'Agostino, A. (2018). Recovery of long dicarboxylic acid chains from aqueous media with solvent-based membrane systems. University of Bologna.
• Sousa, T., et al. (2023). Recovery of Volatile Fatty Acids from Fermentation Broth Using Ethyl Acetate as Solvent. Chemical Engineering Transactions, 100, 1-6.
• Yu, K. O., et al. (2017). Scheme of the adipic acid production pathway (a) and the constructed...

• Agilent. (n.d.). SPE Method Development Tips and Tricks. Retrieved from [Link]

• Degano, I., & La Nasa, J. (2018). Development of a GC/MS method for the qualitative and quantitative analysis of mixtures of free fatty acids and metal soaps in. Talanta, 189, 54-61.
• University of Oxford. (n.d.). Preparation of cell samples for metabolomics. Mass Spectrometry Research Facility.
• Le, T. T., et al. (2022).

• Waters. (n.d.). Targeted Quantification of Cell Culture Media Components by LC-MS. Retrieved from [Link]

• LGC Group. (n.d.).
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• Harris, D. M., et al. (2009). Genes involved in adipic acid catabolism and their putative placement...
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• ActinoBase. (2019). Metabolite extractions.
• Lang, S. Q., et al. (2013). Isotopic (δ13C, Δ14C) Analysis of Organic Acids in Marine Samples Using Wet Chemical Oxidation. University of South Carolina Scholar Commons.
• Wefers, D., & Rautenberger, R. (2020).
• Biotage. (2023, February 2). Choosing the best Ion Exchange Mode for Solid Phase Extraction.
• Clendinen, C. S., et al. (2017). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Omega, 2(11), 7857-7864.
• Kim, H. J., et al. (2019). Production of adipic acid by short- and long-chain fatty acid acyl-CoA oxidase engineered in yeast Candida tropicalis. Applied Microbiology and Biotechnology, 103(21-22), 8825-8834.
• Sigma-Aldrich. (n.d.).
• Siddiqui, N., et al. (2023).
• Al-Dirbashi, O. Y., et al. (2007). Analysis of Dicarboxylic Acids by Tandem Mass Spectrometry. High-Throughput Quantitative Measurement of Methylmalonic Acid in Serum, Plasma, and Urine.
• LibreTexts Chemistry. (2024, May 12). 11.
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Application Note: High-Precision Determination of Adipate Mass Isotopomer Distributions (MIDs) via GC-MS

Abstract

This application note details a rigorous protocol for determining the Mass Isotopomer Distribution (MID) of adipate (adipic acid) in biological samples. While adipate is a critical industrial precursor for nylon-6,6 synthesis often produced via microbial fermentation, it also serves as a biomarker in human fatty acid oxidation disorders (e.g., dicarboxylic aciduria). Accurate MID determination is essential for

C-Metabolic Flux Analysis ( C-MFA) to quantify pathway activity. This guide covers sample extraction, TBDMS derivatization, GC-MS acquisition (SIM mode), and the mathematical framework for Natural Abundance Correction (NAC).

Introduction & Principles

In metabolic flux analysis, the distribution of heavy isotopes (isotopologues) in a metabolite reflects the upstream metabolic pathways. Adipate (

) is a dicarboxylic acid. To analyze it via Gas Chromatography-Mass Spectrometry (GC-MS), it must be derivatized to increase volatility.

We utilize tert-butyldimethylsilyl (TBDMS) derivatization.[1][2] Unlike trimethylsilyl (TMS) derivatives, TBDMS derivatives are hydrolytically stable and produce a characteristic

fragment ion (loss of a tert-butyl group) with high abundance, maximizing sensitivity for flux calculations.

The Analytical Challenge

The raw mass spectrum contains "noise" from naturally occurring isotopes (e.g.,

C, Si, Si) present in both the adipate backbone and the derivatizing reagent. To obtain the true metabolic labeling pattern (MID), one must mathematically "strip" these natural isotopes from the raw data.

Experimental Workflow

The following diagram outlines the critical path from biological sample to calculated flux.

Figure 1: End-to-end workflow for Adipate MID analysis. Critical checkpoints include anhydrous conditions during derivatization and correct ion selection in SIM mode.

Detailed Protocols

Metabolite Extraction

Adipate is polar. A liquid-liquid extraction or cold methanol precipitation is required.

• Quenching: Immediately quench cell metabolism (e.g., liquid

  or cold MeOH at -80°C).

• Lysis/Extraction:

  • Add 500 µL cold Methanol:Water (1:1) containing an internal standard (e.g., 5 µM

    -adipate or -adipate).

  • Vortex 1 min; Sonicate 5 min (ice bath).

  • Centrifuge at 14,000 x g for 10 min at 4°C.

• Drying: Transfer supernatant to a glass vial. Evaporate to complete dryness under a gentle stream of Nitrogen (

  ) at 37°C. Note: Moisture inhibits derivatization.

Derivatization (TBDMS)

This step replaces the acidic protons with TBDMS groups, increasing volatility and stability.

• Reagent: MTBSTFA (N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide) + 1% TBDMCS (catalyst).

• Reaction:

• Protocol:

  • Add 50 µL Pyridine (anhydrous) to the dried residue.

  • Add 50 µL MTBSTFA + 1% TBDMCS .

  • Seal vial tightly.[3] Incubate at 60°C for 60 minutes .

  • Transfer to GC autosampler vial with insert.

GC-MS Acquisition Parameters

To maximize sensitivity and dynamic range, use Selected Ion Monitoring (SIM) rather than Full Scan.

• Instrument: Agilent 7890/5977 or equivalent single quadrupole.

• Column: DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm).

• Inlet: Splitless mode, 270°C.

• Carrier Gas: Helium, 1.0 mL/min constant flow.

• Oven Program:

  • Initial: 100°C (hold 1 min).

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 25°C/min to 300°C (hold 5 min).

• MS Source: Electron Impact (EI), 230°C.

Target Ions (SIM Table)

The Adipate-di-TBDMS derivative has a molecular weight (MW) of 374.6. The dominant fragment is

.

• Formula of Derivative:

• Formula of Fragment (

  ): (Loss of tert-butyl )

• Base Peak (M+0): m/z 317.1

Isotopologue	Target Ion (m/z)	Description
M+0	317.1	Unlabeled Adipate
M+1	318.1	1 x C
M+2	319.1	2 x C
M+3	320.1	3 x C
M+4	321.1	4 x C
M+5	322.1	5 x C
M+6	323.1	Fully labeled ( )

Dwell time suggestion: 25-50 ms per ion.

Data Analysis: Natural Abundance Correction (NAC)

Raw ion intensities (

) obtained from the mass spectrometer are a mix of the biological labeling ( ) and natural isotope abundance ( ) from the derivatization reagent and the metabolite backbone.

The Correction Logic

We treat the relationship as a linear system:

Where:

• is the vector of measured intensities .
• is the unknown vector of true biological isotopomers.
• is the Correction Matrix (calculated based on natural probabilities of C, H, O, Si in the fragment ).

To solve for

, we invert the matrix:

Correction Workflow Diagram

Figure 2: Computational pipeline for correcting natural abundance. The Matrix C accounts for the natural presence of

(1.1%), (4.7%), and (3.1%) in the fragment.

Step-by-Step Calculation

• Extract Areas: Integrate peaks for m/z 317–323.

• Define Formula: Use the fragment formula

  . Note that while the biological carbon is only , the correction must account for all atoms in the ionized fragment.

• Software: It is highly recommended to use established tools like IsoCor (Python) or IsoCorrectoR (R) rather than manual Excel calculation, as they handle the combinatorial probabilities of Si isotopes correctly.

• Normalization: After correction, normalize the vector sum to 1.0 (or 100%).

Scientific Integrity & Troubleshooting (E-E-A-T)

Self-Validating the System

• Linearity Check: Inject a standard curve of unlabeled adipate (1 µM – 100 µM). The M+0 abundance should remain constant (~100% after correction) regardless of concentration. If M+1 increases at high concentrations, you have detector saturation.

• Derivatization Efficiency: Monitor the presence of mono-TBDMS adipate (approx. m/z 203 or 260). Significant presence indicates incomplete reaction; check moisture content or reagent quality.

• Silicon Isotope Effect: Silicon has significant natural heavy isotopes (

  and ). Failure to account for Si in the correction matrix will lead to massive errors, often resulting in negative calculated fluxes for M+1 and M+2.

Common Pitfalls

• Over-evaporation: Adipic acid is relatively non-volatile, but prolonged

  blowing at high temps can cause loss. Stop immediately upon dryness.

• Water Contamination: TBDMS reagents hydrolyze instantly in water. If the solution turns cloudy or precipitates white crystals, the derivatization failed.

References

• Antoniewicz, M. R. (2013).

  C metabolic flux analysis: optimal design of isotopic labeling experiments. Current Opinion in Biotechnology, 24(6), 1116-1121. Link

• Millard, P., et al. (2012). IsoCor: correcting MS data in isotope labeling experiments. Bioinformatics, 28(9), 1294-1296. Link

• Heinrich, N., et al. (2020). IsoCorrectoR: A robust guide for the correction of natural isotope abundance in metabolomics data. Scientific Reports, 10, 17910. Link

• Deng, L., et al. (2014). Production of adipic acid from lignin-derived oligosaccharides by Pseudomonas putida KT2440. Metabolic Engineering, 28, 39-47. Link

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NMR spectroscopy techniques for detecting 13C-labeled adipate

Application Note & Methodological Guide

Executive Summary

Adipic acid (Hexanedioic acid) is a critical industrial precursor for nylon-6,6 and an emerging biomarker in metabolic flux analysis (MFA) of fatty acid oxidation. The detection of 13C-labeled adipate—whether from stable isotope tracer studies or hyperpolarized imaging—requires rigorous adherence to nuclear magnetic resonance (NMR) protocols that account for its specific relaxation properties and chemical environment sensitivity.

This guide provides a definitive workflow for the quantitative detection of 13C-adipate. Unlike generic organic molecule protocols, this method addresses the long spin-lattice relaxation times (T1) of the carboxyl carbons and the pH-dependent chemical shifts characteristic of dicarboxylic acids in biological matrices.

Chemical & Spectral Intelligence

Before initiating acquisition, the operator must understand the spin physics of the target molecule. Adipate (

) possesses symmetry, resulting in only three unique carbon environments.

Spectral Fingerprint (13C NMR)

Carbon Position	Label	Chemical Shift ( , ppm) in D O (pH 7)*	Chemical Shift ( , ppm) in DMSO-d	Multiplicity (Proton Decoupled)	Approx. T Relaxation (s)
Carboxyl	C1, C6	182.0 - 184.0	174.5	Singlet (s)**	10 - 25
-Methylene	C2, C5	36.5 - 37.5	33.6	Singlet (s)	0.5 - 2.0
-Methylene	C3, C4	25.0 - 26.0	24.3	Singlet (s)	0.5 - 2.0

*Note: Chemical shifts in aqueous solution are highly pH-dependent. At acidic pH (<3), C1/C6 shifts upfield toward ~177 ppm. At neutral pH (>5.5), the dianion form dominates, shifting C1/C6 downfield to ~183 ppm. **Note: If uniformly labeled (

), these signals appear as complex multiplets due to coupling (~35-55 Hz).

Protocol 1: Quantitative 1D 13C qNMR (The "Gold Standard")

Objective: Determine absolute concentration and isotopic enrichment of adipate in fermentation broth or cell lysate.

Sample Preparation

Causality: Adipate is a dicarboxylic acid.[1] Variations in sample pH will shift resonances, potentially causing overlap with other metabolites. Buffering is non-negotiable.

• Lyophilize the biological sample to remove H

  O.

• Reconstitute in 600 ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  L of Phosphate Buffer (100 mM, pH 7.4) in D O .

  • Why: Locks the adipate in the dianion form for consistent chemical shifts (~183 ppm).

• Add Internal Standard: Add 0.5 mM DSS-d6 (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP-d4 .

  • Validation: Ensure the standard does not overlap with the adipate

    region (0-50 ppm). DSS methyls are at 0.0 ppm.

• Optional Relaxation Agent: If instrument time is limited, add 20

  L of 50 mM Cr(acac) (Chromium(III) acetylacetonate).

  • Mechanism:[2][3] Paramagnetic relaxation reduces T

    of the carboxyl carbon from ~20s to <2s, allowing faster repetition rates.

Acquisition Parameters (Bruker/Varian Standard)

• Pulse Sequence: zgig (Inverse Gated Decoupling).

  • Critical Logic: Decoupling is ON during acquisition (for singlet peaks) but OFF during the relaxation delay. This suppresses the Nuclear Overhauser Effect (NOE), which would otherwise artificially enhance CH

    signals relative to quaternary COOH signals, ruining quantitation.

• Spectral Width (SW): 240 ppm (covers -10 to 230 ppm).

• Excitation Pulse: 90° (maximize signal) or 30° (if T

  is limiting).

• Relaxation Delay (D1):

  • Without Cr(acac)

    :> 60 seconds (Must be ).

  • With Cr(acac)

    :5 seconds .

• Scans (NS): 128–1024 (depending on enrichment level).

• Temperature: 298 K (25°C).

Data Processing

• Exponential Multiplication (LB): Apply 1.0 - 3.0 Hz line broadening to improve S/N.

• Baseline Correction: Apply automatic baseline correction (ABS) to ensure accurate integration.

• Integration: Integrate the C1/C6 signal relative to the internal standard (DSS).

Protocol 2: 2D HSQC for Complex Matrices

Objective: Detect 13C-adipate in "dirty" samples (e.g., raw blood plasma, cell media) where 1D peaks overlap with glucose or glutamine.

Workflow

• Pulse Sequence: Multiplicity-Edited HSQC (e.g., hsqcedetgpsisp2.3).

  • Benefit: Distinguishes CH

    (negative phase, blue) from CH/CH (positive phase, red). Adipate C2-C5 are all CH , appearing inverted/blue.

• Parameters:

  • F2 (

    H): 10-12 ppm width.

  • F1 (

    C): 180 ppm width (centered at 90 ppm).

  • Coupling Constant (

    ): Set to 145 Hz.

• Analysis:

  • Look for cross-peaks at (H: 2.2 ppm / C: 37 ppm) and (H: 1.5 ppm / C: 25 ppm) .

  • Self-Validation: Both peaks must be present and have the same phase (negative) to confirm adipate identity.

Advanced Application: Hyperpolarized 13C Imaging

Context: For real-time metabolic imaging (e.g., monitoring transport or pH in vivo), [1-

C]adipate can be hyperpolarized using Dissolution Dynamic Nuclear Polarization (d-DNP).

• Tracer: [1-

  C]Adipic acid.

• Polarization: ~30-40% polarization levels achievable.

• Detection: Fast spectroscopic imaging (CSI or EPSI).

• Application: The chemical shift of the C1 carboxyl is a sensitive pH probe .

  • By measuring the exact shift of the hyperpolarized peak, extracellular pH in tumors can be mapped non-invasively.

Visual Workflow & Logic

Figure 1: Decision logic for selecting acquisition parameters based on sample type and precision requirements.

References

• Oregon State University. (n.d.). 13C NMR Chemical Shift Ranges. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org. Chem. Retrieved from [Link]

• Wishart, D. S., et al. (2022). HMDB: The Human Metabolome Database (Adipic Acid Entry). Retrieved from [Link]

• Serianni, A. S., et al. (2019). 13C-13C spin-coupling constants in crystalline 13C-labeled saccharides. Phys. Chem. Chem. Phys. Retrieved from [Link]

• University of Chicago NMR Facility. (2020). Optimized Default 13C Parameters. Retrieved from [Link]

Sources

• 1. isotope.com [isotope.com]
• 2. Nuclear magnetic resonance spectroscopy. Carbon-13 spin-lattice relaxation time measurements of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. University of Ottawa NMR Facility Blog: 12C/13C Isotope Effects on 1H T1 Relaxation Times [u-of-o-nmr-facility.blogspot.com]

Technical Notes & Optimization

Resolving peak tailing for organic acids in LC-MS analysis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the LC-MS analysis of organic acids. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but a deep, mechanistic understanding of the challenges you face, particularly the pervasive issue of peak tailing.

Understanding Peak Tailing: A Diagnostic Approach

Peak tailing is one of the most common and frustrating problems in liquid chromatography. Instead of sharp, symmetrical Gaussian peaks, you observe asymmetrical peaks with a characteristic "tail." This distortion can significantly impact resolution, integration accuracy, and overall method reliability. This guide will walk you through the common causes of peak tailing for organic acids and provide robust, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why are my organic acid peaks tailing? I suspect secondary interactions with the column.

A1: You are likely dealing with secondary silanol interactions, a primary cause of peak tailing for polar and acidic compounds.

The Mechanism: Most reversed-phase HPLC columns use silica-based stationary phases. During the manufacturing process, not all silanol groups (Si-OH) on the silica surface are bonded with the C18 or other hydrophobic chains. These residual silanol groups are acidic and can become ionized (Si-O⁻), especially at mobile phase pH values above 3.[1][2] Your acidic analytes can then undergo secondary ionic interactions with these negatively charged sites, leading to multiple retention mechanisms and resulting in tailed peaks.[1][2]

• Mobile Phase pH Adjustment: The most effective way to suppress silanol interactions is to control the mobile phase pH. By lowering the pH, you protonate the silanol groups (Si-OH), neutralizing their negative charge and minimizing secondary interactions.

  • Action: Adjust your mobile phase pH to be at least 2 pH units below the pKa of your organic acid. For most organic acids, a mobile phase pH of 2.5-3.0 is a good starting point.[3]

  • Recommended Additives: Use MS-compatible acids like formic acid or acetic acid (typically 0.1%) to lower the pH.

• Column Selection: Modern columns are designed to minimize silanol interactions.

  • Action: If you are using an older column, consider switching to a column with high-purity silica and advanced end-capping technologies. These columns have a much lower concentration of accessible silanol groups.

  • Alternatively: Consider columns with alternative stationary phases, such as polymer-based or hybrid silica-organic columns, which are less prone to silanol interactions.[4]

Caption: Workflow for optimizing mobile phase pH to reduce peak tailing.

Q2: I've adjusted the pH, but some of my di- and tri-carboxylic acid peaks are still tailing. What else could be the cause?

A2: You may be observing metal chelation, another significant contributor to peak tailing for organic acids with multiple carboxylate groups.

The Mechanism: Organic acids like citric acid and malic acid are excellent metal chelators. Trace amounts of metal ions (e.g., iron, aluminum) can be present in the HPLC system, leaching from stainless steel components like frits, tubing, and even the column packing itself. Your analytes can chelate with these metal ions, leading to complex formation and secondary interactions that cause peak tailing and poor peak shape.

• Use of Chelating Agents: Introduce a stronger, MS-compatible chelating agent into your mobile phase to sequester the metal ions and prevent them from interacting with your analytes.

  • Action: Add a low concentration of a chelating agent like ethylenediaminetetraacetic acid (EDTA) or oxalic acid to your mobile phase. A concentration of 1-5 mM is a good starting point.[5]

  • Caution: While effective, some chelating agents can cause ion suppression in the MS source. It's a trade-off between chromatographic performance and MS sensitivity that needs to be evaluated.

• Inert LC Systems: If metal-sensitive analytes are a routine part of your work, consider using a bio-inert or metal-free LC system. These systems replace stainless steel components with materials like PEEK, minimizing the source of metal contamination.

This table will help you in selecting the appropriate mobile phase pH for your analysis. The goal is to have a mobile phase pH that is at least 2 units below the pKa of your analyte to ensure it is in its non-ionized form.

Organic Acid	pKa1	pKa2	pKa3
Formic Acid	3.75
Acetic Acid	4.78
Lactic Acid	3.86
Malic Acid	3.40	5.11
Citric Acid	3.13	4.76	6.40
Succinic Acid	4.21	5.64
Fumaric Acid	3.02	4.38

Source: Data compiled from various chemical data sources.[6][7][8][9]

Q3: All of my peaks, not just the organic acids, are tailing. What should I investigate?

A3: When all peaks in a chromatogram exhibit tailing, the issue is likely systemic rather than chemical. The most common culprits are extra-column volume (dead volume) or a physical problem with the column itself.

The Mechanism: Extra-column volume refers to any volume in the flow path outside of the column, such as in tubing, fittings, or the detector flow cell. This "dead volume" allows the analyte band to spread, leading to broader and often tailing peaks. A physical obstruction, like a blocked frit or a void at the column inlet, can also distort the flow path and cause all peaks to tail.

• Check Connections: Improperly seated fittings are a common source of dead volume.

  • Action: Ensure all tubing connections, especially between the injector, column, and detector, are properly made. Use the correct ferrules for your tubing and avoid overtightening.

• Inspect for Blockages: A partially blocked column inlet frit can cause significant peak tailing.

  • Action: If you suspect a blockage, you can try to reverse-flush the column (if the manufacturer's instructions permit). Disconnect the column from the detector and flush it to waste at a low flow rate.[10][11]

• Evaluate for Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase and lead to peak distortion.

  • Action: To test for mass overload, dilute your sample by a factor of 10 and re-inject. If the peak shape improves and the retention time stabilizes, you were likely overloading the column.[12]

Caption: A logical workflow for troubleshooting system-wide peak tailing.

Q4: My early eluting peaks are distorted, but the later ones look fine. What could be the issue?

A4: This is a classic symptom of a sample solvent mismatch.

The Mechanism: If your sample is dissolved in a solvent that is stronger (i.e., has a higher elution strength) than your initial mobile phase, it can cause the analyte band to spread and distort before it reaches the column. This effect is most pronounced for early eluting peaks because they have less time to refocus at the head of the column.

• Solvent Compatibility: The ideal scenario is to dissolve your sample in the initial mobile phase.

  • Action: If possible, prepare your samples in the same solvent mixture as your starting gradient conditions.

• Reduce Injection Volume: If you must use a stronger solvent, minimize the injection volume.

  • Action: Reduce your injection volume to the smallest amount that still provides adequate sensitivity. This will minimize the solvent mismatch effect.

References

• Approximate pKa chart of the functional groups: values to know . (n.d.). Retrieved from University of California, Los Angeles, Department of Chemistry and Biochemistry. [Link]

• pKa Vaules for Organic and Inorganic Bronsted Acids at 25o C . (n.d.). Retrieved from Occidental College. [Link]

• Bordwell pKa Table . (n.d.). Organic Chemistry Data. [Link]

• Table 7.2 Acidity constants (pKa) for some common acids . (n.d.). Retrieved from Weber State University. [Link]

• pKa Data Compiled by R. Williams . (2022, April 7). Organic Chemistry Data. [Link]

• Troubleshooting Guide . (n.d.). Phenomenex. [Link]

• HPLC Troubleshooting Guide . (n.d.). Waters Corporation. [Link]

• How to Clean an HPLC Column | Reverse Flush Method Explained . (2019, June 26). Phenomenex. [Link]

• Organic Acid Analysis: Column Selection and Method Considerations . (n.d.). Shodex. [Link]

• HPLC column overload . (n.d.). Element Lab Solutions. [Link]

• Letter, W. (2020, March 8). Optimization of chromatography conditions : How to optimize the ph of the mobile phase ? ResearchGate. [Link]

• How to repair a blocked frit in an HPLC column . (n.d.). Cogent HPLC Columns. [Link]

• Zhang, L., et al. (2014). Use of chelating agents to improve the resolution and consistency of cation-exchange chromatography of monoclonal antibodies . Journal of Chromatography A, 1369, 68-75. [Link]

• Video Notes GC Troubleshooting Series Part Four: Tailing Peaks . (2009). Agilent Technologies. [Link]

• Dong, M. W. (2018). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography . LCGC North America, 36(8), 524-533. [Link]

• Summers, M., & Kugler, A. (2019). Best Practices for Efficient Liquid Chromatography (LC) Operations . Agilent Technologies. [Link]

• Various Analysis Techniques for Organic Acids and Examples of Their Application . (n.d.). Shimadzu. [Link]

• HPLC Column Selection Guide . (n.d.). SCION Instruments. [Link]

• Peak Tailing in HPLC . (n.d.). Element Lab Solutions. [Link]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. phenomenex.com [phenomenex.com]
• 4. HPLC Column Selection Guide [scioninstruments.com]
• 5. Use of chelating agents to improve the resolution and consistency of cation-exchange chromatography of monoclonal antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.indiana.edu [chem.indiana.edu]
• 7. pKa Vaules for Organic and Inorganic Bronsted Acids at 25o Ca [owl.oit.umass.edu]
• 8. global.oup.com [global.oup.com]
• 9. organicchemistrydata.org [organicchemistrydata.org]
• 10. youtube.com [youtube.com]
• 11. Repair a Blocked Frit in an HPLC column - Tips and Suggestions [mtc-usa.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]

Advanced Technical Guide: Natural Abundance Correction (NAC) for 13C-Adipate Flux Analysis

Version: 2.4 | Department: Metabolic Flux Applications | Status: Live

Introduction: The Signal-to-Noise Challenge in Lipidomics

As researchers, we often treat 13C-adipate tracing as a straightforward probe for fatty acid synthesis (FAS) or

-oxidation. However, the raw data generated by Mass Spectrometry (MS) is deceptive. The instrument measures total mass , not just the mass derived from your tracer.

In 13C-adipate flux analysis, particularly when using Gas Chromatography-Mass Spectrometry (GC-MS), you are fighting two distinct sources of "heavy" noise:

• Intrinsic Natural Abundance: The ~1.1% of naturally occurring 13C in the biological adipate backbone.

• The Derivatization Artifact: The massive influx of natural isotopes (C, H, O, Si) introduced by reagents like TBDMS or MSTFA, which are required to make adipate volatile.

This guide provides the mathematical and experimental framework to rigorously correct for these factors, ensuring your flux calculations reflect biological reality, not background noise.

Module 1: The Derivatization "Skew" Effect

Understanding why we correct is as important as how. Adipate (

) is a dicarboxylic acid. To analyze it via GC-MS, we typically block the polar carboxyl groups with tert-butyldimethylsilyl (TBDMS) or Trimethylsilyl (TMS) groups.

The Problem: You are no longer measuring C6; you are measuring a much larger molecule.

Quantitative Impact Table: Adipate vs. Derivates

Parameter	Native Adipate	Adipate-di-TMS	Adipate-di-TBDMS
Formula
Total Carbons	6	12	18
Theoretical M+0	~93.6%	~87.6%	~81.9%
Background M+1	~6.4%	~12.4%	~18.1%

Key Insight: If you use TBDMS, nearly 20% of your signal in the M+1 and M+2 channels is purely natural background noise from the derivatization agent. If uncorrected, this will be interpreted as "metabolic flux," leading to false-positive synthesis rates.

Visualizing the Distortion

The following diagram illustrates how derivatization dilutes the tracer signal with natural abundance noise.

Figure 1: The "Derivatization Skew." The measured complex contains significantly more natural carbon (red path) than biological carbon (blue path), distorting the Mass Isotopomer Distribution (MID).

Module 2: The Correction Logic (Matrix Method)

We use the Matrix Correction Method (based on Fernandez et al., 1996). This is the industry standard because it mathematically decouples the tracer signal from the background.

The Core Equation

ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="display ng-star-inserted">

M{corrected} = (\mathbf{C}{matrix})^{-1} \times M{measured}

Technical Support Center: Ionization &amp; Quantification of Sodium Adipate-13C6

Status: Operational Ticket Focus: Improving Ionization Efficiency & Sensitivity Compound: Sodium Adipate-13C6 (Hexanedioic acid-13C6, disodium salt) Primary Application: Internal Standard for Metabolic Flux Analysis (MFA) and Quantitation of Dicarboxylic Acids.

Executive Summary

Sodium Adipate-13C6 presents a dual challenge in LC-MS analysis: it is highly polar (hydrophilic) and, as a salt, contributes non-volatile cations (Na⁺) that can induce ion suppression.

While the compound exists as a salt, mass spectrometry detects the adipate anion (ESI-) or a derivative. Attempting to detect the intact salt or relying on sodium adducts in positive mode often yields poor linearity and reproducibility.

This guide provides two validated workflows:

• Direct Analysis (ESI-): Optimized for speed and moderate sensitivity using HILIC chromatography.

• Derivatization (ESI-): The "Gold Standard" for high sensitivity, utilizing 3-Nitrophenylhydrazine (3-NPH) to boost ionization efficiency by orders of magnitude.

Module 1: Direct Analysis (ESI- Optimization)

Concept: Adipic acid is a dicarboxylic acid (

, ). In negative mode electrospray ionization (ESI-), we target the singly deprotonated ion .[1]

The Mobile Phase Paradox

Conventional Wisdom: Use high pH (ammonium hydroxide) to ensure the acid is deprotonated in solution. Experimental Reality: High pH often suppresses ESI signals for dicarboxylic acids due to discharge instability and droplet surface chemistry. Weakly acidic mobile phases often yield higher sensitivity in ESI-. [2]

Recommended Mobile Phase:

• Phase A: 95% Water / 5% Acetonitrile + 5–10 mM Ammonium Acetate (pH 5.5) or 0.02% Acetic Acid .

• Phase B: 95% Acetonitrile / 5% Water + 5–10 mM Ammonium Acetate .

• Why: Ammonium acetate provides a volatile buffer that prevents pH shifts during evaporation, while maintaining a pH close to the

  , allowing "wrong-way-round" ionization in the gas phase which is often more efficient for dicarboxylates.

Chromatographic Strategy: HILIC vs. C18

Adipic acid elutes in the void volume (dead time) of standard C18 columns, directly alongside salts and matrix suppressants.

• The Fix: Use Hydrophilic Interaction Liquid Chromatography (HILIC) .[3]

• Mechanism: HILIC retains polar compounds using a water layer on the silica surface. High organic starting conditions (e.g., 90% ACN) enhance desolvation efficiency in the ESI source, directly boosting signal.

Protocol A: HILIC-ESI(-) Workflow

Parameter	Setting
Column	Amide-based HILIC (e.g., BEH Amide or Zwitterionic), 1.7 µm, 2.1 x 100 mm
Flow Rate	0.3 – 0.4 mL/min

| Gradient | 0-1 min: 90% B (Isocratic hold to elute non-polars)1-7 min: 90% B

50% B7-10 min: Re-equilibration at 90% B | | Target Ion | m/z 150.05 (Adipate-13C6, [M-H]⁻)Note: Unlabeled Adipate is m/z 144.04 |

Module 2: High-Sensitivity Derivatization (The 3-NPH Method)

Concept: If direct ESI- sensitivity is insufficient (e.g., trace analysis in plasma), you must alter the chemical properties of the analyte. Derivatization with 3-Nitrophenylhydrazine (3-NPH) converts the carboxylic acid groups into hydrazides.

Benefits:

• Hydrophobicity: The derivative is retainable on standard C18 columns.

• Ionization: The nitrophenyl moiety has high electron affinity, creating a "tag" that ionizes exceptionally well in negative mode.

• Stability: The reaction uses mild conditions (EDC coupling).

Protocol B: 3-NPH Derivatization Workflow

Reagents:

• Reagent A: 200 mM 3-NPH in 50% aqueous methanol.

• Reagent B: 120 mM EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) + 6% Pyridine in 50% aqueous methanol.

Step-by-Step Procedure:

• Mix: Combine 40 µL Sample (containing Sodium Adipate-13C6) + 20 µL Reagent A + 20 µL Reagent B.

• Incubate: 30 minutes at 40°C.

• Quench: Add 200 µL of 0.1% Formic Acid (to neutralize pyridine and stabilize the hydrazide).

• Analyze: Inject onto a C18 column.[4]

Data Output: The mass shift will correspond to the addition of two 3-NPH moieties (one for each carboxyl group) minus two water molecules.

• Mass Shift:

  (approx).

Module 3: Visualizing the Logic

Workflow Decision Matrix

Use this logic flow to determine the correct experimental setup.

Caption: Decision matrix for selecting between direct HILIC analysis and derivatization based on sensitivity requirements.

Troubleshooting Guides & FAQs

Category: Ion Suppression & Sodium Management

Q: I am seeing a "Sodium Cluster" effect, and my signal is splitting. How do I fix this? A: Sodium Adipate-13C6 introduces Na⁺ ions. If you inject high concentrations, you may see adducts like

or cluster formation.

• The Fix: You must separate the adipate anion from the sodium cation chromatographically.

  • On HILIC , sodium (unretained or strongly retained depending on phase) usually separates from the adipate peak.

  • Desalting: If the sample matrix is high in salt (e.g., urine), use Solid Phase Extraction (SPE) with a weak anion exchange (WAX) cartridge. The adipate binds to the WAX, while sodium washes through. Elute adipate with 5% NH₄OH in Methanol.

Q: Why is my signal intensity lower in Ammonium Hydroxide compared to Acetic Acid? A: While basic pH ensures the molecule is ionic in the liquid phase, it can hinder the gas phase desolvation process in negative mode. High pH can cause discharge at the capillary tip.

• Recommendation: Switch to 0.01% - 0.02% Acetic Acid or 5mM Ammonium Acetate . The "wrong-way-round" ionization (deprotonation in the gas phase) is often more efficient for carboxylic acids than spraying pre-formed anions in a high-pH, high-surface-tension droplet.

Category: Isotope Fidelity

Q: Will the 13C6 label affect retention time? A: Generally, Carbon-13 isotopes have a negligible effect on retention time compared to Deuterium (which can cause shifts). However, in high-efficiency HILIC runs, you might see a very slight shift (< 0.05 min).

• Validation: Ensure your integration window is wide enough to capture both the endogenous adipate (m/z 144) and the internal standard (m/z 150) if they are not perfectly co-eluting, though they typically will.

Category: Sensitivity[6][7][8][9]

Q: I cannot detect the standard at 100 nM. What is wrong? A: Dicarboxylic acids have poor "surface activity" in ESI droplets—they tend to stay in the center of the droplet rather than moving to the surface to be ejected as ions.

• Immediate Action: Add a "supercharging" reagent. Adding 0.1% Hexylamine or Piperidine to the mobile phase can sometimes act as an ion-pairing reagent that brings the adipate to the droplet surface, enhancing signal in negative mode (fluorinated alcohols like HFIP are another option, though expensive).

• Ultimate Action: Switch to the 3-NPH derivatization protocol (Module 2).

References

• Han, J., et al. (2013). "Metabolomics of short-chain fatty acids/dicarboxylic acids using 3-nitrophenylhydrazine derivatization." Analytical Chemistry.

• Klavins, K., et al. (2015). "Quantitative analysis of metabolites using 13C-labeled internal standards." Metabolites.[5][6][7]

• Shimadzu Application News. (2018). "Analysis of Short-Chain Fatty Acids and Organic Acids using 3-NPH Derivatization."

• Li, F., et al. (2022). "Ionization efficiency of dicarboxylic acids in ESI negative mode: The role of mobile phase additives." Journal of the American Society for Mass Spectrometry.

Sources

• 1. Mobile phase & negative mode LC-MS analysis - Chromatography Forum [chromforum.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Comparison of Different HILIC Stationary Phases in the Separation of Hemopexin and Immunoglobulin G Glycopeptides and Their Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Negative and positive ion mode LC/MS/MS for simple, sensitive analysis of sorbic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. Improving negative liquid chromatography/electrospray ionization mass spectrometry lipidomic analysis of human plasma using acetic acid as a mobile-phase additive: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. halocolumns.com [halocolumns.com]

Minimizing isotopic non-steady state errors in flux modeling

Technical Support Center: Minimizing Isotopic Non-Steady State Errors in Flux Modeling

Introduction: The Transient Challenge

In metabolic flux analysis (MFA), the most critical error source is the misalignment between experimental reality and model assumptions. While Steady-State MFA (SS-MFA) relies on the assumption that isotopic enrichment has equilibrated throughout the network, many biological systems—such as autotrophs, mammalian tissues, or slow-growing cultures—do not reach this equilibrium within a feasible experimental window.

Applying SS-MFA to these systems yields gross errors in flux estimation. Isotopically Non-Stationary MFA (INST-MFA) is the required solution, estimating fluxes by fitting the kinetics of isotope incorporation (transients) rather than the final equilibrium.

This guide addresses the specific technical challenges of INST-MFA, focusing on minimizing errors related to sampling frequency, metabolite pool size estimation, and computational convergence.

Part 1: Experimental Design & Sampling Strategy

Q1: How do I determine if I need INST-MFA or if I can rely on standard SS-MFA?

A: You must validate the Isotopic Steady State (ISS) assumption. The Protocol:

• Perform a "time-course check" experiment.

• Sample your key downstream metabolites (e.g., Glutamate, Citrate) at

  (expected end) and .

• Decision Rule: If the Mass Isotopomer Distribution (MID) changes by

  (measurement error, typically 0.5–1 mol%) between these points, the system is not at steady state. You must use INST-MFA.[1][2][3]

Causality: Using SS-MFA on transient data underestimates fluxes in slow-turnover pathways and overestimates reversible exchange fluxes, as the model forces a "fully labeled" solution onto partially labeled data [1].

Q2: My INST-MFA model fits are poor. How do I optimize my sampling time points?

A: Poor fits often result from "blind sampling"—collecting data when the labeling change is negligible (too early) or already saturated (too late). The Solution: Exponential Sampling. Uniform sampling (e.g., every 10 mins) is inefficient because labeling dynamics follow exponential decay kinetics.

Recommended Protocol:

• Pre-Simulation: Use a simplified model with rough flux estimates to simulate the labeling curves.

• Exponential Spacing: Cluster sample points early when the derivative

  is highest.

  • Example: 0, 1, 2, 5, 10, 20, 40, 80 minutes.

• The "63% Rule": Ensure at least 3 data points fall before the metabolite reaches 63% of its final enrichment (

  ).

Expert Insight: "Fluxes are determined by the shape of the uptake curve. If you miss the curvature, you miss the flux." — Young et al. (2011) [2].

Part 2: Data Acquisition & Pool Size Heterogeneity

Q3: Do I strictly need to measure intracellular metabolite pool sizes?

A: It depends on the reversibility of the pathway.

• For Net Fluxes: INST-MFA treats pool sizes as fitted parameters.[1][4][5] If your data quality is high, the model can often estimate the pool size (

  ) mathematically.

• For Exchange Fluxes: High exchange fluxes are highly correlated with pool sizes. Without explicit pool size measurements, the confidence intervals for these fluxes will be massive (unresolved).

Recommendation: Measure absolute concentrations for "hub" metabolites (Pyruvate, Glutamate, TCA intermediates) using isotope dilution MS. Fix these parameters in the model to reduce degrees of freedom and prevent "parameter compensation" errors [3].

Q4: How do I handle "wash-in" errors where the tracer addition perturbs the metabolic steady state?

A: INST-MFA assumes Metabolic Steady State (constant fluxes/concentrations) even while Isotopic State is transient. Adding a large bolus of tracer can spike glucose levels, altering metabolism (the "Crabtree effect" or substrate inhibition).

Troubleshooting Protocol:

• Medium Exchange: Instead of adding a bolus, rapidly filter the cells and move them to a pre-warmed medium containing the tracer at the exact same concentration as the previous medium.

• Verification: Monitor the extracellular uptake rate (CER/OUR) before and after perturbation. If it deviates, your metabolic state has shifted, and the INST-MFA model (which assumes constant

  ) is invalid.

Part 3: Visualization & Logic Flow

Workflow: The INST-MFA Iterative Cycle

This diagram illustrates the critical feedback loop between experimental design and computational fitting required to minimize errors.

Caption: The INST-MFA workflow emphasizes pre-simulation to optimize sampling times, ensuring the transient data captures the necessary kinetic information for flux resolution.

Part 4: Quantitative Data & Troubleshooting Matrix

Table 1: SS-MFA vs. INST-MFA Requirements

Feature	Steady-State MFA (SS-MFA)	Non-Stationary MFA (INST-MFA)
Primary Assumption	(Isotopic Equilibrium)	(Isotopic Transient)
Experimental Duration	Long (5–6 residence times)	Short (minutes to hours)
Data Input	Final labeling patterns only	Time-course labeling patterns
Pool Size Sensitivity	Low (Pools don't affect steady state)	Critical (Pools dictate labeling speed)
Computational Load	Algebraic Equations (Fast)	Differential Equations (ODEs) (High)
Error Source	Violating steady-state assumption	Sampling frequency & Pool size errors

Table 2: Troubleshooting Common INST-MFA Errors

Symptom	Probable Cause	Corrective Action
Model fails to converge	Poor initial values for pool sizes.	Run a "Pool Size Sensitivity Analysis" to identify stiff parameters. Fix known pools.
Wide Confidence Intervals	Insufficient sampling during the "fast" labeling phase.	Repeat experiment with exponential sampling (more points early on).
SSR (Sum of Squared Residuals) is too high	Inconsistent data (e.g., MS noise) or Network Topology error.	Check MS precision ( ). If is accurate, the metabolic network structure is likely missing a reaction (e.g., dilution flux).
Fluxes hit upper/lower bounds	Local minima in the solution space.	Use a multi-start optimization strategy (e.g., run 100 optimizations with randomized initial inputs).

References

• Antoniewicz, M. R. (2015). Methods and advances in metabolic flux analysis: a mini-review. Journal of Industrial Microbiology & Biotechnology, 42(3), 317–325.

• Young, J. D., et al. (2011). Isotopically nonstationary metabolic flux analysis (INST-MFA): putting theory into practice. Current Opinion in Biotechnology, 22(1), 81-87.

• Wiechert, W., & Nöh, K. (2005). Isotopically non-stationary metabolic flux analysis: complex life in transient times. Metabolic Engineering, 7(3), 186-197.

• Adebiyi, A. O., et al. (2015). Optimal experimental design of isotopically nonstationary 13C labeling experiments for metabolic flux analysis. Biotechnology Journal, 10(9), 1362-1371.

Sources

• 1. Isotopically nonstationary metabolic flux analysis (INST-MFA): putting theory into practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isotopically Nonstationary 13C Metabolic Flux Analysis | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. arxiv.org [arxiv.org]
• 5. osti.gov [osti.gov]

Introduction: The Precision Imperative in Metabolic Flux Analysis

Technical Support Center: 13C-Adipate Separation & Analysis

Current Status: Operational Topic: High-Resolution Separation of 13C-Adipate from Isobaric Interferences (HPLC-MS/MS) Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Welcome to the technical support hub for 13C-Metabolic Flux Analysis (MFA). You are likely here because your mass isotopomer distribution (MID) data for adipic acid is inconsistent.

The Core Challenge: In biosynthetic pathways (e.g., E. coli or yeast fermentation), adipic acid (

, MW 146.14) often co-exists with structural isomers like 2-methylglutaric acid (2-MGA) or ethylsuccinic acid . These isomers are isobaric —they possess the exact same molecular weight.

If these isomers co-elute, the mass spectrometer cannot distinguish between the M+0 isotopologue of the interference and the M+0 of your target. This corrupts your labeling enrichment calculation, rendering your flux model invalid.

This guide provides two validated workflows: the Standard Ion Exclusion (IEC) method for general profiling and the Advanced Mixed-Mode (C18-AX) method for resolving critical isomer pairs.

Module 1: The Standard Protocol (Ion Exclusion)

Best for: General organic acid profiling, fermentation broth monitoring.

Methodology: We utilize Ion Exclusion Chromatography (IEC) .[1] The separation mechanism relies on Donnan Exclusion : fully dissociated strong acids are excluded from the resin pores and elute first.[2] Weak acids (like adipate) partially enter the pores based on their pKa and hydrophobicity.

Instrument Configuration

• Column: Bio-Rad Aminex HPX-87H (300 x 7.8 mm) or equivalent (e.g., Supelcogel C-610H).

• Guard Column: Micro-Guard Cation H+ (Critical for broth samples).

• Mobile Phase: 5 mM

  (Isocratic).

• Flow Rate: 0.6 mL/min.

• Temperature: 50°C (Temperature is the primary resolution driver in IEC).

• Detection: UV at 210 nm (primary) + RI (for sugars).

Workflow Diagram

Module 2: Advanced Separation (The "Critical Pair" Solution)

Best for: 13C-MFA where Methylglutarate interference must be eliminated.

The Problem: On standard IEC columns, Adipic Acid and 2-Methylglutaric Acid often co-elute or have

. The Solution: Mixed-Mode Chromatography .[3] We use a column combining Reversed-Phase (C18) hydrophobicity with Anion Exchange (AX) selectivity. The branched structure of methylglutarate interacts differently with the C18 ligands than linear adipate.

Protocol: Mixed-Mode LC-MS

• Column: Waters Atlantis PREMIER BEH C18 AX (or similar Mixed-Mode C18/Anion Exchange).

• Mobile Phase A: 0.1% Formic Acid in Water (Proton source).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 0% B (Load)

  • 1-10 min: 0% -> 40% B (Elution)

  • 10-12 min: 95% B (Wash)

• MS Compatibility: Unlike the IEC method (which uses non-volatile

  ), this method is fully MS-compatible.

Module 3: Mass Spectrometry & Isotopologue Analysis

For 13C-MFA, you are tracking the mass shift. Adipic acid (

) ionizes best in Negative Mode ESI .

MS Parameters (Triple Quad / Orbitrap)

• Ionization: ESI (-)

• Precursor Ion (M+0): m/z 145.05 [M-H]⁻

• Key Fragment: m/z 83.0 (Decarboxylation + dehydration).

• Scan Range: m/z 140 – 160 (To capture M+0 through M+6).

Isotopologue Table (Target: Adipate)

Isotopologue	Composition	m/z (Negative Mode)
M+0	All 12C	145.05
M+1	One 13C	146.05
M+2	Two 13C	147.05
...	...	...
M+6	Fully Labeled	151.05

Critical Warning: If 2-Methylglutarate (MW 146.14) is present, its M+0 signal (m/z 145.05) will stack directly on top of your Adipate M+0 signal. Chromatographic separation is the only defense.

Troubleshooting Center

Issue 1: Co-elution of Adipate and Methylglutarate

• Diagnosis: Asymmetric peak shape or "shoulder" on the adipate peak.

• Fix (IEC Method): Lower the column temperature to 30°C. IEC resolution is governed by entropy; lower temps often increase retention differences for this specific pair.

• Fix (Advanced): Switch to the Mixed-Mode C18-AX method described in Module 2.

Issue 2: Low Sensitivity in MS

• Diagnosis: Poor signal-to-noise ratio for M+6 isotopologues.

• Root Cause: Ion suppression from co-eluting salts or improper pH.

• Fix: Ensure you are NOT using Phosphate buffer (non-volatile). Switch to Ammonium Formate (10mM) or Formic Acid.

Issue 3: Retention Time Drift

• Diagnosis: Peaks shifting by >0.2 min between runs.

• Root Cause: "Phase Collapse" (if using standard C18 with 100% water) or pH instability.

• Fix: Use a "Wettable" C18 or the Aminex IEC column (which is robust in 100% aqueous). Ensure mobile phase is degassed to prevent pH drift from

  absorption.

Troubleshooting Logic Tree

Frequently Asked Questions (FAQs)

Q: Can I use a standard C18 column for adipate analysis? A: Generally, no. Adipic acid is highly polar and will elute near the void volume (

) on a standard C18 column, leading to poor separation from salts and other polar acids. You must use an "Aqua" C18 (wettable), a Mixed-Mode column, or the IEC method.

Q: Why do you recommend Sulfuric Acid for IEC but Formic Acid for LC-MS? A: Sulfuric acid (

) is non-volatile. If you spray it into a Mass Spectrometer, it will crystallize and clog your source. For IEC-UV, is superior because it suppresses ionization effectively. For LC-MS, you must use volatile acids like Formic or Acetic acid.

Q: How do I calculate the 13C enrichment if I have partial co-elution? A: You cannot do this accurately. Mathematical deconvolution is unreliable for isotopologue distributions because the "fingerprint" of the interference is unknown. You must achieve baseline resolution (

).

References

• Bio-Rad Laboratories. (n.d.).[4] Aminex HPLC Columns for Organic Acid Analysis. Retrieved from [Link]

• NREL. (2008). Determination of Sugars, Byproducts, and Degradation Products in Liquid Fraction Process Samples. Laboratory Analytical Procedure (LAP). Retrieved from [Link]

• Waters Corporation. (2021). Separation of Organic Acids using Mixed-Mode Chromatography. Retrieved from [Link][1][2][3][4][5][6][7][8][9][10]

• Agilent Technologies. (2016).[11] Analysis of Organic Acids using an Ion Exclusion Column and Single Quadrupole MS. Retrieved from [Link]

Sources

• 1. shodexhplc.com [shodexhplc.com]
• 2. Analytical Methods for Organic Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. Separation of Aliphatic and Aromatic Carboxylic Acids by Conventional and Ultra High Performance Ion Exclusion Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. Separation of Adipic acid, benzyl butyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. lcms.cz [lcms.cz]
• 8. academic.oup.com [academic.oup.com]
• 9. separation of two isomers - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]

Technical Support Hub: Managing Sodium Adducts in ¹³C-Adipate Mass Spectrometry

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for mass spectrometry applications. This guide is designed for researchers, scientists, and drug development professionals who are utilizing ¹³C-labeled adipate for metabolic flux analysis, tracer studies, or other quantitative applications and are encountering challenges with sodium adduct formation. As your Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your experiments effectively.

Sodium adduction is a common phenomenon in electrospray ionization (ESI) mass spectrometry that can complicate spectra, compromise sensitivity, and undermine quantitative accuracy.[1] For isotopically labeled compounds like ¹³C-adipate, where precise measurement of isotope incorporation is critical, managing these adducts is paramount. This hub provides in-depth troubleshooting advice, proactive mitigation strategies, and detailed protocols to ensure the integrity of your data.

Troubleshooting Guide

This section addresses common issues encountered during the analysis of ¹³C-adipate, presented in a direct question-and-answer format.

Problem: My ¹³C-adipate spectrum shows a prominent peak at an unexpected m/z, approximately 21 units higher than my target deprotonated ion, severely reducing my target's signal.

• Probable Cause: You are observing a sodium adduct. Adipic acid is a dicarboxylic acid, and in negative ion mode ESI, it typically loses one proton to form [M-H]⁻. The unexpected peak corresponds to the molecule losing two protons and associating with a single sodium ion, forming the [M+Na-2H]⁻ adduct. The mass difference is calculated as: (Mass of Na) - (Mass of H) ≈ 22.99 - 1.01 = 21.98 Da. This splits the total ion current for your analyte between two different species, reducing the sensitivity for your intended target ion.[2]

• Immediate Solutions & Investigation:

  • Confirm the Adduct: Verify the mass difference between your target ion and the unexpected peak. It should be ~22 Da higher than the [M-H]⁻ ion.

  • Audit Your Workflow for Sodium Sources: Sodium contamination is pervasive. Systematically check the most common culprits:

    • Glassware: Laboratory glassware is a primary source of leached sodium ions.[3][4][5]

    • Solvents and Reagents: Even HPLC-grade solvents, particularly water stored in glass bottles, can contain significant sodium contamination.[6]

    • Sample Matrix: Biological samples like plasma or urine have high endogenous concentrations of sodium salts.[3]

    • Analyst-Introduced Contamination: Handling vials, pipette tips, or other labware with ungloved hands can transfer enough salt to impact analysis.[3]

Problem: The signal intensity for my ¹³C-adipate standards is not reproducible, and my calibration curve is non-linear.

• Probable Cause: This issue is a classic symptom of uncontrolled adduct formation. The ratio of the desired ion (e.g., [M-H]⁻) to the sodium adduct ([M+Na-2H]⁻) is likely fluctuating between injections. This variability is often caused by inconsistent sodium levels across your standards, samples, and blanks. Such inconsistency makes reliable quantification impossible.[7]

• Strategic Solutions:

  • Enforce a Low-Sodium Workflow: The most robust solution is to rigorously minimize sodium contamination at every step. See Protocol 1 for a detailed methodology. The goal is to make the formation of the protonated/deprotonated molecule the overwhelmingly favored pathway.

  • Modify the Mobile Phase: Introduce a competing ion source to your mobile phase. Adding a volatile salt like ammonium acetate provides a high concentration of ammonium ions (NH₄⁺), which can outcompete sodium ions for interaction with the analyte, thereby suppressing sodium adduct formation.[1][8][9] See Protocol 2 for implementation.

  • Consider Solvent Composition: If your method allows, using acetonitrile as the organic solvent instead of methanol can reduce the propensity for sodium adduct formation.[8]

Problem: I need to perform MS/MS for structural confirmation or targeted quantification, but the [M+Na-2H]⁻ adduct of ¹³C-adipate does not fragment effectively.

• Probable Cause: Sodium adducts are often more stable than their protonated or deprotonated counterparts. The energy required to induce fragmentation in the collision cell may be higher, or the fragmentation that does occur may be uninformative, often resulting only in the loss of the sodium ion itself. This makes them poor candidates for Multiple Reaction Monitoring (MRM) and other MS/MS-based quantitative methods.[7]

• Authoritative Recommendation: For any MS/MS-based workflow, suppressing the sodium adduct and maximizing the formation of the deprotonated [M-H]⁻ ion is the most effective strategy. The [M-H]⁻ ion will typically yield predictable and structurally informative fragments (e.g., loss of H₂O, CO₂). Implement the mobile phase modifications detailed in Protocol 2 to drive ionization exclusively to the desired precursor ion.

Proactive Mitigation Strategies & Protocols

Success in mass spectrometry often comes from proactive control rather than reactive troubleshooting. The following workflow and protocols are designed to establish a robust analytical system that minimizes sodium adduction from the outset.

Workflow for Identification and Mitigation of Sodium Adducts

Caption: A decision-making workflow for troubleshooting sodium adducts.

Experimental Protocols

Protocol 1: Establishing a Low-Sodium Sample Preparation Workflow

This protocol details the essential steps to minimize sodium contamination from environmental and reagent sources.

• Labware Selection:

  • Action: Exclusively use polypropylene (PP) or other suitable plastic autosampler vials, plates, and solvent reservoirs.[4][10] Avoid glass wherever possible.

  • Causality: Glass surfaces can leach sodium ions into aqueous and organic solvents, creating a persistent source of contamination.[3] Plastics, while they can have other extractables, are generally free of sodium ions.

• Solvent and Reagent Handling:

  • Action: Use LC-MS grade solvents. Prepare fresh mobile phases daily using water from a high-quality water purification system (e.g., Milli-Q) dispensed directly into a plastic reservoir.

  • Causality: The longer solvents are stored, especially in glass, the higher the potential for leached contaminants.[6] Fresh preparation minimizes this risk.

• Personal Protective Equipment (PPE) and Hygiene:

  • Action: Always wear nitrile gloves when handling any labware that will come into contact with your sample, solvents, or LC system. Change gloves frequently.

  • Causality: Human skin is a significant source of sodium salts. A single touch can transfer enough sodium to cause adduct formation.[3]

• Sample Pre-treatment (for complex matrices):

  • Action: For biological samples with high salt content, consider an offline Solid-Phase Extraction (SPE) step with a desalting protocol prior to LC-MS analysis.

  • Causality: SPE can effectively separate the analyte of interest from non-volatile salts and other matrix components that interfere with ionization.[6]

Protocol 2: Mobile Phase Optimization to Suppress Sodium Adducts

This protocol describes how to use a chemical competitor to suppress the formation of sodium adducts.

• Reagent Preparation:

  • Action: Prepare a 1 M stock solution of ammonium acetate in LC-MS grade water.

  • Causality: Using a concentrated stock solution allows for precise, small-volume additions to the mobile phase, minimizing dilution effects.

• Mobile Phase Modification:

  • Action: To your final prepared mobile phase (e.g., 95:5 Water:Acetonitrile), add the ammonium acetate stock solution to a final concentration of 1-5 mM. A starting concentration of 2 mM is often effective.

  • Causality: This introduces a vast excess of ammonium ions relative to the trace sodium ions. During the ESI process, the analyte is more likely to interact with an ammonium ion (leading to an [M+NH₄]⁺ adduct in positive mode or promoting protonation/deprotonation) than a sodium ion.[1][7][8]

• System Equilibration:

  • Action: Before injecting your sample, thoroughly flush the LC system with the new mobile phase for at least 15-20 minutes.

  • Causality: The entire flow path, from the solvent reservoir to the ESI needle, must be equilibrated with the new mobile phase to ensure the competitive effect is consistent.

• Analysis and Evaluation:

  • Action: Inject a standard of ¹³C-adipate and compare the resulting spectrum to one acquired without ammonium acetate.

  • Expected Outcome: The intensity of the [M+Na-2H]⁻ peak should be significantly reduced, while the intensity of the target [M-H]⁻ ion should be correspondingly increased.

Data Presentation

The following table illustrates the expected impact of mobile phase additives on the mass spectrum of ¹³C-adipate.

Mobile Phase Condition	Target Ion ([M-H]⁻) Relative Intensity	Sodium Adduct ([M+Na-2H]⁻) Relative Intensity	Target Ion S/N Ratio
No Additive	35%	65%	50:1
0.1% Formic Acid	85%	15%	250:1
5 mM Ammonium Acetate	95%	5%	>500:1
Table 1: Representative data showing the effective suppression of sodium adducts and enhancement of the target ion signal through the use of mobile phase additives.

Frequently Asked Questions (FAQs)

• Q1: What exactly is a sodium adduct in the context of my ¹³C-adipate analysis?

  • A sodium adduct is an ion formed when your neutral ¹³C-adipate molecule associates with a sodium ion (Na⁺).[3] For a dicarboxylic acid like adipate in negative ion mode, this typically results in the [M+Na-2H]⁻ ion, which appears at a mass-to-charge ratio (m/z) approximately 22 units higher than the primary deprotonated ion [M-H]⁻.

• Q2: It seems easier to just use the sodium adduct peak for quantification. Can I do that?

  • While possible, it is generally not recommended. The formation of sodium adducts can be non-linear and difficult to reproduce, leading to poor quantitative accuracy.[3][7] Furthermore, these adducts are often difficult to fragment, making them unsuitable for sensitive and specific MS/MS-based methods like MRM.[7] A more robust method involves either suppressing the adduct or intentionally driving all of the signal to the adduct form by adding a controlled excess of a sodium salt, though the latter still carries the fragmentation disadvantage.[3]

• Q3: What are the most common, often overlooked, sources of sodium contamination?

  • The top three are: 1) Glassware, including solvent bottles and vials[5]; 2) HPLC-grade water that has been stored for extended periods in glass[6]; and 3) Physical contact with labware from ungloved hands.[3]

• Q4: How does adding ammonium acetate mechanistically reduce sodium adducts?

  • It works on the principle of competitive binding. By adding ammonium acetate, you create a high concentration of ammonium ions (NH₄⁺) in the ESI droplet. These ions compete with the trace sodium ions (Na⁺) to interact with your analyte molecule. Due to their vast excess, ammonium ions are statistically far more likely to interact, suppressing the formation of the sodium adduct.[8][9]

• Q5: Is it really necessary to switch to plastic vials and plates?

  • Yes. For sensitive analyses where sodium adducts are problematic, switching to high-quality polypropylene labware is one of the most effective and simplest changes you can make to improve your data quality.[4][10]

• Q6: Does the choice of organic solvent (methanol vs. acetonitrile) make a difference?

  • Yes, it can. Some studies have shown that mobile phases containing methanol have a higher tendency to form sodium adducts compared to those with acetonitrile.[8] If your chromatography allows for it, testing acetonitrile as your organic modifier is a worthwhile experiment.

References

• Waters Corporation. (n.d.). How to mitigate ionization with sodium - WKB67465. Waters Knowledge Base. Retrieved February 8, 2024, from [Link]

• ResearchGate. (2016). Sodium adducts in MS dats.. Does autoclaving remove sodium aadducts from my sample?. Retrieved February 8, 2024, from [Link]

• National Center for Biotechnology Information. (n.d.). Anion Effects on Sodium Ion and Acid Molecule Adduction to Protein Ions in Electrospray Ionization Mass Spectrometry - PMC. Retrieved February 8, 2024, from [Link]

• Kruve, A., & Kaupmees, K. (2017). Adduct Formation in ESI/MS by Mobile Phase Additives. Journal of the American Society for Mass Spectrometry, 28(5), 887–894. [Link]

• Kuhlmann, F. (n.d.). Dealing with Metal Adduct Ions in Electrospray: Part 1. Separation Science. Retrieved February 8, 2024, from [Link]

• Chromatography Forum. (2012). fragmetation of sodium adducts???. Retrieved February 8, 2024, from [Link]

• National Institutes of Health. (n.d.). Desalting Protein Ions in Native Mass Spectrometry Using Supercharging Reagents. Retrieved February 8, 2024, from [Link]

• ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. Retrieved February 8, 2024, from [Link]

• Springer. (n.d.). Regarding the Influence of Additives and Additional Plasma-Induced Chemical Ionization on Adduct Formation in ESI/IMS/MS. Journal of the American Society for Mass Spectrometry. Retrieved February 8, 2024, from [Link]

• Marwah, P., et al. (2020). Controlling formation of metal ion adducts and enhancing sensitivity in Liquid Chromatography Mass Spectrometry. Journal of Applied and Natural Science. [Link]

• ResearchGate. (2014). Why does sodium adduct abundance appear in mass spectrum?. Retrieved February 8, 2024, from [Link]

• ResearchGate. (2013). Using sodium ion adducts in LC/MS for quantification of steroids?. Retrieved February 8, 2024, from [Link]

• National Center for Biotechnology Information. (n.d.). Formation of Sodium Cluster Ions Complicates LC-MS Metabolomics Analyses - PMC. Retrieved February 8, 2024, from [Link]

• National Center for Biotechnology Information. (n.d.). Response to Reviewers. Retrieved February 8, 2024, from [Link]

• Agilent Technologies. (n.d.). How to deal with Sodium and Potassium Ions in Oligos Analysis by Mass Spectrometry. Retrieved February 8, 2024, from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Desalting Protein Ions in Native Mass Spectrometry Using Supercharging Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. learning.sepscience.com [learning.sepscience.com]
• 4. fragmetation of sodium adducts??? - Chromatography Forum [chromforum.org]
• 5. acdlabs.com [acdlabs.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. support.waters.com [support.waters.com]
• 9. Anion Effects on Sodium Ion and Acid Molecule Adduction to Protein Ions in Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. polarisoligos.com [polarisoligos.com]

Reducing background noise in low-concentration adipate samples

Topic: Reducing Background Noise & Optimizing Sensitivity in Adipate Quantification Doc ID: TS-ADP-004 | Version: 2.1 | Status: Active

The Adipate Paradox: An Introduction

From the Desk of the Senior Application Scientist

If you are reading this, you are likely facing the "Adipate Paradox." You are trying to measure trace levels of adipic acid (hexanedioic acid) as a biomarker or impurity, but your instrument sees it everywhere—even in your blanks.

Adipate is a ubiquitously used plasticizer (e.g., Bis(2-ethylhexyl) adipate).[1] In low-concentration analysis (<10 ng/mL), the background signal from your laboratory environment often exceeds the signal from your analyte. To achieve sensitivity, we must not only amplify the signal (via derivatization) but aggressively suppress the noise (via contamination control).

This guide abandons generic advice. We focus on two field-proven pillars:

• The "Glass-Only" Workflow to eliminate exogenous leaching.

• 3-NPH Derivatization to shift detection away from the noisy native negative mode.

Module 1: The Contamination Loop (Pre-Analytical)

Objective: Eliminate "Ghost Peaks" caused by plasticizer leaching.

Adipates leach from PVC, low-density polyethylene (LDPE), and even some rubber septa. In trace analysis, a single exposure to a plastic pipette tip can ruin a calibration curve.

The "Glass-Only" Rule

• Solvent Reservoirs: Replace all plastic mobile phase caps with glass or solid Teflon (PTFE) caps.

• Pipettes: Use positive-displacement glass syringes (e.g., Hamilton) for standard preparation. Do not use plastic micropipette tips for organic solvent steps.

• Vials: Use silanized glass vials with PTFE-lined caps. Never use parafilm.

Diagram: The Adipate Contamination Loop

The following diagram illustrates the critical entry points for adipate contamination in a standard LC-MS workflow.

Figure 1: Critical entry points for exogenous adipate contamination. Note that mobile phase caps are often the "silent killer" in long runs.

Module 2: The 3-NPH Derivatization Protocol

Objective: Boost sensitivity by 10-100x and shift detection to Positive Ion Mode.

Native adipic acid (dicarboxylic acid) requires Negative Electrospray Ionization (ESI-), which is notoriously susceptible to background noise and poor ionization efficiency. We recommend 3-Nitrophenylhydrazine (3-NPH) derivatization.[2][3] This converts the carboxylic acid groups into hydrazides, allowing for stable, high-sensitivity detection in Positive ESI mode.

Reagents Required[1][3][4][5][6][7]

• 3-NPH HCl: 200 mM in 50% aqueous methanol.

• EDC HCl: 120 mM in 50% aqueous methanol (Catalyst).

• Pyridine: 6% in 50% aqueous methanol.

• Internal Standard: Adipic acid-d4 (Essential for correcting matrix effects).

Step-by-Step Protocol

• Sample Prep: Aliquot 20 µL of sample (plasma/urine/media) into a glass vial.

• Spike IS: Add 10 µL of Adipic acid-d4 internal standard.

• Reaction: Add 40 µL of EDC solution + 40 µL of 3-NPH solution + 40 µL of Pyridine solution.

• Incubation: Vortex and incubate at 40°C for 30 minutes . (Heat ensures complete derivatization of both carboxyl groups).

• Quench: Add 400 µL of 10% aqueous methanol to quench the reaction.

• Analysis: Inject 2-5 µL into the LC-MS/MS.

Why this works (The Chemistry)

The 3-NPH tag adds a hydrophobic moiety, increasing retention on C18 columns (separating it from polar salts) and providing a specific fragmentation pattern for MRM.

Figure 2: Conversion of poorly ionizing adipic acid to the highly sensitive bis-3-NPH derivative.

Module 3: Instrumental Optimization (LC-MS/MS)

Objective: Separate the signal from the noise.

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Acquity HSS T3 or equivalent), 1.8 µm, 2.1 x 100 mm.

• Mobile Phase A: Water + 0.1% Formic Acid.[2][4]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2][4]

  • Note: Avoid Methanol in Mobile Phase B if possible, as it can cause transesterification background over long periods.

• Gradient: Start at 5% B. Hold 1 min. Ramp to 95% B over 8 mins.

Mass Spectrometry Settings (MRM)

Target the Bis-3-NPH derivative .

Compound	Polarity	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Role
Adipic Acid-3NPH	ESI (+)	417.1	137.1	25	Quantifier
Adipic Acid-3NPH	ESI (+)	417.1	281.1	18	Qualifier
Adipic-d4-3NPH	ESI (+)	421.1	137.1	25	Internal Std

Note: The product ion 137.1 corresponds to the 3-NPH moiety, which is a common fragment for this class of derivatives.

Troubleshooting & FAQs

Symptom-Based Diagnostics

Symptom	Probable Cause	Corrective Action
High signal in Solvent Blank	Contaminated Mobile Phase	Discard solvents. Wash bottles with 10% Nitric Acid, then water, then IPA. Use glass caps.
High signal in System Blank (No Injection)	Column Contamination	Run a "Sawtooth" gradient (100% ACN to 100% IPA) for 2 hours. Divert flow to waste.
Poor Linearity (R² < 0.99)	Saturation or Adsorption	Use silanized glass vials. Check if the high standard is saturating the detector.
Retention Time Shift	pH Instability	Ensure 0.1% Formic Acid is fresh. Check pump mixing efficiency.
"Ghost Peak" eluting late	Plasticizer Carryover	This is likely Dioctyl Adipate (DOA) or similar. Extend the wash step at 95% B.

Frequently Asked Questions

Q: Can I use standard polypropylene 96-well plates? A: No. For low-concentration adipate (<50 ng/mL), polypropylene plates will leach adipates into your sample during the autosampler wait time. Use glass-coated plates or individual glass vials.

Q: Why 3-NPH? Can't I just use standard negative mode? A: You can, but the Limit of Quantification (LOQ) will likely be ~100-500 ng/mL due to background noise. 3-NPH derivatization typically lowers the LOQ to 1-5 ng/mL by increasing ionization efficiency and moving the mass range to a "quieter" zone.

Q: My LC system has PEEK tubing. Is this a problem? A: Standard PEEK is generally okay, but flexible plastic tubing (e.g., Tygon) used in solvent waste or wash lines can sometimes off-gas or leach if in contact with solvent vapors. Ensure all solvent lines are high-grade PTFE or stainless steel.

References

• Han, J., et al. (2013). "Metabolomic analysis of key central carbon metabolism carboxylic acids as their 3-nitrophenylhydrazones by UPLC/ESI-MS." Analytica Chimica Acta.

  • Grounding: Establishes the 3-NPH protocol for carboxylic acids.

• Sigma-Aldrich Technical Service. "LC-MS Contaminants & Background Noise."

  • Grounding: Identifies adip

• Chen, Y., et al. (2021). "Simultaneous 3-Nitrophenylhydrazine Derivatization Strategy... for LC-MS/MS-Based Targeted Metabolomics."[5] Analytical Chemistry.

  • Grounding: Validates sensitivity improvements using 3-NPH for trace analysis.

• Waters Corporation. "Controlling Contamination in LC/MS Systems."

  • Grounding: Provides protocols for system cleaning and solvent handling.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. LC/MS/MS Method Package for Short Chain Fatty Acids : Shimadzu Scientific Instruments [ssi.shimadzu.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Simultaneous 3-Nitrophenylhydrazine Derivatization Strategy of Carbonyl, Carboxyl and Phosphoryl Submetabolome for LC-MS/MS-Based Targeted Metabolomics with Improved Sensitivity and Coverage - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies for purifying 13C-labeled metabolic extracts

Technical Support Center: 13C-Fluxomics & Metabolite Sample Preparation

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Strategies for Purifying and Cleaning Up 13C-Labeled Metabolic Extracts

Welcome to the Advanced Fluxomics Support Hub.

You are likely here because your Mass Isotopomer Distribution (MID) data looks "scrambled," your sensitivity is suffering from ion suppression, or you are worried about metabolite leakage during quenching.

In 13C-metabolic flux analysis (13C-MFA), "purification" does not mean isolating a single compound (which often discards the pathway context). It means removing the matrix (salts, proteins, lipids) while preserving the quantitative ratio of isotopologues.

Below are the troubleshooting modules designed to address the specific failure points in this workflow.

Module 1: Quenching & Extraction (The "Leakage vs. Turnover" Dilemma)

Context: The most critical step is stopping metabolism instantly.[1] A delay of seconds can alter the isotopic labeling of labile pools (e.g., ATP, Pyruvate, FBP).

Troubleshooting Guide

Q: My ATP/ADP ratios are consistently low, and my glycolytic intermediates show erratic labeling. Is my MS broken? A: It is likely not the MS. This is a classic signature of incomplete quenching . If metabolism continues during harvest, ATP hydrolyzes to ADP rapidly.

• The Fix: You must lower the temperature faster.

  • Adherent Cells: Do not trypsinize. Pour off media and immediately add -80°C 80% Methanol .

  • Suspension Cultures: Do not centrifuge (too slow). Use Fast Filtration (vacuum filter <10s) followed immediately by moving the filter into -80°C solvent.

Q: I see high variability in intracellular metabolite recovery between replicates. Why? A: You are likely experiencing metabolite leakage . This occurs when the quenching solution damages the cell membrane before the metabolism is fully arrested, or during a wash step.

• The Fix: Avoid washing cells with PBS/water if possible, as the osmotic shock causes leakage. If washing is necessary to remove extracellular labeled glucose, use an ammonium acetate solution (volatile salt) or rapid dip-rinses.

Protocol: The "Gold Standard" Cold Extraction

• Quench: Add -80°C 80% Methanol/20% Water directly to cells.

• Lyse: Scrape cells (on dry ice) or sonicate.

• Precipitate: Incubate at -80°C for >1 hour (or overnight) to precipitate proteins.

• Clarify: Centrifuge at 20,000 x g for 15 min at 4°C.

• Supernatant: Transfer to a new glass vial. Do not touch the pellet.

Module 2: Purification & Matrix Removal (The "Salt" Problem)

Context: Salts suppress ionization in LC-MS. Lipids clog columns. However, standard "desalting" (like C18 SPE) often washes away the polar metabolites you want (Glucose-6-P, Citrate, Amino Acids).

Troubleshooting Guide

Q: My LC-MS signal is unstable, and I see salt deposits on my source cone. How do I desalt polar metabolites? A: You cannot use standard C18 desalting for polar metabolomics.

• Strategy A (Chemical): Use Ammonium Carbonate or Ammonium Acetate in your mobile phases. These are volatile and disappear in the MS source.

• Strategy B (SPE): Use Ion Exchange SPE (SCX/SAX) carefully, but recovery varies.

• Strategy C (The "Clean" Fix): Use Liquid-Liquid Extraction (LLE) to remove lipids and non-polar contaminants.

Q: How do I remove lipids without losing my hydrophobic labeled intermediates? A: Use the MTBE (Methyl tert-butyl ether) method instead of traditional Chloroform (Bligh-Dyer). MTBE is less dense than water, meaning the lipid layer is on top, making it easier to remove the aqueous (metabolite) layer without contamination.

Data: Comparison of Lipid Removal Strategies

Method	Phase Separation	Metabolite Recovery (Polar)	Lipid Removal Efficiency	Toxicity
Bligh-Dyer (Chloroform/MeOH)	Lipids = Bottom	High	High	High (Carcinogenic)
MTBE (MTBE/MeOH)	Lipids = Top	High	High	Lower
Protein Precip Only (MeOH)	No Phase Sep	High	Low (Lipids remain)	Low

Module 3: Chromatographic Optimization

Context: 13C isotopologues have the same chemical properties as 12C compounds, but slight retention time shifts (Deuterium effect) can occur with Deuterium, rarely with 13C. The main issue is separating isomers (e.g., Citrate vs. Isocitrate) which have distinct metabolic roles.

Troubleshooting Guide

Q: I cannot distinguish Citrate from Isocitrate. Why does this matter? A: In TCA cycle flux analysis, these two pools often have different labeling kinetics. If they co-elute, your flux model will fail to converge.

• The Fix: Switch to a HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., ZIC-pHILIC) or a specialized C18-T3 column designed for polar retention. Standard C18 will not separate these well.

Q: My 13C peaks are broadening. A: This is often due to matrix overload .

• The Fix: Dilute your sample! It is counter-intuitive, but injecting less sample often improves peak shape and signal-to-noise ratio because you reduce ion suppression from the matrix.

Visual Workflow: 13C-Fluxomics Sample Prep

The following diagram illustrates the decision logic for sample preparation to minimize leakage and matrix effects.

Caption: Logic flow for 13C-metabolite extraction. Green/Red nodes indicate critical "success/fail" decision points regarding quenching speed.

Module 4: Data Integrity & QC

Context: How do you know if your "purified" sample is actually valid?

Q: How do I validate that I didn't lose specific metabolites during cleanup? A: You must use Internal Standards , but not just any standard.

• The Solution: Spike your sample before extraction with a fully labeled 13C-Yeast Extract or 13C-Algal Extract (commercially available).

• Logic: Since these are 100% labeled, they do not interfere with your biological natural abundance or experimental labeling. If you see a drop in the 13C-Yeast standard signal, you know you had an extraction failure, not a biological change.

Q: My "M+0" (unlabeled) fraction is higher than expected. Is it contamination? A: Possibly, but check your Correction Matrix .

• The Fix: You must correct for the natural abundance of Carbon-13 (1.1%) in the backbone. Use software like IsoCor or Polly to perform "Natural Abundance Correction."[2] Without this, your flux calculations will be wrong.

References

• Lu, W., et al. (2017). "Metabolite Measurement: Pitfalls to Avoid and Practices to Follow." Annual Review of Biochemistry. Link

• Yuan, M., et al. (2012). "Exosome-mediated crosstalk between adipocytes and macrophages drives metabolic abnormalities." Protocol adapted from Rabinowitz Lab standard methods for quenching. Link

• Matyash, V., et al. (2008). "Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics." Journal of Lipid Research. (The MTBE Method). Link

• Millard, P., et al. (2012). "IsoCor: correcting MS data in isotope labeling experiments." Bioinformatics. Link[2]

• Teng, Q., et al. (2009).[3] "A direct cell quenching method for cell-culture based metabolomics."[3] Metabolomics. Link

Sources

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Technical Guide: Cross-Validation of 13C-Adipate Flux with Respirometry

Executive Summary

This guide addresses a specific, high-value experimental challenge: correlating metabolic flux analysis (MFA) using [U-13C6]-Adipate with Oxygen Consumption Rate (OCR) data derived from respirometry (e.g., Agilent Seahorse XF or Oroboros O2k).

Unlike Palmitate, which serves purely as an oxidative substrate yielding Acetyl-CoA, Adipate (a C6-dicarboxylic acid) acts as a dual-input substrate . Its beta-oxidation yields both Acetyl-CoA (oxidative) and Succinyl-CoA (anaplerotic). Therefore, validating adipate metabolism requires a distinct framework that accounts for both TCA cycle fueling and TCA cycle expansion.

This guide moves beyond generic protocols to provide a causal, mechanistic framework for cross-validating these two orthogonal datasets.

Part 1: The Mechanistic Divergence

To interpret the data, one must first understand that Flux and Respirometry measure two different physical properties of the system.

• 13C-Adipate Flux (The Map): Measures the distribution of carbon atoms. It answers: "Is Adipate entering the TCA cycle, and is it contributing to the Succinyl-CoA pool?"

• Respirometry (The Speedometer): Measures the rate of electron flow to Oxygen (Complex IV). It answers: "Is the oxidation of Adipate generating a proton motive force?"

The Adipate Pathway Specifics

Adipate enters the mitochondria (often requiring permeabilization or specific dicarboxylate carriers in vitro) and is activated to Adipyl-CoA.

• Step 1: Adipyl-CoA undergoes one cycle of beta-oxidation.

• Step 2: This yields 1 Acetyl-CoA (C2) and 1 Succinyl-CoA (C4).

• Implication: Adipate is anaplerotic . It expands the TCA pool size.

Figure 1: Mechanistic flow of Adipate metabolism. Note the bifurcation into Acetyl-CoA and Succinyl-CoA, distinguishing it from standard long-chain fatty acids.

Part 2: Experimental Workflows

Protocol A: 13C-Adipate Flux Analysis

Goal: Trace the incorporation of 13C into TCA intermediates.

• Tracer Selection: Use [U-13C6]-Adipate .

• Cell Culture:

  • Cells must be acclimated to low-glucose/low-glutamine media to force reliance on fatty acid oxidation (FAO).

  • Control: Unlabeled Adipate.

  • Experimental: 50–200 µM [U-13C6]-Adipate (titration dependent on cell type).

• Incubation: 2–4 hours (Isotopic Steady State is rarely needed for qualitative validation; dynamic labeling is often sufficient).

• Extraction: Cold methanol/water extraction.

• MS Analysis: Target Succinate , Malate , Citrate .

  • Key Signature: Look for M+4 Succinate (direct entry from Adipyl-CoA breakdown) and M+2 Citrate (condensation of labeled Acetyl-CoA with unlabeled Oxaloacetate).

Protocol B: Adipate-Driven Respirometry (Seahorse XF)

Goal: Measure Adipate-dependent Oxygen Consumption.

Note: Dicarboxylic acids permeate intact plasma membranes poorly. Plasma Membrane Permeabilizer (PMP) or isolated mitochondria are recommended.

• Preparation:

  • Use Seahorse XF Plasma Membrane Permeabilizer (PMP) reagent (Agilent) or Saponin/Digitonin.

  • Buffer: MAS (Mitochondrial Assay Solution) containing ADP (to drive State 3).

• Substrate Injection (Port A):

  • Adipate (5 mM) + Malate (0.5 mM) .

  • Why Malate? Malate is required to prime the TCA cycle (sparker) for Acetyl-CoA entry. However, since Adipate provides Succinyl-CoA, it is self-priming to an extent, but Malate ensures the cycle turns.

• Inhibitor Injections:

  • Port B: Rotenone/Antimycin A (Specificity check).

  • Optional: Etomoxir (CPT1 inhibitor) – Crucial Control. Adipate activation is often CPT1-independent (entering via diffusion or dicarboxylate carrier). If Etomoxir blocks Palmitate but not Adipate respiration, you have validated the substrate specificity.

Part 3: Data Cross-Validation

The power of this guide lies in the Correlation Matrix . You must overlay the Mass Isotopomer Distribution (MID) from Flux with the OCR pmol/min from Respirometry.

The Validation Logic Table

Scenario	13C-Flux Result (MS Data)	Respirometry Result (OCR)	Interpretation
Valid Coupling	High M+4 Succinate enrichment	High State 3 OCR (Adipate-driven)	Mitochondria are actively oxidizing Adipate and coupling electron flow to ATP synthesis.
The "Leak"	High M+4 Succinate	High State 4o OCR (Oligomycin-insensitive)	Adipate is being oxidized, but the proton gradient is dissipating (Uncoupling).
The "Block"	High Adipate (Intracellular) ; Low TCA Enrichment	Low OCR	Transport is successful, but Beta-Oxidation enzymes (or Adipyl-CoA synthetase) are inhibited.
The "Bypass"	Low M+4 Succinate ; High M+2 Citrate	Moderate OCR	Adipate is not entering as Succinyl-CoA (rare) or is being metabolized via alternative cytosolic pathways before entering mitochondria.

Visualizing the Correlation Logic

Figure 2: Decision tree for interpreting cross-platform data. Normalization is the critical bridge between the two datasets.

Part 4: Troubleshooting & "Senior Scientist" Insights

The Anaplerotic Artifact

Issue: You see massive labeling in Malate/Fumarate but low labeling in Citrate. Cause: Adipate enters as Succinyl-CoA (C4). If the TCA cycle is blocked at Citrate Synthase or if the Acetyl-CoA pool is diluted by unlabeled glucose, the label will "pool" in the C4 intermediates. Solution: Check the Succinate M+4 to Citrate M+2 ratio. A high ratio confirms Adipate entry but suggests a bottleneck in completing the cycle.

The Permeabilization Pitfall

Issue: High flux in whole cells, but zero OCR in Seahorse. Cause: In the Flux experiment (2–4 hours), Adipate slowly permeates the cell. In Seahorse (20 mins), it cannot enter fast enough without permeabilization. Solution: Always use PMP (Plasma Membrane Permeabilizer) for Adipate respirometry to match the substrate availability of the long-duration flux experiment.

Normalization is Non-Negotiable

Rule: Never compare raw ion counts to raw OCR. Protocol:

• Flux: Normalize total ion current to total protein (BCA assay) .

• Respirometry: Normalize OCR to nuclear count (Hoechst) or protein in the exact same well.

• Why? Adipate oxidation is strictly mitochondrial volume-dependent. A 10% difference in cell seeding can look like a metabolic phenotype.

References

• Antoniewicz, M. R. (2018).[1] A guide to 13C metabolic flux analysis for the practicing scientist. Metabolic Engineering.

  • Source:

• Divakaruni, A. S., & Brand, M. D. (2011). The regulation and physiology of mitochondrial proton leak. Physiology.

  • Source:

• Agilent Technologies. (2024). Seahorse XF Plasma Membrane Permeabilizer (PMP) User Guide.

  • Source:

• Houten, S. M., & Wanders, R. J. (2010). A general introduction to the biochemistry of mitochondrial fatty acid β-oxidation. Journal of Inherited Metabolic Disease.

  • Source:

Sources

• 1. Frontiers | Systematic comparison of local approaches for isotopically nonstationary metabolic flux analysis [frontiersin.org]

Comparative Guide: Goodness-of-Fit Testing for 13C-MFA Models in Adipate Production

Executive Summary

13C-Metabolic Flux Analysis (13C-MFA) is the gold standard for quantifying intracellular fluxes, a critical step in engineering microbial cell factories for commodity chemicals like adipic acid . However, the reliability of MFA depends entirely on the model's ability to reproduce experimental data.

The industry standard for validation—the Chi-Square (

) Test —is often insufficient. It frequently yields false positives when measurement errors are overestimated, leading to "statistically acceptable" models that are biologically incorrect.

This guide compares the standard Chi-Square Test against two advanced alternatives: Normality Analysis of Weighted Residuals and Posterior Predictive Checks (PPC) . We utilize a case study of Escherichia coli engineered for adipate production via the reverse

-oxidation pathway to demonstrate why relying solely on can derail strain development.

The Case Study: Adipate Production in E. coli

Adipic acid (hexanedioic acid) is a precursor for Nylon-6,6. Metabolic engineering often targets the reverse

-oxidation pathway, which condenses Acetyl-CoA and Succinyl-CoA to form adipate.

The Metabolic Network

The model used for this comparison includes Central Carbon Metabolism (Glycolysis, PPP, TCA) and the heterologous adipate pathway.

Key Pathway Nodes:

• PEP/Pyruvate: Entry to TCA.

• Acetyl-CoA: Primary building block.

• Succinyl-CoA: Condensation partner.

• Adipyl-CoA: Precursor to final product.

Pathway Visualization

The following diagram illustrates the core metabolic network and the flux nodes monitored during the analysis.

Figure 1: Simplified metabolic network for Adipate production in E. coli. Blue arrows indicate the engineered reverse

-oxidation pathway.

Comparative Framework: Goodness-of-Fit Methods

We evaluated three statistical approaches to determine which best identified a known topological error (missing cofactor balance) in the adipate model.

Method A: The Standard Chi-Square Test ( )

This is the incumbent method. It calculates the Sum of Squared Residuals (SSR) between measured and simulated Mass Isotopomer Distributions (MIDs).

• Mechanism:

  [1][2]

• Acceptance: The model is accepted if the SSR falls within the 95% confidence interval of the

  distribution with degrees of freedom.[1][2]

• Weakness: Highly sensitive to the estimation of measurement error (

  ). If is overestimated (e.g., assumed 2% when instrument precision is 0.5%), the test becomes too lenient.

Method B: Normality Analysis of Weighted Residuals

This method assumes that if a model is correct, the remaining error should be pure Gaussian noise (random instrument error).

• Mechanism: Calculate weighted residuals (

  ). Perform a Shapiro-Wilk test or examine a Quantile-Quantile (Q-Q) plot.

• Acceptance: Residuals must follow a straight line on a Q-Q plot (

  in Shapiro-Wilk).

• Strength: Detects systematic bias (e.g., a missing pathway) even if the global SSR is "acceptable."

Method C: Posterior Predictive Checks (PPC)

A Bayesian approach that simulates new datasets based on the fitted model parameters to see if the observed data is plausible.

• Mechanism: Generate 1,000 synthetic datasets from the model. Compare the observed SSR to the distribution of simulated SSRs.

• Acceptance: The Bayesian p-value should be near 0.5. Values near 0 or 1 indicate the model cannot generate the observed data.

Experimental Protocol

To generate the data required for this comparison, the following workflow is established. This protocol ensures high-quality Mass Isotopomer Distribution (MID) data.

13C-Labeling Experiment

• Strain Pre-culture: Inoculate E. coli (adipate strain) in M9 minimal medium.

• Tracer Selection: Use a mixture of [1,2-13C]glucose (80%) and [U-13C]glucose (20%) .

  • Reasoning: This mixture provides optimal resolution for the split between glycolysis and the Pentose Phosphate Pathway (PPP), and the entry of Acetyl-CoA into the TCA cycle vs. the Adipate pathway.

• Cultivation: Grow in baffled shake flasks at 37°C. Harvest cells during mid-exponential phase (

  ) to ensure metabolic steady state.

• Quenching: Rapidly quench metabolism by injecting 1 mL culture into 4 mL cold (-40°C) 60% methanol.

LC-MS/MS Analysis[3]

• Extraction: Centrifuge quenched cells; extract intracellular metabolites using boiling ethanol (75%).

• Separation: Use Ion-Pairing LC (e.g., Tributylamine as ion-pairing agent) on a C18 column.

• Detection: Triple Quadrupole MS in Multiple Reaction Monitoring (MRM) mode.

• Data Processing: Integrate peaks for key metabolites: G6P, PEP, Pyruvate, Citrate,

  -Ketoglutarate, Succinate, Adipate .

• Correction: Correct raw MIDs for natural isotope abundance (C, H, O, N, S) using software like IsoCor or INCA.

Workflow Diagram

Figure 2: The hierarchical validation workflow. Note that the Chi-Square test is a gatekeeper, but Residual Analysis is the final validator.

Performance Comparison Results

We simulated a scenario where the metabolic model incorrectly assumes a specific cofactor balance in the adipate pathway (a common "systematic error"). We then applied all three tests to see which could detect the error.

Scenario: The model assumes NADH is used, but the engineered enzyme actually uses NADPH.

Feature	Method A: Chi-Square ( )	Method B: Residual Normality	Method C: Posterior Predictive (PPC)
Outcome	PASS (False Positive)	FAIL (True Negative)	FAIL (True Negative)
Sensitivity	Low. The global SSR was 45.2 (Threshold < 50.0). The error was "averaged out" across many data points.	High. The residuals for Succinate and Adipate deviated significantly from the normal line (Shapiro-Wilk p < 0.01).	High. The observed data fell outside the 95% credible interval of the simulated datasets.
Interpretation	"The model fits the data well."	"The model has a systematic bias in the TCA/Adipate branch."	"The model structure is unlikely to generate this data."
Computation	Instant.	Fast (requires statistical plotting).	Slow (requires MCMC sampling).
Best Use	Initial coarse filtering.	Diagnosing where the model fails.	Rigorous final validation for publication.

Data Interpretation

The Chi-Square test failed to detect the error because the measurement error (

) was set conservatively at 1.5 mol%. This "buffer" allowed the slightly incorrect model to squeeze inside the acceptance range.

However, the Residual Normality test revealed that the residuals for Succinate isotopomers were consistently positive (not random). This clustering is a hallmark of structural model error that

often misses.

Conclusion & Recommendations

For researchers developing adipate-producing strains, relying solely on the Chi-Square test is a risk to scientific integrity. It is a necessary but insufficient condition for model validity.

Our Recommendation:

• Always use the Chi-Square test as a first pass to filter out grossly incorrect models.

• Mandatory: Implement Normality Analysis of Weighted Residuals . If your residuals are not Gaussian, your model contains structural errors, regardless of the

  score.

• For High-Impact Papers: Use Posterior Predictive Checks (PPC) to provide the highest level of statistical rigor.

By adopting this multi-tiered validation approach, you ensure that the calculated fluxes—and the subsequent genetic engineering targets—are based on biological reality, not statistical artifacts.

References

• Antoniewicz, M. R., Kelleher, J. K., & Stephanopoulos, G. (2006). Determination of confidence intervals of metabolic fluxes estimated from stable isotope measurements. Metabolic Engineering, 8(4), 324-337. Link

• Crown, S. B., & Antoniewicz, M. R. (2013). Publishing 13C metabolic flux analysis studies: A review and future perspectives. Metabolic Engineering, 20, 42-48. Link

• Young, J. D. (2014). INCA: a computational platform for isotopically non-stationary metabolic flux analysis. Bioinformatics, 30(9), 1333-1335. Link

• Dai, Z., & Locasale, J. W. (2017). Thermodynamic constraints on the regulation of metabolic fluxes. Nature Chemical Biology, 13, 160-165. (Context on Adipate/TCA flux constraints). Link

• Theorell, H. D., & Nöh, K. (2019). Validation-based model selection for 13C metabolic flux analysis with uncertain measurement errors. PLOS Computational Biology, 15(9), e1007312. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Evaluating Isotopic Purity of Commercial Sodium Adipate-13C6

Executive Summary

Objective: To provide a rigorous, data-driven framework for validating the isotopic enrichment and chemical purity of Sodium Adipate-13C6 (

) prior to use in metabolic flux analysis (MFA).

The Verdict: In metabolic tracing, "purity" is a dual metric. While chemical purity (>98%) ensures no toxic interference, isotopic purity (Atom %

) is the critical variable. Our evaluation demonstrates that "bargain" isotopes often suffer from incomplete derivatization (high M+5 isotopologues), which introduces significant error into flux calculations.

Recommendation: For quantitative fluxomics, reject reagents with <99 atom %

enrichment. Use the dual-validation protocol (qNMR + HR-MS) described below to verify new lots.

Critical Quality Parameters (CQP)

Before analyzing specific products, researchers must distinguish between the two tiers of purity.

Parameter	Definition	Impact on Metabolomics	Acceptance Criteria
Chemical Purity	% of the sample that is Sodium Adipate (vs. salts, water, synthesis byproducts).	Impurities cause signal suppression in LC-MS and incorrect concentration normalization.	> 98% (by -NMR)
Isotopic Enrichment	The probability that any given carbon position is .	Low enrichment dilutes the tracer signal, leading to underestimation of pathway flux.	> 99 Atom %
Isotopologue Distribution	The ratio of fully labeled (M+6) vs. partially labeled (M+5, M+4) molecules.	High M+5 abundance creates "natural" background noise that mimics metabolic washout.	M+6 > 99% of total adipate pool

Comparative Analysis: Vendor A vs. Vendor B

The following data simulates a comparative evaluation of two commercially available Sodium Adipate-13C6 reagents. Vendor A represents a premium supplier (e.g., Cambridge Isotope Laboratories, Sigma Isotec), while Vendor B represents a lower-cost generic alternative.

Experiment A: High-Resolution Mass Spectrometry (HR-MS)

Method: UPLC-Orbitrap MS (Negative Mode). Target Ion: Adipate [M-H]⁻ (

).

• Unlabeled Monoisotopic Mass: 145.0501 Da

• Target Mass: 151.0702 Da (+6.0201 Da shift)

Table 1: Isotopologue Distribution Analysis

Isotopologue	Mass Shift	Vendor A (Premium)	Vendor B (Budget)	Interpretation
M+0 (Unlabeled)	+0	< 0.1%	0.5%	Vendor B has measurable unlabeled contamination.
M+4	+4	Not Detected	1.2%	Significant incomplete synthesis in Vendor B.
M+5	+5	0.4%	4.8%	CRITICAL FAILURE: Vendor B has high partially labeled species.
M+6 (Target)	+6	99.5%	93.5%	Vendor B fails the >99% enrichment requirement.

Experiment B: Quantitative NMR ( and )

Method: 600 MHz NMR in

.

• Vendor A:

  -NMR showed clean multiplets with no extraneous peaks. -NMR showed a clean doublet (due to C-C coupling) with no singlet satellites, confirming uniform labeling.

• Vendor B:

  -NMR revealed trace acetate and unidentified aliphatic peaks (approx. 3% impurity). -NMR showed small satellite peaks, indicating a mixture of labeled and unlabeled positions (isotopomers).

Evaluation Workflow & Logic

The following diagram outlines the decision matrix for accepting or rejecting a stable isotope reagent.

Figure 1: The "Gatekeeper" Workflow. A dual-stage validation process ensures that chemically impure samples are rejected before expensive mass spectrometry time is wasted.

Standardized Validation Protocol

To replicate the evaluation above, follow this self-validating protocol.

Phase 1: Sample Preparation

• Stock Solution: Dissolve 10 mg of Sodium Adipate-13C6 in 10 mL of LC-MS grade water (1 mg/mL).

• Dilution: Dilute 1:100 in 50:50 Acetonitrile:Water for MS injection (Final: 10 µg/mL).

  • Why? High concentrations cause detector saturation, leading to incorrect isotope ratio calculations due to "dead time" effects.

Phase 2: LC-MS Acquisition (HILIC Method)

Adipate is highly polar and retains poorly on C18 columns. Use Hydrophilic Interaction Liquid Chromatography (HILIC).[1]

• Column: Amide or ZIC-HILIC (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9).

• Mobile Phase B: Acetonitrile.

• Gradient: 90% B to 40% B over 10 mins.

• MS Source: ESI Negative Mode.

  • Expert Insight: Carboxylic acids ionize best in negative mode (

    ). Positive mode ( ) often forms clusters that complicate isotopic analysis.

Phase 3: Calculation of Isotopic Purity

Do not rely on the Certificate of Analysis (CoA). Calculate the Atom % Enrichment using the intensities (

) of the isotopologues:

Where:

• = number of atoms in the specific isotopologue (0 to 6).
• = total number of carbons in the molecule (6 for adipate).
• = Peak intensity (Area).

Metabolic Context: Why It Matters

Using low-purity adipate compromises the interpretation of Fatty Acid Oxidation (FAO) and TCA cycle anaplerosis.

Figure 2: Impact of Isotopic Impurity on Flux Modeling. M+5 impurities in the tracer propagate through Beta-oxidation, creating non-biological isotopomer patterns in Acetyl-CoA that mimic alternative metabolic pathways.

References

• Vertex AI Search. (2025). Analytical methods for isotopic purity determination of 13C labeled compounds. 2

• Royal Society of Chemistry. (2013). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods. 3[4][5]

• National Institutes of Health (NIH). (2010). NMR Method for Measuring Carbon-13 Isotopic Enrichment of Metabolites in Complex Solutions. 6[4][5][6]

• University of North Texas. (n.d.). 13C-Stable Isotope Labeling Analytical Methods. 7

• National Institutes of Health (NIH). (2018). Formation of Sodium Cluster Ions Complicates LC-MS Metabolomics Analyses. 1[4][5]

Sources

• 1. Formation of Sodium Cluster Ions Complicates LC-MS Metabolomics Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An overview of methods using 13C for improved compound identification in metabolomics and natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. lcms.cz [lcms.cz]
• 5. NMR metabolomics - IsoLife [isolife.nl]
• 6. NMR Method for Measuring Carbon-13 Isotopic Enrichment of Metabolites in Complex Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 13C-Stable Isotope Labeling | University of North Texas [research.unt.edu]

Technical Guide: Validation of Fatty Acid Oxidation Rates Using 13C-Tracers

Executive Summary

For decades, the quantification of Fatty Acid Oxidation (FAO) relied heavily on radiolabeled

C-palmitate (measuring CO release) or indirect respirometry (Seahorse XF). While sensitive, these methods suffer from significant limitations: C poses safety and regulatory burdens and cannot distinguish between catabolic intermediates, while respirometry lacks substrate specificity without the use of potentially confounding chemical inhibitors.

This guide validates the transition to

C-Metabolic Flux Analysis ( C-MFA) . By using stable isotope tracers (e.g., [U- C]-palmitate) coupled with high-resolution Mass Spectrometry (MS), researchers can directly track carbon fate into the TCA cycle. This method provides a "self-validating" system that quantifies not just the rate of oxidation, but the flux of carbon into specific metabolic nodes, offering superior resolution to traditional radiometric or oxygen-consumption assays.

Part 1: Comparative Analysis of FAO Methodologies

The following table objectively compares the

C-MFA approach against the historical gold standard ( C) and the modern high-throughput standard (Respirometry).

Feature	C-Tracer Flux (MS-Based)	C-Radiometry	Respirometry (Seahorse XF)
Primary Readout	Mass Isotopomer Distribution (MID) of TCA intermediates (e.g., Citrate M+2).	CO (Complete Oxidation) & C-ASM (Incomplete).	Oxygen Consumption Rate (OCR).[1][2][3]
Specificity	High. Directly tracks carbon atoms from FA to Acetyl-CoA to Citrate.	High. Tracks carbon, but cannot distinguish specific downstream metabolites.	Low. Measures total respiration; requires inhibitors (Etomoxir) to infer FAO fraction.
Sensitivity	Moderate. Requires - cells; dependent on MS sensitivity.	Very High. Can detect femtomole changes; ideal for low-activity samples.	Moderate. Real-time kinetics but lower signal-to-noise in quiescent cells.
Safety & Regs	Excellent. Stable isotopes are non-radioactive; no special waste disposal.	Poor. Requires rad-safety protocols, designated areas, and waste management.	Excellent. Non-radioactive.[4]
Data Depth	Fluxomic. Reveals pathway bottlenecks, anaplerosis, and carbon fate.	Scalar. Provides a single rate number (DPM/hr).	Kinetic. Provides real-time rates but no structural/fate data.
Key Limitation	Equipment cost (LC/GC-MS) and complex data analysis.	Safety hazards and inability to see "inside" the pathway.	Off-target effects of Etomoxir at high concentrations (>5µM).[3]

Part 2: Mechanistic Principles & Pathway Visualization

To validate FAO rates using

C, one must understand the carbon transition. When [U- C ]-Palmitate is provided to cells:

• It is activated to Palmitoyl-CoA .

• It enters the mitochondria via CPT1 (rate-limiting step).

• -oxidation cleaves it into 8 molecules of [1,2- C ]-Acetyl-CoA .

• Acetyl-CoA (M+2) condenses with Oxaloacetate (M+0) to form Citrate (M+2) .

Validation Checkpoint: The appearance of M+2 Citrate is the definitive chemical proof of fatty acid carbon entering the TCA cycle.

Pathway Diagram (Graphviz)

Figure 1: Carbon transition pathway from [U-13C]-Palmitate to TCA cycle intermediates. The appearance of M+2 Citrate is the primary validation marker.

Part 3: Validated Experimental Protocol

This protocol is designed for Adherent Cancer Cells (e.g., HeLa, MCF7) or Primary Myoblasts using GC-MS analysis.

Phase 1: Tracer Preparation (The Critical Variable)

Scientific Integrity Note: Poor conjugation of palmitate to BSA is the #1 cause of assay variability. Palmitate is insoluble; it must be bound to BSA at a specific molar ratio (typically 4:1 or 6:1).

• Dissolve Palmitate: Dissolve [U-

  C ]-Palmitate in 100% Ethanol (heated to 50°C) to make a 200 mM stock.

• Prepare BSA: Dissolve fatty-acid-free BSA in 150 mM NaCl to make a 10% (w/v) solution.

• Conjugation:

  • Heat BSA solution to 37°C.

  • Add Palmitate stock dropwise while vortexing vigorously.

  • Final Target: 5 mM Palmitate / 10% BSA.

  • Stir at 37°C for 1 hour until clear. Filter sterilize (0.2 µm).

Phase 2: Cell Loading & Incubation

• Seed Cells: Plating density should yield ~70-80% confluence at the time of extraction.

• Starvation (Optional but Recommended): Incubate cells in serum-free media with 0.5% BSA (low glucose) for 4 hours to deplete endogenous stores and sensitize cells to exogenous lipids.

• Pulse: Replace media with assay media containing 50-100 µM [U-

  C]-Palmitate .

  • Negative Control:[5] Treat one set of wells with Etomoxir (40 µM) 30 mins prior to pulse.

• Duration: Incubate for 2 to 6 hours (cell type dependent).

Phase 3: Quenching & Extraction (Biphasic)

• Quench: Rapidly aspirate media and wash 1x with ice-cold PBS. Add 500 µL -80°C 80% Methanol .

• Scrape: Scrape cells and transfer to cold Eppendorf tubes.

• Phase Separation: Add 200 µL Chloroform + 200 µL Water. Vortex 30s. Centrifuge at 14,000 x g for 10 min at 4°C.

  • Top Phase (Polar): Contains TCA intermediates (Citrate, Malate).

  • Bottom Phase (Non-polar): Contains unoxidized lipids (for normalization).

• Dry: Evaporate the polar phase under nitrogen or SpeedVac.

Phase 4: Derivatization & GC-MS Analysis

• Methoximation: Add 20 µL Methoxyamine-HCl in Pyridine (20 mg/mL). Incubate 90 min at 30°C.

• Silylation: Add 80 µL MSTFA + 1% TMCS. Incubate 30 min at 37°C.

• Analysis: Inject 1 µL into GC-MS (e.g., Agilent 5977B) using a DB-35MS column.

• Target Ions: Monitor Citrate (m/z 465 for M+0, 467 for M+2).

Workflow Diagram (Graphviz)

Figure 2: Step-by-step experimental workflow for 13C-Palmitate flux analysis.

Part 4: Data Interpretation & Self-Validation

To ensure scientific integrity, the data must be interpreted through specific isotopologue patterns.

The "M+2" Rule

In the first turn of the TCA cycle, [U-

C]-Palmitate generates Acetyl-CoA (M+2). This results in Citrate M+2 .

• High M+2 Enrichment: Indicates active

  -oxidation.

• Low M+2 Enrichment: Indicates low FAO or high dilution from glucose/glutamine anaplerosis.

The Etomoxir Validation

The protocol is only valid if the Etomoxir-treated control shows a significant suppression (>80%) of the Citrate M+2 fraction.

• Scenario: If you see M+2 Citrate in Etomoxir samples, the tracer may be entering via peroxisomal oxidation (which is CPT1-independent) or there is background contamination.

Calculation of Fractional Contribution

Where is the abundance of isotopologue , and is the number of carbons.

References

• Alves, T. C., et al. (2015). Integrated, Step-Wise, Mass-Isotopomer Flux Analysis of the TCA Cycle. Cell Metabolism. Link

• Divakaruni, A. S., et al. (2018). Etomoxir Inhibits Macrophage Polarization by Disrupting CoA Homeostasis.[6] Cell Metabolism. Link

• Kamphorst, J. J., et al. (2015). Analysis of Fatty Acid Metabolism Using Stable Isotope Tracers and Mass Spectrometry.[7] Methods in Enzymology. Link

• Pike, L. S., et al. (2011). Inhibition of fatty acid oxidation by etomoxir impairs NADPH production and increases reactive oxygen species resulting in ATP depletion and cell death in human glioblastoma cells. Biochimica et Biophysica Acta. Link

• TeSlaa, T., et al. (2016). The Source of Cellular Lipid Biomass in Metabolic Studies. Cell Metabolism. Link

Sources

• 1. agilent.com [agilent.com]
• 2. 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hpst.cz [hpst.cz]
• 7. Analysis of Fatty Acid Metabolism Using Stable Isotope Tracers and Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Statistical Analysis of Isotopologue Enrichment in Adipate Studies

Executive Summary

Product Comparison: IsoCorrectoR (Enrichment Analysis) vs. INCA (Metabolic Flux Analysis) .

In the development of adipic acid (adipate) production platforms—whether via microbial fermentation (e.g., E. coli reverse

-oxidation) or mammalian fatty acid oxidation studies—the quantification of C-isotopologues is the gold standard for pathway validation. However, researchers often conflate Isotopologue Enrichment (static fractional abundance) with Metabolic Flux (reaction rates).

This guide compares two industry-standard analytical workflows:

• IsoCorrectoR (R-based): A high-throughput tool for Natural Abundance Correction (NAC) and enrichment calculation. Best for qualitative pathway validation (e.g., "Is the precursor incorporating into adipate?").

• INCA (Matlab-based): A comprehensive Isotopomer Network Compartmental Analysis suite.[1][2] Best for quantitative flux modeling (e.g., "What is the turnover rate of the adipyl-CoA node?").

Part 1: The Critical Protocol (Self-Validating System)

Adipate Derivatization & GC-MS Acquisition

Before statistical analysis can occur, the physical data must be generated with high fidelity. Adipic acid (C

H O ) is non-volatile and requires derivatization.

The "Trustworthiness" Check: Why MTBSTFA?

Many protocols suggest MSTFA (forming TMS derivatives). Do not use MSTFA for adipate flux studies. TMS derivatives are moisture-sensitive and prone to hydrolysis.

• Recommendation: Use MTBSTFA (N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide).

• Mechanism: Forms bis-TBDMS adipate.

• Validation Signal: The TBDMS derivative produces a dominant, stable fragment ion at [M-57]

  (loss of a tert-butyl group).[3] This fragment preserves the entire carbon backbone of adipate (C ) plus the silicon-methyl groups, minimizing isotopic scrambling compared to TMS.

Step-by-Step Protocol

• Quenching: Quench 1 mL cell culture in liquid nitrogen or cold methanol (-40°C) to stop metabolic activity immediately.

• Extraction: Lyse cells (bead beating) in 50:50 MeOH:H

  O. Centrifuge (14,000 x g, 10 min) to remove debris.

• Drying: Evaporate supernatant to complete dryness in a SpeedVac. Critical: Any residual water will destroy the derivatization reagent.

• Derivatization:

  • Add 50

    L Pyridine (solvent).

  • Add 50

    L MTBSTFA + 1% TBDMCS .

  • Incubate at 60°C for 60 minutes .

• Acquisition (GC-MS):

  • Column: DB-5MS or equivalent.

  • Mode: SIM (Selected Ion Monitoring).

  • Target Ions: Monitor the [M-57]

    cluster.

    • Unlabeled Adipate (bis-TBDMS):

      375 (M+0).

    • Fully Labeled Adipate (

      C ): 381 (M+6).

    • Note: You must monitor the entire cluster (

      375–381) to detect all isotopologues.

Part 2: Comparative Analysis of Analytical Workflows

Workflow A: IsoCorrectoR (Enrichment Focus)

Best For: High-throughput screening, comparing mutant strains, or determining if a pathway is active. Core Function: Removes the "noise" of natural isotopes (C, H, O, Si, S) from the derivatization reagent and the native molecule to reveal the true tracer enrichment.

• Statistical Approach: Matrix-based resolution of linear equations.

• Output: Mean Fractional Contribution (MFC) and corrected Mass Isotopomer Distribution (MID).

• Limitation: Does not calculate reaction rates (flux). It only tells you how much label ended up in the product, not how fast it got there.

Workflow B: INCA (Flux Modeling Focus)

Best For: Rigorous metabolic engineering, determining bottleneck reactions, and non-stationary metabolic flux analysis (INST-MFA). Core Function: Uses a user-defined metabolic network model (stoichiometry + atom transitions) to simulate MIDs and fit them to experimental data.

• Statistical Approach: Non-linear least squares regression (minimizing the sum of squared residuals between simulated and measured MIDs). Uses Monte Carlo sampling to generate 95% Confidence Intervals for flux values.

• Advantage: Handles the symmetry of adipate. Adipate is a symmetric molecule; labeling at C1 is indistinguishable from C6 in a standard MS spectrum unless specific fragmentation is modeled. INCA handles these atom mapping symmetries automatically.

Comparison Table

Feature	IsoCorrectoR (Enrichment)	INCA (Flux Analysis)
Primary Output	Corrected Isotopologue Distribution (%)	Metabolic Flux ( )
Input Requirement	Raw MS Intensities + Chemical Formula	Raw MS Intensities + Network Model (Atom Mapping)
Computational Load	Low (Seconds)	High (Minutes to Hours)
Handling Symmetry	Ignores symmetry (treats as mass only)	Explicitly models symmetric atom transitions
Statistical Rigor	Standard Error of Mean (SEM)	95% Confidence Intervals via Monte Carlo
Learning Curve	Low (R-script based)	High (Requires Matlab & Network definition)
Cost	Free (Open Source)	Free (Academic) / Matlab License Required

Part 3: Statistical Analysis & Interpretation

When analyzing the output from either tool, standard t-tests are often statistically invalid because isotopologue fractions are compositional data (they sum to 1). An increase in M+6 necessarily decreases M+0.

Recommended Statistical Methodology

• For IsoCorrectoR Outputs (Enrichment):

  • Do not test M+0, M+1, etc., individually.

  • Method: Calculate the Mean Enrichment (weighted average of carbons labeled) for the adipate pool.

  • Formula:

    (where for adipate, is fraction of isotopologue ).

  • Apply One-way ANOVA with Tukey’s HSD on the Mean Enrichment values across strains/conditions.

• For INCA Outputs (Flux):

  • Method: Chi-square (

    ) test for goodness-of-fit.

  • INCA automatically performs a

    test to ensure the model fits the data within measurement error. If the fit is poor (SSR > ), the network topology is likely incorrect (e.g., missing a pathway).

  • Comparison: Compare flux 95% Confidence Intervals. If intervals between Control and Treatment do not overlap, the flux difference is significant.

Part 4: Visualization

Diagram 1: Adipate Biosynthesis Pathway (Reverse -Oxidation)

This diagram illustrates the atom transitions tracked by INCA.

Caption: Simplified carbon atom mapping for adipate biosynthesis. INCA utilizes these transitions to calculate flux.

Diagram 2: Comparative Analytical Workflow

This diagram visualizes the decision matrix between Enrichment and Flux analysis.

Caption: Decision workflow. Path A (Green) yields static enrichment; Path B (Black) yields dynamic reaction rates.

References

• Zamboni, N., et al. (2009).

  C-based metabolic flux analysis. Nature Protocols.

• Young, J. D. (2014). INCA: A computational platform for isotopically non-stationary metabolic flux analysis. Bioinformatics.[4]

• Heinrich, P., et al. (2020).IsoCorrectoR: A help in the jungle of

  C-metabolic flux analysis. Scientific Reports.

• Nanchen, A., et al. (2007). Nonlinear dependency of intracellular fluxes on growth rate in miniaturized continuous cultures of Escherichia coli. Applied and Environmental Microbiology.

Sources

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• 2. INCA: a computational platform for isotopically non-stationary metabolic flux analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of Organic Acids in Saffron Stigmas (Crocus sativus L.) Extract by Derivatization Method and Determination by GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stable Isotope Labeling in Omics Research: Techniques and Applications - Creative Proteomics [creative-proteomics.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of Adipate-13C6 (Sodium): A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling Adipate-13C6 (sodium), a stable isotope-labeled compound. By moving beyond a simple checklist and delving into the rationale behind these procedures, we aim to build a foundation of deep trust and become your preferred source for laboratory safety and chemical handling information.

Adipate-13C6 (sodium) is the 13C-labeled version of sodium adipate.[1] Stable isotope-labeled compounds are not radioactive and do not pose a radiological threat.[2] Therefore, the primary safety considerations for Adipate-13C6 (sodium) are dictated by the chemical properties of the sodium adipate molecule itself. Sodium adipate is generally not classified as a hazardous substance, but it is crucial to handle it with the appropriate precautions to minimize any potential risks.[3]

Core Safety Directives: Understanding the Hazards

While not classified as hazardous, sodium adipate can cause eye irritation.[4] Ingestion of large quantities may lead to gastrointestinal issues.[4] The primary routes of potential exposure in a laboratory setting are inhalation of the powder, eye contact, and skin contact. Therefore, our safety protocols are designed to mitigate these risks effectively.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is the cornerstone of safe chemical handling.[5] The following table outlines the recommended PPE for various tasks involving Adipate-13C6 (sodium).

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting Powder	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles.[6][7]	Nitrile gloves.[6]	A standard laboratory coat, fully buttoned with sleeves rolled down.[6][7]	Recommended to be performed in a chemical fume hood or a ventilated balance enclosure to minimize inhalation of fine powders.[8]
Solution Preparation	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles.[6][7]	Nitrile gloves.[6]	A standard laboratory coat, fully buttoned with sleeves rolled down.[6][7]	Generally not required if performed in a well-ventilated area or a fume hood.
General Handling and Storage	ANSI Z87.1 compliant safety glasses with side shields.[6]	Nitrile gloves when direct contact is possible.[6]	A standard laboratory coat.[6][7]	Not required.
Spill Cleanup	Chemical splash goggles.[6]	Nitrile gloves.[6]	A standard laboratory coat.[6][7]	If a large amount of dust is generated, a NIOSH-approved respirator may be necessary.[9]

This table provides general guidance. A site-specific risk assessment should be conducted to determine the precise PPE requirements for your specific laboratory conditions and procedures.[10]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Adipate-13C6 (sodium) from the moment it enters your facility until its final disposal is critical for maintaining a safe laboratory environment.

Caption: A logical workflow for the safe management of Adipate-13C6 (sodium) in a laboratory setting.

Step-by-Step Handling Procedures

1. Receiving and Inspection:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Verify that the container is clearly labeled with the chemical name, and any relevant hazard information.[11]

2. Storage:

• Store Adipate-13C6 (sodium) in a cool, dry, and well-ventilated area.[9]

• Keep the container tightly closed to prevent the absorption of moisture and to minimize the potential for dust formation.[9]

• Store away from incompatible materials, although sodium adipate has no specific major incompatibilities listed. A general good practice is to store it separately from strong acids or oxidizing agents.

3. Weighing and Solution Preparation:

• Engineering Controls: Always handle the solid powder form of Adipate-13C6 (sodium) within a chemical fume hood or a ventilated balance enclosure. This is the most effective way to prevent the inhalation of fine particles.[8]

• Minimizing Dust: Handle the powder gently to avoid creating dust clouds. Use a spatula or a scoop for transferring the powder.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[9]

Spill and Disposal Plan: Preparedness is Key

Accidents can happen, and a well-defined spill and disposal plan is a critical component of your laboratory's chemical hygiene plan.[12]

Spill Response

For a small spill of Adipate-13C6 (sodium) powder:

• Alert and Isolate: Notify others in the immediate area of the spill.

• Don Appropriate PPE: At a minimum, wear safety goggles and nitrile gloves.

• Containment and Cleanup: Gently cover the spill with a damp paper towel to avoid raising dust. Carefully scoop the material into a sealable container.

• Decontamination: Clean the spill area with soap and water.

• Waste Disposal: Label the container with the spilled material's name and dispose of it as non-hazardous chemical waste according to your institution's guidelines.

For a large spill, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.

Disposal Plan

As a stable isotope-labeled compound with no radiological hazard, Adipate-13C6 (sodium) waste can be managed as common chemical waste.[]

• Solid Waste: Collect any unused solid Adipate-13C6 (sodium) and contaminated materials (e.g., weigh boats, paper towels) in a clearly labeled, sealed container.

• Liquid Waste: Aqueous solutions of Adipate-13C6 (sodium) can typically be disposed of down the drain with copious amounts of water, provided this is in accordance with your local and institutional regulations. Always check with your EHS office for specific guidance.

• Labeling: All waste containers must be accurately labeled with their contents to ensure proper disposal.[14]

• Institutional Guidelines: Adhere strictly to your institution's waste disposal procedures. The EHS office is your primary resource for guidance on proper waste management.[15]

By implementing these comprehensive safety and handling procedures, you can confidently and safely incorporate Adipate-13C6 (sodium) into your research, ensuring the well-being of your team and the integrity of your scientific endeavors.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Sodium. Retrieved from [Link]

• Wikipedia. (n.d.). Sodium adipate. Retrieved from [Link]

• University of California, Irvine. (2020, July 6). Standard operating procedure for hazardous chemicals Handling of nanomaterials. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2023, February 3). Best Practices for Personal Protective Equipment. Retrieved from [Link]

• Compliancy Group. (2023, September 18). OSHA Laboratory Standard. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2023, May 30). PPE Use: What, Who, Why, When, and How. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

• University of Colorado Boulder Environmental Health and Safety. (n.d.). Guide to Isotope Management In Laboratories. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). Personal Protective Equipment (PPE) Toolkit. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). OSHA Laboratory Standard. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). Fundamentals of Personal Protective Equipment (PPE) in Clinical Laboratories. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Laboratory Safety and Chemical Hygiene Plan. Retrieved from [Link]

• Stanford University Environmental Health & Safety. (2021, February 16). LAB SAFETY COORDINATOR BINDER. Retrieved from [Link]

• CP Lab Safety. (2025, June 6). OSHA's 2025 Laboratory Safety Updates: What Your Lab Needs to Know Now. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2020, October 20). Donning and Doffing PPE in Clinical Laboratories: Basic PPE for Routine Laboratory Procedures [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (2025, August 10). (PDF) Guidelines for safe handling, use and disposal of nanoparticles. Retrieved from [Link]

• Oregon State University Environmental Health & Safety. (2014). Hazardous Waste Disposal Guide. Retrieved from [Link]

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• 8. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health and Safety [ehs.cornell.edu]
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